Stiolto Respimat

• CAS: 1589477-29-1

Core Science & Biosynthesis

Stiolto Respimat (Tiotropium/Olodaterol): A Technical Deep Dive into its Mechanism of Action in COPD

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core mechanism of action of Stiolto Respimat, a combination therapy of tiotropium, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta-2 agonist (LABA), for the treatment of Chronic Obstructive Pulmonary Disease (COPD). This document delves into the molecular pharmacology, signaling pathways, synergistic effects, and the foundational experimental evidence that underpins its clinical efficacy.

Core Pharmacological Profiles of Tiotropium and Olodaterol

Stiolto Respimat combines two bronchodilators with distinct but complementary mechanisms of action to achieve superior efficacy in improving lung function in patients with COPD.[1][2]

Tiotropium Bromide: A potent, long-acting anticholinergic agent, tiotropium exhibits high affinity for all five muscarinic receptor subtypes (M1-M5).[3][4] Its therapeutic effect in COPD is primarily mediated through the competitive and reversible inhibition of M3 muscarinic receptors on airway smooth muscle, leading to bronchodilation.[3][4] A key characteristic of tiotropium is its kinetic selectivity, demonstrating a much slower dissociation from M1 and M3 receptors compared to M2 receptors.[3][5][6] This prolonged M3 receptor blockade contributes to its 24-hour duration of action, allowing for once-daily dosing.[4][5]

Olodaterol: A novel, once-daily LABA, olodaterol is a potent and highly selective agonist of the beta-2 adrenoceptor.[7][8] In preclinical studies, it has demonstrated a significant selectivity for beta-2 adrenoceptors over beta-1 and beta-3 adrenoceptors.[7] Activation of beta-2 adrenoceptors on airway smooth muscle cells initiates a signaling cascade that results in smooth muscle relaxation and subsequent bronchodilation.[9]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for tiotropium and olodaterol, providing a comparative view of their receptor binding affinities and functional characteristics.

Tiotropium Bromide: Muscarinic Receptor Binding and Dissociation
Parameter	Value/Description
Receptor Affinity	High affinity for M1, M2, and M3 receptors.[7]
Potency vs. Ipratropium	Approximately 10-fold more potent than ipratropium bromide.[3][5]
Dissociation from M3 Receptors	Very slow dissociation, contributing to its long duration of action.[3][10]
Dissociation from M2 Receptors	More rapid dissociation compared to M1 and M3 receptors, conferring kinetic selectivity.[3][6]
Dissociation Half-life (t½) from M3 Receptors	> 24 hours[10]

Olodaterol: Beta-Adrenoceptor Affinity and Selectivity
Parameter	Value/Description
Human Beta-2 Adrenoceptor (hβ2-AR) Agonism	Potent, nearly full agonist.[7]
EC50 at hβ2-AR	0.1 nM[7]
Intrinsic Activity (vs. Isoprenaline)	88%[7]
Selectivity vs. hβ1-AR	241-fold[7]
Selectivity vs. hβ3-AR	2299-fold[7]

Intracellular Signaling Pathways

The bronchodilatory effects of tiotropium and olodaterol are initiated through distinct intracellular signaling pathways within the airway smooth muscle cells.

Tiotropium: Antagonism of Muscarinic M3 Receptor Signaling

Acetylcholine (ACh), the primary parasympathetic neurotransmitter in the airways, induces bronchoconstriction by binding to M3 muscarinic receptors on smooth muscle cells. Tiotropium competitively blocks this interaction. The binding of ACh to the M3 receptor, a Gq protein-coupled receptor, activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). The increased cytosolic Ca2+ concentration activates calmodulin, which then activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains, enabling the interaction between actin and myosin and resulting in smooth muscle contraction. Tiotropium's blockade of the M3 receptor prevents this entire cascade, leading to smooth muscle relaxation.

Tiotropium's blockade of the M3 receptor pathway.

Olodaterol: Activation of Beta-2 Adrenergic Receptor Signaling

Olodaterol, as a beta-2 adrenergic agonist, mimics the action of endogenous catecholamines like epinephrine. The beta-2 adrenoceptor is a Gs protein-coupled receptor. Upon agonist binding, the Gs protein is activated, which in turn stimulates adenylyl cyclase. This enzyme catalyzes the conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP). Elevated intracellular cAMP levels lead to the activation of protein kinase A (PKA). PKA then phosphorylates several downstream targets, including myosin light chain kinase (reducing its activity) and various ion channels, which collectively decrease intracellular calcium levels and reduce the sensitivity of the contractile machinery to calcium. The net effect is airway smooth muscle relaxation and bronchodilation.[11]

Olodaterol's activation of the beta-2 receptor pathway.

Synergistic Bronchodilation

The combination of a LAMA and a LABA in Stiolto Respimat results in a synergistic effect on bronchodilation.[1][12][13] This is because they target two distinct pathways that regulate airway smooth muscle tone. By simultaneously inhibiting the bronchoconstrictor effects of acetylcholine and stimulating the bronchodilatory beta-2 adrenergic pathway, the combination therapy achieves a greater and more sustained improvement in lung function than either component alone.[1][2] Preclinical studies in guinea pig models have demonstrated that the bronchoprotective effect of olodaterol is synergistically enhanced and prolonged in the presence of tiotropium.[12][13]

Clinical Efficacy in COPD

The clinical development program for Stiolto Respimat, including the pivotal TONADO and OTEMTO trials, has provided robust evidence of its efficacy in patients with moderate to very severe COPD.

Lung Function Improvement: FEV1 Data

The primary endpoints in many of these trials were the change from baseline in Forced Expiratory Volume in 1 second (FEV1) Area Under the Curve from 0 to 3 hours (FEV1 AUC0-3h) and the change from baseline in trough FEV1. The data consistently demonstrate the superiority of the tiotropium/olodaterol combination over the individual monocomponents.[14][15]

TONADO 1 & 2 Trials: Pooled FEV1 Data at 24 Weeks
Treatment Group	Adjusted Mean Improvement in FEV1 AUC0-3h (mL)	Adjusted Mean Improvement in Trough FEV1 (mL)
Stiolto Respimat 5/5 µg	256 - 268	136 - 145
Tiotropium 5 µg	139 - 165	65 - 96
Olodaterol 5 µg	133 - 136	54 - 57
P-value vs. monotherapies	<0.0001	<0.0001

Data compiled from multiple sources reporting on the TONADO trials.[14]

OTEMTO 1 & 2 Trials: FEV1 Data vs. Placebo at 12 Weeks
Treatment Group	Mean Improvement in FEV1 AUC0-3h vs. Placebo (mL)
Stiolto Respimat 5/5 µg	~280
Tiotropium 5 µg	~160
Olodaterol 5 µg	~150

Data compiled from reports on the OTEMTO trials.[16]

Experimental Protocols

The following sections outline the general methodologies for key experiments used to characterize the mechanism of action of tiotropium and olodaterol.

Radioligand Binding Assays

These assays are crucial for determining the affinity and selectivity of a drug for its target receptor.

Objective: To determine the inhibitory constant (Ki) of tiotropium for muscarinic receptor subtypes.

General Protocol:

• Membrane Preparation: Cell membranes expressing the specific human muscarinic receptor subtype (M1, M2, or M3) are prepared from cultured cells or tissue homogenates.[17][18]

• Competitive Binding: A fixed concentration of a radiolabeled ligand (e.g., [3H]-N-methylscopolamine) is incubated with the membrane preparation in the presence of varying concentrations of unlabeled tiotropium.[17][18]

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. Bound and free radioligand are then separated by rapid filtration through glass fiber filters.[19][20]

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.[19]

• Data Analysis: The concentration of tiotropium that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation.[17]

References

• 1. Combined bronchodilators (tiotropium plus olodaterol) for patients with chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
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• 5. Tiotropium Bromide: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Muscarinic receptor antagonists, from folklore to pharmacology; finding drugs that actually work in asthma and COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The long-acting β2-adrenoceptor agonist olodaterol attenuates pulmonary inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. innoprot.com [innoprot.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Bronchoprotection by olodaterol is synergistically enhanced by tiotropium in a guinea pig model of allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. research.rug.nl [research.rug.nl]
• 14. pharmacytimes.com [pharmacytimes.com]
• 15. respiratory-therapy.com [respiratory-therapy.com]
• 16. New Published Data Show STIOLTO™ RESPIMAT® Provides Clinically Meaningful Improvements in COPD Health-Related Quality of Life Measure [prnewswire.com]
• 17. benchchem.com [benchchem.com]
• 18. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. giffordbioscience.com [giffordbioscience.com]
• 20. Radioligand binding assay of M1-M5 muscarinic cholinergic receptor subtypes in human peripheral blood lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Synergistic Pharmacodynamics of Tiotropium Bromide and Olodaterol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacodynamic properties of the long-acting muscarinic antagonist (LAMA) tiotropium bromide and the long-acting β2-adrenergic agonist (LABA) olodaterol, both as individual agents and in combination. This document delves into their mechanisms of action, receptor binding kinetics, downstream signaling pathways, and the synergistic effects observed with their combined use, supported by quantitative data from preclinical and clinical studies. Detailed experimental methodologies are provided to facilitate the replication and further investigation of these findings.

Core Pharmacodynamic Principles

Tiotropium bromide and olodaterol are bronchodilators that act on distinct receptors in the airways to induce smooth muscle relaxation. Their combination in a single inhaler provides a dual mechanism of action that results in superior bronchodilation compared to either agent alone.[1][2]

Tiotropium Bromide: A potent and long-acting antagonist of muscarinic receptors.[3] It exhibits high affinity for all five muscarinic receptor subtypes (M1-M5) but demonstrates kinetic selectivity for M1 and M3 receptors over M2 receptors.[4][5][6] Its primary therapeutic effect is mediated through the blockade of M3 receptors on airway smooth muscle, which are responsible for acetylcholine-induced bronchoconstriction.[3] A key feature of tiotropium is its slow dissociation from the M3 receptor, with a half-life of over 24 hours, contributing to its long duration of action and suitability for once-daily dosing.[7][8][9]

Olodaterol: A novel, potent, and highly selective long-acting β2-adrenergic receptor agonist.[10][11] It functions as a nearly full agonist at the human β2-adrenoceptor, mimicking the effects of endogenous catecholamines to induce bronchodilation.[10][12] Olodaterol's high selectivity for the β2-adrenoceptor over β1- and β3-adrenoceptors minimizes the potential for off-target cardiovascular effects.[10][13]

Quantitative Pharmacodynamic Data

The following tables summarize key quantitative data for tiotropium bromide and olodaterol from various in vitro and clinical studies.

Table 1: Receptor Binding and Functional Potency

Parameter	Tiotropium Bromide	Olodaterol	References
Receptor Target	Muscarinic M3 Receptor	β2-Adrenergic Receptor	[3][10]
Binding Affinity (pKi)	~9.0 (for M3)	9.14	[4][14]
Functional Potency (EC50)	N/A (Antagonist)	0.1 nM	[10][12][14]
Intrinsic Activity	N/A (Antagonist)	88% (compared to isoprenaline)	[10][12]
Receptor Dissociation Half-life	> 24 hours (from M3)	Biphasic: Fast (~32 min), Slow (17.8 h)	[1][7][8][9]
β2/β1 Receptor Selectivity	N/A	219 to 241-fold	[10][13]

Table 2: Clinical Efficacy in COPD (Change from Baseline in FEV1)

Study	Treatment Comparison	Mean Change in FEV1 (mL)	p-value	References
TONADO 1 & 2 (24 weeks)	Tiotropium/Olodaterol vs. Tiotropium	256 vs. 139	<0.0001	[15]
Tiotropium/Olodaterol vs. Olodaterol	256 vs. 133	<0.0001	[15]
VIVACITO (6 weeks)	Tiotropium/Olodaterol vs. Tiotropium	280 vs. 158	<0.0001	[16]
Tiotropium/Olodaterol vs. Olodaterol	280 vs. 147	<0.0001	[16]
ENERGITO (6 weeks)	Tiotropium/Olodaterol vs. Salmeterol/Fluticasone	317 vs. 188	<0.0001	[16]
TRONARTO (4 weeks, PIF <60 L/min)	Tiotropium/Olodaterol vs. Placebo	201	<0.0001	[17]
TRONARTO (4 weeks, PIF ≥60 L/min)	Tiotropium/Olodaterol vs. Placebo	217	<0.0001	[17]
Japanese Study (12 weeks)	Tiotropium/Olodaterol vs. Tiotropium	242.8 vs. 104.1	<0.01	[18]

Signaling Pathways and Synergistic Interactions

The complementary mechanisms of action of tiotropium and olodaterol lead to a synergistic effect on bronchodilation.

Tiotropium Bromide: Muscarinic M3 Receptor Antagonism

Tiotropium competitively blocks the binding of acetylcholine (ACh) to M3 muscarinic receptors on airway smooth muscle cells. This prevents the Gq-protein-mediated activation of phospholipase C (PLC), which in turn inhibits the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). The reduction in IP3 leads to decreased release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum, resulting in smooth muscle relaxation and bronchodilation.

Tiotropium's mechanism of action via M3 receptor antagonism.

Olodaterol: β2-Adrenergic Receptor Agonism

Olodaterol binds to and activates β2-adrenergic receptors on airway smooth muscle cells. This activation stimulates the Gs-protein, which in turn activates adenylyl cyclase. Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP). Increased intracellular cAMP levels lead to the activation of protein kinase A (PKA), which phosphorylates various downstream targets, ultimately resulting in a decrease in intracellular calcium concentrations and smooth muscle relaxation.

References

• 1. [Role of bronchodilators in therapy for COPD-mechanisms of LABA and LAMA on airway smooth muscle] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Single Inhaler LABA/LAMA for COPD [frontiersin.org]
• 3. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Radiometric Ligand-Binding Assays | Revvity [revvity.com]
• 7. mdpi.com [mdpi.com]
• 8. Crosstalk between beta-2-adrenoceptor and muscarinic acetylcholine receptors in the airway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. M2 Muscarinic Receptor-Dependent Contractions of Airway Smooth Muscle are Inhibited by Activation of β-Adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. β-Adrenergic Receptor Antagonism of Cholinergic Stimulation of Airway Smooth Muscle Contraction: An Old Receptor Requires a Fresh Look - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacological characterization of the interaction between tiotropium and olodaterol administered at 5:5 concentration-ratio in equine bronchi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. revvity.com [revvity.com]
• 14. Crosstalk between beta-2-adrenoceptor and muscarinic acetylcholine receptors in the airway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Tiotropium and olodaterol fixed-dose combination versus mono-components in COPD (GOLD 2–4) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. TRONARTO: A Randomized, Placebo-Controlled Study of Tiotropium/Olodaterol Delivered via Soft Mist Inhaler in COPD Patients Stratified by Peak Inspiratory Flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ClinicalTrials.gov [clinicaltrials.gov]

Preclinical Research on LAMA/LABA Combinations: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the preclinical research that forms the foundation for the clinical use of dual bronchodilator therapy, specifically the combination of long-acting muscarinic antagonists (LAMAs) and long-acting β2-agonists (LABAs). Chronic Obstructive Pulmonary Disease (COPD) and asthma are complex respiratory diseases characterized by airflow limitation and inflammation. The synergistic interaction between LAMAs and LABAs at the preclinical level provides a strong rationale for their combined use to achieve superior bronchodilation and potential anti-inflammatory effects compared to monotherapy. This guide summarizes key quantitative data, details experimental protocols, and visualizes the underlying signaling pathways to provide a comprehensive resource for researchers in the field.

Mechanisms of Action and Synergy

LAMA and LABA combination therapies target two distinct yet complementary pathways that regulate airway smooth muscle tone. LAMAs competitively inhibit the binding of acetylcholine to M3 muscarinic receptors on airway smooth muscle cells, thereby preventing bronchoconstriction.[1] LABAs, on the other hand, stimulate β2-adrenergic receptors, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP) and subsequent smooth muscle relaxation.[2]

The synergistic effect of LAMA/LABA combinations stems from the crosstalk between these two signaling pathways.[3][4] Preclinical studies have demonstrated that this interaction occurs at multiple levels, including direct molecular interplay and functional antagonism of opposing physiological signals.[3][5] For instance, β2-receptor activation can inhibit acetylcholine release from parasympathetic nerves, further reducing cholinergic bronchoconstriction.[6]

Signaling Pathways

The intricate signaling cascades initiated by LAMAs and LABAs are crucial to understanding their combined efficacy.

• β2-Adrenergic Receptor Signaling: Activation of the β2-adrenergic receptor by a LABA leads to the stimulation of adenylyl cyclase via the Gs alpha subunit of its coupled G-protein.[7] This results in the conversion of ATP to cAMP.[2] Elevated cAMP levels then activate Protein Kinase A (PKA), which phosphorylates several downstream targets to promote smooth muscle relaxation.[2][8]

• Muscarinic M3 Receptor Signaling: Acetylcholine binding to the M3 muscarinic receptor, which is coupled to the Gq alpha subunit of its G-protein, activates Phospholipase C (PLC).[9][10] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[10][11] IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of intracellular calcium (Ca2+), which is a key event in smooth muscle contraction.[10][11]

• Signaling Crosstalk: The interaction between these pathways is a key determinant of the synergistic bronchodilation observed with LAMA/LABA combinations. PKA, activated by the β2-adrenergic pathway, can phosphorylate and inhibit components of the M3 muscarinic receptor signaling cascade, including PLC and the IP3 receptor.[3] This dampens the contractile signal initiated by acetylcholine. Furthermore, some evidence suggests that M2 muscarinic receptors, which are also present on airway smooth muscle and are coupled to Gi, can inhibit adenylyl cyclase, thereby counteracting the effects of β2-agonists.[9] LAMA-mediated blockade of these M2 receptors could therefore potentiate the relaxant effects of LABAs.

Caption: Simplified signaling pathways of LAMA and LABA action and their crosstalk.

Quantitative Preclinical Data

The synergistic interaction between LAMAs and LABAs has been quantified in various preclinical models. The following tables summarize key data from in vitro studies on different LAMA/LABA combinations. The Bliss Independence model is often used to determine whether the combined effect of two drugs is synergistic, additive, or antagonistic.[6][12]

Table 1: In Vitro Potency and Synergy of Glycopyrronium/Indacaterol

Parameter	Glycopyrronium	Indacaterol	Combination	Synergy Assessment (Bliss Independence)	Reference
Relaxation of human isolated bronchi (pre-contracted with acetylcholine)	[12][13]
EC20	-	-	Additive	Not synergistic at EC20	[12]
EC30	-	-	Synergistic	Significant synergistic relaxant effect (delta effect: 0.26 ± 0.03)	[12]

Table 2: In Vitro Potency and Synergy of Aclidinium/Formoterol

Parameter	Aclidinium	Formoterol	Combination	Synergy Assessment (Bliss Independence)	Reference
Relaxation of human isolated bronchi (pre-contracted with acetylcholine)	EC50: 4.64 ± 0.78 nM	EC50: 2.71 ± 0.21 nM	-	Moderate to strong synergism	[14]
Relaxation of human isolated small airways	-	-	Synergistic	Significant synergistic effect	[15]

Table 3: Preclinical Data for Other LAMA/LABA Combinations

Combination	Model	Finding	Reference
Tiotropium/Olodaterol	In vivo guinea pig model	Synergistic effects on bronchoprotection	[16]
Umeclidinium/Vilanterol	-	Preclinical data supported progression to clinical trials	[17]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate preclinical evaluation of LAMA/LABA combinations. This section provides an overview of key methodologies.

In Vitro Models

This ex vivo model is widely used to assess the direct effects of bronchodilators on airway smooth muscle contractility.[13][18]

Protocol:

• Tissue Preparation: Tracheas are excised from euthanized animals (e.g., guinea pigs) and placed in Krebs-Henseleit solution. The trachea is cleaned of connective tissue and cut into rings (2-3 mm in width).

• Mounting: The tracheal rings are suspended between two stainless steel hooks in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 and 5% CO2. One hook is fixed, and the other is connected to an isometric force transducer.

• Equilibration: The rings are allowed to equilibrate for at least 60 minutes under a resting tension of 1 g, with the buffer being replaced every 15-20 minutes.

• Viability Check: The viability of the tissue is confirmed by inducing a contraction with a high concentration of potassium chloride (e.g., 60 mM).

• Bronchoconstriction and Relaxation: A contractile agent (e.g., acetylcholine or methacholine) is added to the bath to induce a submaximal contraction. Once a stable contraction is achieved, cumulative concentrations of the LAMA, LABA, or their combination are added to the bath, and the relaxation response is recorded.

Caption: Experimental workflow for isolated tracheal ring assays.

In Vivo Models

Animal models are crucial for evaluating the efficacy of LAMA/LABA combinations in a more complex physiological setting.

This is a widely used model to study allergic airway inflammation and hyperresponsiveness, hallmarks of asthma.[3][9]

Protocol:

• Sensitization: Mice (e.g., BALB/c strain) are sensitized by intraperitoneal injections of ovalbumin (e.g., 20 µg) emulsified in an adjuvant like aluminum hydroxide on days 0 and 14.

• Challenge: From day 21, mice are challenged with aerosolized ovalbumin (e.g., 1% in saline) for a set duration (e.g., 30 minutes) on several consecutive days.

• Treatment: The LAMA/LABA combination or control vehicle is administered to the mice (e.g., via inhalation or intratracheal instillation) prior to the final ovalbumin challenge.

• Assessment of Airway Hyperresponsiveness (AHR): 24 hours after the final challenge, AHR is assessed by measuring the changes in lung resistance and compliance in response to increasing concentrations of a bronchoconstrictor like methacholine, using techniques such as whole-body plethysmography or a flexiVent system.

• Bronchoalveolar Lavage (BAL) and Histology: Following AHR measurement, BAL is performed to collect airway inflammatory cells for analysis. The lungs are then harvested for histological examination to assess inflammation and mucus production.

This model mimics the chronic inflammation and airway remodeling seen in human COPD.[8][10]

Protocol:

• Exposure: Mice are exposed to cigarette smoke (e.g., from a specified number of cigarettes) in a whole-body exposure chamber for a defined period each day (e.g., 1-2 hours) for several weeks to months (e.g., 3-6 months).

• Treatment: During the exposure period, mice are treated with the LAMA/LABA combination or vehicle.

• Assessment: At the end of the exposure period, various parameters are assessed, including lung function (e.g., FEV1/FVC ratio), inflammatory cell infiltration in BAL fluid and lung tissue, and emphysema development (measured by mean linear intercept).

Cellular Assays

Cellular assays are employed to investigate the molecular mechanisms underlying the effects of LAMA/LABA combinations.

This assay quantifies the intracellular levels of cAMP, the key second messenger in the LABA signaling pathway.

Protocol:

• Cell Culture: Human airway smooth muscle cells are cultured to confluence in appropriate media.

• Pre-treatment: Cells are pre-treated with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Stimulation: Cells are then stimulated with the LABA, LAMA, or their combination for a specified time.

• Cell Lysis and cAMP Measurement: The cells are lysed, and the intracellular cAMP concentration is determined using a commercially available ELISA or HTRF assay kit.

This assay measures changes in intracellular calcium concentrations, a critical step in the LAMA signaling pathway.

Protocol:

• Cell Culture and Dye Loading: Human bronchial epithelial cells or airway smooth muscle cells are cultured on glass coverslips and then loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Stimulation: The cells are stimulated with a muscarinic agonist (e.g., acetylcholine or carbachol) in the presence or absence of the LAMA.

• Fluorescence Measurement: Changes in intracellular calcium are monitored in real-time using a fluorescence microscope or a plate reader. The ratio of fluorescence at different excitation or emission wavelengths is used to calculate the intracellular calcium concentration.

Caption: General workflows for key cellular assays.

Conclusion

The preclinical evidence strongly supports the rationale for combining LAMAs and LABAs for the treatment of obstructive airway diseases. The synergistic interactions observed in a variety of in vitro and in vivo models, underpinned by a clear understanding of the convergent signaling pathways, have paved the way for the successful clinical development of LAMA/LABA fixed-dose combinations. This technical guide provides a consolidated resource of the foundational preclinical data and methodologies that continue to be instrumental in the ongoing research and development of novel respiratory therapeutics. The detailed protocols and visualized pathways aim to facilitate further investigation into the nuanced mechanisms of these important drug classes and their combinations.

References

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• 2. researchgate.net [researchgate.net]
• 3. Crosstalk between beta-2-adrenoceptor and muscarinic acetylcholine receptors in the airway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crosstalk between beta-2-adrenoceptor and muscarinic acetylcholine receptors in the airway - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. β2-Adrenergic Receptor Agonists Modulate Human Airway Smooth Muscle Cell Migration via Vasodilator-Stimulated Phosphoprotein - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. tandfonline.com [tandfonline.com]
• 14. Searching for the synergistic effect between aclidinium and formoterol: From bench to bedside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Specific role of combination aclidinium: formoterol in the treatment of chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Combined bronchodilators (tiotropium plus olodaterol) for patients with chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Pharmacology of novel treatments for COPD: are fixed dose combination LABA/LAMA synergistic? - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Targets of Tiotropium and Olodaterol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular pharmacology of tiotropium and olodaterol, the active components in combination therapies for chronic obstructive pulmonary disease (COPD). We will delve into their specific molecular targets, the downstream signaling cascades they modulate, and the detailed experimental protocols used to characterize their activity.

Core Molecular Targets and Mechanisms of Action

Tiotropium and olodaterol achieve their therapeutic effects by targeting distinct G-protein coupled receptors (GPCRs) on airway smooth muscle cells, leading to bronchodilation through complementary pathways.

Tiotropium: A Long-Acting Muscarinic Antagonist (LAMA)

Tiotropium is a potent antagonist of the muscarinic acetylcholine receptors (M1-M5).[1][2] Its primary therapeutic action in COPD is mediated by the blockade of M3 muscarinic receptors on airway smooth muscle.[1][2] Acetylcholine released from postganglionic nerve endings binds to these M3 receptors, initiating a signaling cascade that leads to bronchoconstriction. Tiotropium competitively inhibits this binding, leading to smooth muscle relaxation and bronchodilation.[2] A key feature of tiotropium is its kinetic selectivity; it dissociates slowly from M1 and M3 receptors, contributing to its long duration of action, while dissociating more rapidly from M2 receptors.[1][3]

Olodaterol: A Long-Acting Beta-2 Adrenergic Agonist (LABA)

Olodaterol is a selective agonist of the beta-2 adrenergic receptor (β2AR).[4] The β2AR is the primary adrenergic receptor subtype expressed on airway smooth muscle cells. Activation of these receptors by an agonist like olodaterol initiates a signaling pathway that results in smooth muscle relaxation and subsequent bronchodilation.[5] Olodaterol is characterized by its rapid onset and a 24-hour duration of action, making it suitable for once-daily dosing.[4][6]

Quantitative Data Summary

The binding affinities and functional potencies of tiotropium and olodaterol have been extensively characterized in vitro. The following tables summarize key quantitative data.

Table 1: Binding Affinity (pKi) of Tiotropium for Human Muscarinic Receptor Subtypes

Receptor Subtype	pKi (-log(Ki))	Reference
M1	9.85
M2	9.42
M3	10.05
M4	9.74
M5	9.89

Note: Ki values can be calculated from pKi as 10^(-pKi). Data derived from studies in CHO-K1 cells expressing recombinant human muscarinic receptors.

Table 2: Functional Potency (EC50) and Selectivity of Olodaterol

Parameter	Value	Units	Reference
Functional Potency (hβ2AR)
EC50 (cAMP accumulation)	0.1	nM	[4]
Receptor Binding Affinity (Ki)
hβ2AR	1.3	nM
hβ1AR	870	nM
hβ3AR	>10,000	nM
Selectivity Ratios (Ki-based)
β1AR / β2AR	~241-fold	[4]
β3AR / β2AR	~2299-fold	[4]

Note: Assays for functional potency were typically conducted in CHO or HEK293 cells expressing the human beta-2 adrenergic receptor.

Signaling Pathways

The opposing effects of tiotropium and olodaterol on airway smooth muscle tone are a direct result of their modulation of distinct intracellular signaling cascades.

Tiotropium's Blockade of the M3 Receptor Pathway

Tiotropium prevents acetylcholine-induced bronchoconstriction by blocking the Gq protein-coupled M3 receptor signaling pathway. This inhibition prevents the activation of phospholipase C (PLC) and the subsequent generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), ultimately leading to a decrease in intracellular calcium and smooth muscle relaxation.

References

• 1. droracle.ai [droracle.ai]
• 2. What is the mechanism of Tiotropium Bromide? [synapse.patsnap.com]
• 3. droracle.ai [droracle.ai]
• 4. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. β2-agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of olodaterol, a novel inhaled beta2-adrenoceptor agonist with a 24 h bronchodilatory efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]

The Synergistic Bronchodilatory Effect of Stiolto Respimat on Airway Smooth Muscle: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stiolto® Respimat®, a combination of tiotropium, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta-2 adrenergic agonist (LABA), is a cornerstone in the maintenance treatment of chronic obstructive pulmonary disease (COPD). This technical guide provides an in-depth exploration of the molecular mechanisms and synergistic effects of its components on airway smooth muscle. By elucidating the core signaling pathways and presenting key experimental data, this document serves as a comprehensive resource for researchers and professionals in drug development.

Core Mechanisms of Action

The efficacy of Stiolto Respimat stems from the complementary actions of its two active ingredients, which target distinct pathways controlling airway smooth muscle tone.

Tiotropium: Muscarinic M3 Receptor Antagonism

Tiotropium is a potent and long-acting antagonist of muscarinic acetylcholine receptors, with a particular kinetic selectivity for the M3 subtype, which is predominantly expressed on airway smooth muscle.[1][2][3] Acetylcholine, a key neurotransmitter of the parasympathetic nervous system, induces bronchoconstriction by binding to these M3 receptors. Tiotropium competitively inhibits this binding, preventing the downstream signaling cascade that leads to muscle contraction.[1]

The binding of acetylcholine to the M3 receptor, a Gq-protein coupled receptor, activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). The resulting increase in cytosolic Ca2+ concentration leads to the activation of calmodulin and myosin light chain kinase (MLCK), culminating in the phosphorylation of myosin and subsequent smooth muscle contraction. Tiotropium's blockade of the M3 receptor effectively halts this entire process, leading to bronchodilation.

Olodaterol: Beta-2 Adrenergic Receptor Agonism

Olodaterol is a novel, potent, and long-acting agonist of the beta-2 adrenergic receptor (β2AR), a Gs-protein coupled receptor highly expressed on airway smooth muscle cells.[4][5] Stimulation of β2ARs by olodaterol initiates a signaling cascade that actively promotes muscle relaxation.

Upon olodaterol binding, the activated Gs protein stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP).[4][6] Elevated intracellular cAMP levels lead to the activation of Protein Kinase A (PKA). PKA, in turn, phosphorylates several downstream targets that collectively contribute to smooth muscle relaxation. These include the phosphorylation and inhibition of MLCK, reducing the phosphorylation of myosin light chains, and the opening of large-conductance, calcium-activated potassium (BKCa) channels, which leads to hyperpolarization of the cell membrane and further relaxation.

Synergistic Interaction

The combination of tiotropium and olodaterol in Stiolto Respimat results in a synergistic bronchodilatory effect, exceeding the additive effects of the individual components. This synergy arises from the crosstalk between the two distinct signaling pathways. The bronchodilation induced by olodaterol's cAMP-mediated pathway can be enhanced when the opposing bronchoconstrictive cholinergic tone is simultaneously inhibited by tiotropium. Preclinical studies have demonstrated that this interaction leads to a more profound and sustained relaxation of airway smooth muscle.

Quantitative Data on Bronchodilatory Effects

The clinical efficacy of Stiolto Respimat in improving lung function has been extensively documented in large-scale clinical trials. The following tables summarize key quantitative data from preclinical and clinical studies.

Table 1: Preclinical Efficacy of Tiotropium and Olodaterol on Airway Smooth Muscle Relaxation

Compound	Preparation	Parameter	Value	Reference
Tiotropium	Human Bronchial Rings	pEC50	7.3 ± 0.1	[7]
Emax (% of papaverine)	91.3 ± 3.4%	[7]
Olodaterol	Human Bronchial Rings	pEC50	6.8 ± 0.3	[7]
Emax (% of papaverine)	74.9 ± 7.3%	[7]
Human β2-AR	EC50	0.1 nM	[8][9]
Intrinsic Activity	88% (vs. isoprenaline)	[8][9]
Tiotropium + Olodaterol	Human Bronchial Rings	Synergistic Relaxation	+22.1 ± 4.4%	[7]

Table 2: Clinical Efficacy of Stiolto Respimat in Patients with COPD (TONADO Trials)

Treatment Group	N	FEV1 AUC0-3h (mL) - Change from Baseline at 24 weeks	Trough FEV1 (mL) - Change from Baseline at 24 weeks	Reference
Trial 1
Stiolto Respimat	1029	256	136	[10]
Tiotropium 5 mcg	1028	139	65	[10]
Olodaterol 5 mcg	1029	133	54	[10]
Trial 2
Stiolto Respimat	1029	268	145	[10]
Tiotropium 5 mcg	1028	165	96	[10]
Olodaterol 5 mcg	1029	136	57	[10]

P < 0.0001 for Stiolto Respimat vs. monotherapies for both endpoints in both trials.[10]

Table 3: Clinical Efficacy of Stiolto Respimat vs. Salmeterol/Fluticasone Propionate (ENERGITO Trial)

Treatment Comparison (at 6 weeks)	FEV1 AUC0-12h (mL) - Difference	95% CI	p-value	Reference
Stiolto Respimat 5/5 mcg vs. Salmeterol/Fluticasone 50/500 mcg	129	107, 150	< 0.0001	[11][12]
Stiolto Respimat 5/5 mcg vs. Salmeterol/Fluticasone 50/250 mcg	125	103, 147	< 0.0001	[11][12]
Treatment Comparison (at 6 weeks)	FEV1 AUC0-24h (mL) - Difference	95% CI	p-value	Reference
Stiolto Respimat 5/5 mcg vs. Salmeterol/Fluticasone 50/500 mcg	86	65, 107	< 0.0001	[12]
Stiolto Respimat 5/5 mcg vs. Salmeterol/Fluticasone 50/250 mcg	82	61, 103	< 0.0001	[12]

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the effects of tiotropium and olodaterol on airway smooth muscle.

Isolated Organ Bath for Airway Smooth Muscle Contraction and Relaxation

This in vitro technique allows for the direct measurement of isometric tension changes in isolated airway smooth muscle preparations in response to pharmacological agents.

Methodology:

• Tissue Preparation: Human bronchial rings or animal tracheal smooth muscle strips are carefully dissected and mounted in an organ bath chamber.[13] The tissue is suspended between two hooks, one fixed and the other connected to a force transducer.

• Organ Bath Setup: The chamber is filled with a physiological salt solution (e.g., Krebs-Henseleit buffer) maintained at 37°C and continuously aerated with a gas mixture of 95% O2 and 5% CO2 to maintain physiological pH.[13]

• Equilibration and Pre-contraction: The tissue is allowed to equilibrate under a resting tension for a specified period. To induce a stable contraction, a contractile agonist such as carbachol or methacholine is added to the bath.

• Drug Administration: Once a stable contraction is achieved, cumulative concentrations of the test compound (tiotropium, olodaterol, or their combination) are added to the bath to generate a concentration-response curve for relaxation.

• Data Analysis: The changes in isometric tension are recorded and analyzed. The potency (EC50 or pEC50) and efficacy (Emax) of the compounds are calculated from the concentration-response curves.

Precision-Cut Lung Slices (PCLS) for Bronchoconstriction Assays

PCLS provide an ex vivo model that preserves the native architecture of the lung, allowing for the study of airway responses in a more physiologically relevant context.[14][15]

Methodology:

• Lung Inflation and Embedding: The lungs are inflated via the trachea with a low-melting-point agarose solution.[14][15][16] This provides structural support to the tissue for slicing.

• Slicing: The agarose-filled lungs are then sectioned into thin slices (typically 150-400 µm) using a vibratome or a microtome.[14]

• Culture and Incubation: The PCLS are transferred to a culture medium and incubated to allow for recovery.[17]

• Bronchoconstriction and Imaging: The slices are placed on a microscope stage, and a contractile agonist is added to induce bronchoconstriction. The changes in airway lumen area are visualized and recorded using time-lapse microscopy.

• Drug Application and Analysis: The test compounds are then added to the culture medium, and the subsequent changes in airway lumen area are quantified to assess their bronchodilatory effects.

Measurement of Intracellular Calcium ([Ca2+])

This method allows for the quantification of changes in intracellular calcium concentration in airway smooth muscle cells in response to stimuli.

Methodology:

• Cell Preparation and Dye Loading: Primary human airway smooth muscle cells are cultured on coverslips. The cells are then loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM.[18][19][20][21] The AM ester form allows the dye to cross the cell membrane, where it is then cleaved by intracellular esterases, trapping the fluorescent indicator inside the cell.

• Fluorescence Microscopy: The coverslip is mounted on a fluorescence microscope equipped for ratiometric imaging.

• Stimulation and Data Acquisition: The cells are perfused with a physiological buffer, and a baseline fluorescence is established. A contractile agonist is then introduced to stimulate an increase in intracellular calcium. The changes in fluorescence intensity at two different excitation wavelengths (e.g., 340 nm and 380 nm for Fura-2) are recorded over time.

• Data Analysis: The ratio of the fluorescence intensities at the two wavelengths is calculated, which is proportional to the intracellular calcium concentration. This allows for the quantification of the magnitude and kinetics of the calcium response.[21]

Adenylyl Cyclase Activity Assay

This assay measures the enzymatic activity of adenylyl cyclase, the enzyme responsible for cAMP production, in response to beta-2 adrenergic receptor stimulation.

Methodology:

• Membrane Preparation: Cell membranes containing the adenylyl cyclase and beta-2 adrenergic receptors are isolated from airway smooth muscle cells or a suitable cell line.[22]

• Assay Reaction: The membrane preparation is incubated in a reaction buffer containing ATP (the substrate for adenylyl cyclase), Mg2+ (a cofactor), and the test compound (olodaterol).[23][24] A radiolabeled ATP (e.g., [α-32P]ATP) is often used to track the product.[25][26]

• Incubation and Termination: The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 37°C) and is then terminated.[23]

• cAMP Separation and Quantification: The newly synthesized radiolabeled cAMP is separated from the unreacted ATP using column chromatography.[25][26]

• Data Analysis: The amount of radiolabeled cAMP produced is quantified using a scintillation counter, and the adenylyl cyclase activity is expressed as pmol of cAMP produced per minute per mg of protein.

Visualizations of Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and a typical experimental workflow.

Caption: Tiotropium's mechanism of action on airway smooth muscle.

Caption: Olodaterol's mechanism of action on airway smooth muscle.

References

• 1. What is the mechanism of Tiotropium Bromide? [synapse.patsnap.com]
• 2. droracle.ai [droracle.ai]
• 3. Second M3 muscarinic receptor binding site contributes to bronchoprotection by tiotropium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Olodaterol | C21H26N2O5 | CID 11504295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The long-acting β2-adrenoceptor agonist olodaterol attenuates pulmonary inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. β2-agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. publications.ersnet.org [publications.ersnet.org]
• 8. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pharmacytimes.com [pharmacytimes.com]
• 11. firstwordpharma.com [firstwordpharma.com]
• 12. Newly Published Head-to-Head Data Show STIOLTO RESPIMAT Improved Lung Function Across Range of Measures [prnewswire.com]
• 13. reprocell.com [reprocell.com]
• 14. precisionary.com [precisionary.com]
• 15. precisionary.com [precisionary.com]
• 16. bowdish.ca [bowdish.ca]
• 17. Perspectives on precision cut lung slices—powerful tools for investigation of mechanisms and therapeutic targets in lung diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. hellobio.com [hellobio.com]
• 19. researchgate.net [researchgate.net]
• 20. Measurement of [Ca²⁺]i in whole cell suspensions using Fura-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A Novel CRISPR/Cas9-Based Cellular Model to Explore Adenylyl Cyclase and cAMP Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 23. sigmaaldrich.com [sigmaaldrich.com]
• 24. mdpi.com [mdpi.com]
• 25. benchchem.com [benchchem.com]
• 26. Assessing potency and binding kinetics of soluble adenylyl cyclase (sAC) inhibitors to maximize therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]

In-vitro studies on tiotropium and olodaterol efficacy

An In-Depth Technical Guide on the In-Vitro Efficacy of Tiotropium and Olodaterol

Introduction

Tiotropium, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting β2-adrenergic agonist (LABA), are bronchodilators used in combination for the maintenance treatment of Chronic Obstructive Pulmonary Disease (COPD).[1][2] Tiotropium functions by competitively and reversibly binding to M3 muscarinic receptors on airway smooth muscle cells, which inhibits the action of acetylcholine and leads to smooth muscle relaxation.[1] Olodaterol activates β2-adrenergic receptors, stimulating intracellular adenylyl cyclase, which increases the synthesis of cyclic-3',5' adenosine monophosphate (cAMP), resulting in bronchodilation.[1] In-vitro studies are crucial for elucidating the specific mechanisms, synergistic interactions, and cellular effects that underpin the clinical efficacy of this combination therapy. This guide provides a detailed overview of the in-vitro evidence for the efficacy of tiotropium and olodaterol, focusing on quantitative data, experimental methodologies, and the underlying signaling pathways.

Data Presentation: Quantitative Efficacy

The following tables summarize key quantitative data from in-vitro studies, demonstrating the potency, efficacy, and synergistic interactions of tiotropium and olodaterol on human airway smooth muscle.

Table 1: Bronchorelaxant Potency and Efficacy of Tiotropium and Olodaterol on Human Bronchi

Compound	Parameter	Value	Tissue Preparation
Tiotropium	pEC50	7.3 ± 0.1	Human isolated bronchi
Olodaterol	pEC50	6.8 ± 0.3	Human isolated bronchi
Tiotropium	Emax (% of papaverine)	91.3 ± 3.4%	Human isolated bronchi
Olodaterol	Emax (% of papaverine)	74.9 ± 7.3%	Human isolated bronchi
Data sourced from Cazzola et al., European Respiratory Journal, 2017.[3]

Table 2: Synergistic Effects of Tiotropium and Olodaterol Combination on Human Airway Relaxation

Parameter	Value	Airway Size
Enhancement of Relaxation vs. Expected Effect	+22.1 ± 4.4%	Medium Bronchi
Enhancement of Relaxation vs. Expected Effect	+26.31 ± 12.39%	Small Airways
Maximal Synergism (after 5 hours)	+29.37 ± 7.6%	Medium Bronchi
Reduction in Contractility (transmural stimulation)	73.60 ± 3.10%	Not specified
Data sourced from Cazzola et al., European Respiratory Journal, 2017 and Calzetta et al., as cited in ResearchGate.[3][4]

Experimental Protocols

Detailed methodologies are essential for the replication and interpretation of in-vitro findings. The following sections describe the key experimental protocols used to assess the efficacy of tiotropium and olodaterol.

Isolated Organ Bath Studies for Bronchial Smooth Muscle Relaxation

This ex-vivo method is used to directly measure the contractile and relaxant properties of airway smooth muscle.

• Tissue Preparation: Human bronchial rings are obtained from surgical resections and dissected into rings. These rings are mounted in isolated organ bath systems containing a physiological salt solution, maintained at 37°C, and continuously bubbled with a gas mixture (e.g., 95% O2, 5% CO2).[3]

• Induction of Tone: A sub-maximal contractile tone is induced in the bronchial rings using a cholinergic agonist like carbachol (to the EC70) or via electrical field stimulation (e.g., 10Hz), which mimics neural stimulation.[3]

• Drug Application: Tiotropium, olodaterol, or their combination are added to the organ bath in a cumulative, concentration-dependent manner.

• Data Measurement and Analysis: Changes in bronchial tone are measured and recorded. Relaxation is typically expressed as a percentage of the maximal relaxation induced by a standard relaxant like papaverine. The potency of the drugs is calculated as the pEC50 (the negative logarithm of the molar concentration that produces 50% of the maximal effect).[3] Drug interaction is analyzed using methodologies such as the Bliss Independence theory to determine if the combined effect is additive, synergistic, or antagonistic.[3]

Anti-inflammatory Effects in Human Pulmonary Fibroblasts

This in-vitro cell culture model investigates the potential of the drugs to modulate inflammatory responses in structural lung cells.

• Cell Culture: Primary human pulmonary fibroblasts, isolated from asthmatic and non-asthmatic subjects, are cultured under standard conditions.[5]

• Stimulation: The cells are stimulated with a combination of a muscarinic agonist (carbachol) and a pro-inflammatory cytokine (Interleukin-1β) to induce the release of inflammatory mediators.[5]

• Treatment: Cells are treated with tiotropium, olodaterol, or the combination prior to or concurrently with the inflammatory stimulus.[5]

• Endpoint Measurement:

  • Cytokine Release: The concentrations of pro-inflammatory cytokines such as IL-6 and IL-8 in the cell culture supernatant are measured using techniques like ELISA.[5]

  • Second Messenger Levels: Intracellular cAMP levels are quantified to assess the engagement of the β2-adrenergic signaling pathway.[5]

  • Protein Phosphorylation: The phosphorylation status of key signaling proteins, such as cAMP Response Element-Binding protein (CREB), is determined using methods like Western blotting to evaluate downstream signaling activation.[5]

Protective Effects on Human Bronchial Epithelial Cells

This protocol assesses the ability of the drug combination to protect airway epithelial cells from damage induced by external stressors like cigarette smoke.

• Cell Line: The BEAS-2B human bronchial epithelial cell line is used as a model for the airway epithelium.[6]

• Induction of Injury: Cells are exposed to a prepared Cigarette Smoke Extract (CSE) to simulate the cellular stress and damage caused by smoking.[6]

• Treatment: Cells are co-treated with the tiotropium/olodaterol combination during exposure to CSE.[6]

• Endpoint Measurement:

  • Cell Viability: Cell death is quantified using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[6]

  • Cellular Processes: Specific cellular pathways implicated in cell injury and survival, such as autophagy and the activation of stress-related kinases (e.g., JNK), are investigated.[6]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological and experimental processes is key to understanding the action of tiotropium and olodaterol.

References

• 1. Tiotropium/Olodaterol: A Review in COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. researchgate.net [researchgate.net]
• 5. Tiotropium sustains the anti-inflammatory action of olodaterol via the cyclic AMP pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tiotropium/Olodaterol treatment reduces cigarette smoke extract-induced cell death in BEAS-2B bronchial epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacokinetics of Inhaled Tiotropium and Olodaterol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetic properties of inhaled tiotropium, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta-2 adrenergic agonist (LABA), when administered individually and as a fixed-dose combination (FDC). This document is intended to serve as a detailed resource for researchers, scientists, and professionals involved in drug development, offering insights into the absorption, distribution, metabolism, and excretion of these two important bronchodilators.

Introduction

Tiotropium and olodaterol are cornerstone therapies in the management of chronic obstructive pulmonary disease (COPD). Tiotropium exerts its effect by blocking muscarinic receptors in the airways, leading to bronchodilation.[1] Olodaterol stimulates beta-2 adrenergic receptors, also resulting in airway smooth muscle relaxation and improved airflow.[2] The combination of these two agents with different mechanisms of action provides enhanced bronchodilation and is a key strategy in the long-term management of COPD.[3] Understanding the pharmacokinetic profile of each component and their interaction is crucial for optimizing therapeutic outcomes and ensuring patient safety.

Pharmacokinetic Profiles

The following tables summarize the key pharmacokinetic parameters for inhaled tiotropium, olodaterol, and their fixed-dose combination.

Table 1: Pharmacokinetics of Inhaled Tiotropium

Parameter	Value	References
Time to Peak Plasma Concentration (Tmax)	~5-7 minutes post-inhalation	[4][5]
Absolute Bioavailability	~19.5% (dry powder inhaler), ~33% of the inhaled dose reaches systemic circulation (Respimat®)	[6][7]
Plasma Protein Binding	72%	[6]
Volume of Distribution (Vd)	32 L/kg	[6]
Metabolism	Minimal, with less than 30% of the dose undergoing non-enzymatic ester cleavage. Some metabolism by CYP2D6 and 3A4 has been observed in vitro.	[8]
Elimination Half-life (t½)	5-6 days	[8]
Primary Route of Excretion	Renal excretion of unchanged drug	[8]

Table 2: Pharmacokinetics of Inhaled Olodaterol

Parameter	Value	References
Time to Peak Plasma Concentration (Tmax)	~10-20 minutes post-inhalation	[9]
Absolute Bioavailability	~30%	[9]
Plasma Protein Binding	~60%	[3]
Volume of Distribution (Vd)	High, indicating extensive tissue distribution	[9]
Metabolism	Substantially metabolized by direct glucuronidation (UGT1A1, UGT1A7, UGT1A9, UGT2B7) and O-demethylation (CYP2C9, CYP2C8) followed by conjugation.	[9]
Elimination Half-life (t½)	~45 hours (effective half-life of 7.5 hours in patients with COPD)	[9]
Primary Route of Excretion	Primarily via metabolism, with about 5-7% of the dose excreted as unchanged drug in the urine at steady state.	[9]

Table 3: Pharmacokinetics of Inhaled Tiotropium/Olodaterol Fixed-Dose Combination (FDC)

Pharmacokinetic studies of the fixed-dose combination have shown that the systemic exposure to tiotropium and olodaterol is comparable to that observed when the drugs are administered as monotherapies. No clinically relevant pharmacokinetic interactions have been observed between tiotropium and olodaterol.

Parameter	Tiotropium in FDC	Olodaterol in FDC	References
Tmax,ss	~5 minutes	~25 minutes	[10]
Accumulation Ratio (Rac)	1.3	1.6	[10]

Experimental Protocols

The accurate quantification of tiotropium and olodaterol in biological matrices is essential for pharmacokinetic studies. Due to the low systemic bioavailability of inhaled drugs, highly sensitive analytical methods are required.

Bioanalytical Method for Tiotropium Quantification

A common method for the determination of tiotropium in human plasma is High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

• Sample Preparation:

  • Aliquots of human plasma (e.g., 450 µL) are mixed with an internal standard, such as tiotropium-D3.[2]

  • Sample purification is achieved through solid-phase extraction (SPE) using a C18 cartridge. The samples are loaded, washed with water and 5% methanol, and then eluted with 50% methanol in water.[2] Alternatively, deproteination with acetonitrile followed by liquid-liquid extraction into dichloromethane and back-extraction into hydrochloric acid can be employed.[10]

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column.[1]

  • Mobile Phase: A gradient of acetonitrile and 10 mM ammonium acetate (with 1% formic acid) or an isocratic mobile phase of 40mM ammonium acetate buffer and methanol (56:44, v/v).[1][10]

  • Flow Rate: Dependent on the specific column and system, but typically in the range of 0.2-1.0 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.[1]

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. For tiotropium, the transition of m/z 391.95 → m/z 152.05 is commonly monitored.[2]

• Validation: The method is validated according to regulatory guidelines (e.g., FDA and EMA) for linearity, accuracy, precision, selectivity, and stability. The lower limit of quantification (LLOQ) for tiotropium is typically in the sub-picogram per milliliter range (e.g., 0.2-0.5 pg/mL).[2][10]

Bioanalytical Method for Olodaterol Quantification

Similar to tiotropium, olodaterol concentrations in plasma and urine are determined using a validated HPLC-MS/MS method.

• Sample Preparation:

  • Plasma (e.g., 500 µL) or urine (e.g., 300 µL) samples are mixed with an internal standard, such as [D3]olodaterol.[9]

  • Solid-phase extraction (SPE) in a 96-well plate format is a common technique for sample cleanup.[3][9]

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column.

  • Mobile Phase: A gradient elution using a mixture of aqueous and organic solvents, such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.[3]

  • Detection: Quantification is performed using MRM.

• Validation: The method is fully validated for parameters including accuracy, precision, selectivity, and stability. The LLOQ for olodaterol in plasma is typically around 2 pg/mL.[3][11]

Signaling Pathways and Experimental Workflows

Mechanism of Action and Signaling Pathway

Tiotropium and olodaterol act on different receptors to induce bronchodilation. The synergistic effect of their combination is a result of their complementary mechanisms of action.

Caption: Signaling pathways of tiotropium and olodaterol leading to bronchodilation.

Pharmacokinetic Study Workflow

The following diagram illustrates a typical workflow for a clinical pharmacokinetic study of inhaled tiotropium and olodaterol.

References

• 1. academic.oup.com [academic.oup.com]
• 2. shimadzu.com [shimadzu.com]
• 3. Pharmacokinetics and safety of olodaterol administered with the Respimat Soft Mist inhaler in subjects with impaired hepatic or renal function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and pharmacodynamics of tiotropium solution and tiotropium powder in chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and pharmacodynamics of tiotropium solution and tiotropium powder in chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. Sensitive HPLC-ESI-MS method for the determination of tiotropium in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [PDF] Pharmacokinetics and pharmacodynamics of tiotropium solution and tiotropium powder in chronic obstructive pulmonary disease | Semantic Scholar [semanticscholar.org]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Highly sensitive assay for tiotropium, a quaternary ammonium, in human plasma by high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Investigating pulmonary and systemic pharmacokinetics of inhaled olodaterol in healthy volunteers using a population pharmacokinetic approach - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Impact of Stiolto Respimat: A Technical Guide to its Dual Bronchodilatory Mechanism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stiolto® Respimat®, a fixed-dose combination of tiotropium, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta-2 adrenergic agonist (LABA), is a cornerstone in the maintenance treatment of Chronic Obstructive Pulmonary Disease (COPD). This guide provides an in-depth technical examination of the distinct and synergistic cellular pathways modulated by its components. By dissecting the molecular interactions, downstream signaling cascades, and quantifiable pharmacological parameters, we aim to offer a comprehensive resource for researchers and drug development professionals engaged in the study of respiratory therapeutics. This document details the experimental protocols for key assays and presents the core signaling pathways as logical diagrams to facilitate a deeper understanding of Stiolto Respimat's mechanism of action at the cellular level.

Introduction: A Dual-Pronged Approach to Bronchodilation

Chronic Obstructive Pulmonary Disease (COPD) is characterized by persistent airflow limitation, driven by chronic inflammation and airway remodeling. The bronchoconstriction in COPD is largely mediated by two key pathways: cholinergic stimulation of muscarinic receptors and the regulation of airway smooth muscle tone by the adrenergic system. Stiolto Respimat leverages a dual-pronged approach by simultaneously targeting both pathways, leading to a more profound and sustained bronchodilatory effect than either agent alone.[1][2]

Tiotropium bromide acts as a potent antagonist at muscarinic acetylcholine receptors, primarily the M3 subtype located on airway smooth muscle cells.[3] This blockade inhibits acetylcholine-induced bronchoconstriction. Olodaterol, on the other hand, is a selective agonist for the beta-2 adrenergic receptor, which, upon activation, initiates a signaling cascade that leads to smooth muscle relaxation.[3][4] The co-administration of these two agents results in a synergistic relaxation of the airway smooth muscle.[2][5]

Pharmacological Profile: Quantitative Receptor Interactions

The efficacy of tiotropium and olodaterol is rooted in their specific and high-affinity binding to their respective G-protein coupled receptors (GPCRs). The following tables summarize the key quantitative data from in vitro pharmacological studies.

Table 1: Tiotropium Binding Affinity and Dissociation

Receptor Subtype	Binding Affinity (Ki)	Dissociation Half-Life (t½)	Reference
Human M1	0.1 - 0.6 nM	Slow	[6]
Human M2	0.1 - 0.6 nM	Rapid	[6][7]
Human M3	0.1 - 0.6 nM	Very Slow (3.6 hours)	[6][7]

Note: Tiotropium exhibits similar high affinity for all three muscarinic receptor subtypes but displays kinetic selectivity, dissociating much more slowly from M1 and M3 receptors compared to M2 receptors, which contributes to its long duration of action and favorable side-effect profile.[7][8]

Table 2: Olodaterol Binding Affinity and Selectivity

Receptor Subtype	Binding Affinity (pKi)	EC50	Selectivity vs. β2	Reference
Human β1	-	-	241-fold	[9][10]
Human β2	9.14	0.1 nM	-	[11][12]
Human β3	-	-	2299-fold	[9][10]

Note: Olodaterol is a potent and highly selective β2-adrenergic receptor agonist with a rapid onset of action and a 24-hour duration of effect.[4][9]

Core Cellular Signaling Pathways

The interaction of tiotropium and olodaterol with their respective receptors triggers distinct intracellular signaling cascades that ultimately converge on the regulation of airway smooth muscle tone.

Tiotropium and the M3 Muscarinic Receptor Pathway (Gq-coupled)

Tiotropium acts as a competitive antagonist at the M3 muscarinic receptor, which is predominantly coupled to the Gq class of G-proteins. In the absence of tiotropium, acetylcholine binding to the M3 receptor initiates a cascade leading to muscle contraction. Tiotropium's blockade of this pathway prevents this contraction.

Tiotropium's antagonistic action on the Gq-coupled M3 receptor pathway.

Olodaterol and the Beta-2 Adrenergic Receptor Pathway (Gs-coupled)

Olodaterol is a potent agonist at the beta-2 adrenergic receptor, which is coupled to the Gs class of G-proteins. Activation of this pathway leads to an increase in intracellular cyclic AMP (cAMP) and subsequent smooth muscle relaxation.

Olodaterol's agonistic action on the Gs-coupled beta-2 adrenergic receptor pathway.

Experimental Protocols for Pathway Analysis

To elucidate the cellular effects of tiotropium and olodaterol, a variety of in vitro assays are employed. Below are detailed methodologies for key experiments.

Radioligand Binding Assay for Receptor Affinity

This assay determines the binding affinity (Ki) of a compound for a specific receptor.

Workflow for a competitive radioligand binding assay.

Protocol:

• Membrane Preparation: Homogenize human lung tissue or cultured cells expressing the receptor of interest in a suitable buffer (e.g., Tris-HCl with protease inhibitors). Centrifuge the homogenate to pellet the membranes, which are then resuspended.

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]-N-methylscopolamine for muscarinic receptors), and a range of concentrations of the unlabeled test compound (tiotropium).

• Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve. The IC50 (the concentration of competitor that inhibits 50% of specific binding) is determined from this curve. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Intracellular Calcium Mobilization Assay

This assay measures changes in intracellular calcium concentration ([Ca²⁺]i), a key second messenger in the Gq pathway.

Protocol:

• Cell Culture: Culture primary human bronchial smooth muscle cells on glass-bottom dishes.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye, such as Fura-2 AM, by incubating them in a buffer containing the dye.

• Baseline Measurement: Place the dish on the stage of an inverted fluorescence microscope equipped with a ratiometric imaging system. Measure the baseline fluorescence ratio (e.g., 340/380 nm excitation for Fura-2).

• Stimulation: Perfuse the cells with a buffer containing a muscarinic agonist (e.g., carbachol) to stimulate an increase in [Ca²⁺]i. To test the effect of tiotropium, pre-incubate the cells with tiotropium before adding the agonist.

• Data Acquisition: Continuously record the fluorescence ratio over time to monitor the changes in [Ca²⁺]i.

• Data Analysis: Quantify the peak increase in the fluorescence ratio and the area under the curve to determine the magnitude of the calcium response. Compare the responses in the presence and absence of tiotropium to determine its inhibitory effect.

Cyclic AMP (cAMP) Accumulation Assay

This assay quantifies the levels of cAMP, the primary second messenger in the Gs pathway.

Protocol:

• Cell Culture: Plate primary human bronchial smooth muscle cells in a multi-well plate.

• Pre-incubation: Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

• Stimulation: Add varying concentrations of olodaterol to the wells to stimulate cAMP production. To investigate synergistic effects, co-incubate with tiotropium.

• Cell Lysis: After the desired incubation time, lyse the cells to release the intracellular cAMP.

• cAMP Quantification: Measure the cAMP concentration in the cell lysates using a competitive immunoassay, such as a Homogeneous Time-Resolved Fluorescence (HTRF) assay. In an HTRF assay, a cAMP-d2 conjugate competes with the sample cAMP for binding to an anti-cAMP antibody labeled with a fluorescent donor. A second antibody labeled with a fluorescent acceptor binds to the primary antibody. The FRET signal is inversely proportional to the amount of cAMP in the sample.

• Data Analysis: Generate a standard curve using known concentrations of cAMP. Use this curve to determine the cAMP concentrations in the experimental samples. Plot the cAMP concentration against the olodaterol concentration to generate a dose-response curve and determine the EC50.

Synergistic Effects at the Cellular Level

The combination of a LAMA and a LABA in Stiolto Respimat produces a greater bronchodilatory effect than either component alone. This synergy can be observed at the cellular level. Studies have shown that the combination of tiotropium bromide and olodaterol leads to a potent and durable synergistic relaxation of human bronchial smooth muscle.[2][5] This is thought to occur through the crosstalk between the Gq and Gs signaling pathways. While the precise molecular mechanisms are still under investigation, it is hypothesized that the elevation of cAMP by olodaterol can lead to the phosphorylation and inhibition of components of the Gq signaling cascade, thereby potentiating the relaxant effect. Conversely, the inhibition of the Gq pathway by tiotropium may prevent the desensitization of the beta-2 adrenergic receptor, leading to a more sustained response to olodaterol.

Conclusion

Stiolto Respimat's efficacy stems from the complementary and synergistic actions of its two components, tiotropium and olodaterol. Tiotropium effectively blocks the bronchoconstrictor effects of acetylcholine by antagonizing the M3 muscarinic receptor and its downstream Gq-mediated signaling. Concurrently, olodaterol promotes bronchodilation by activating the beta-2 adrenergic receptor and the subsequent Gs-cAMP pathway. The quantitative pharmacological data and detailed experimental protocols presented in this guide provide a robust framework for understanding and further investigating the cellular pathways affected by this important COPD therapy. A thorough comprehension of these mechanisms is paramount for the continued development of novel and improved respiratory therapeutics.

References

• 1. Tiotropium Bromide/Olodaterol (Stiolto Respimat): Once-Daily Combination Therapy for the Maintenance of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. copdnewstoday.com [copdnewstoday.com]
• 4. dovepress.com [dovepress.com]
• 5. researchgate.net [researchgate.net]
• 6. | BioWorld [bioworld.com]
• 7. Muscarinic receptor antagonists, from folklore to pharmacology; finding drugs that actually work in asthma and COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The pharmacological properties of tiotropium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. db.cbg-meb.nl [db.cbg-meb.nl]
• 11. medchemexpress.com [medchemexpress.com]
• 12. targetmol.cn [targetmol.cn]

Early-Stage Clinical Development of Stiolto® Respimat®: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stiolto® Respimat® (tiotropium bromide/olodaterol) is a fixed-dose combination inhaler approved for the maintenance treatment of chronic obstructive pulmonary disease (COPD). It comprises a long-acting muscarinic antagonist (LAMA), tiotropium, and a long-acting beta-2 adrenergic agonist (LABA), olodaterol. This technical guide provides an in-depth overview of the early-stage clinical trial data that formed the basis for the later-phase development of this combination therapy. The focus is on the foundational Phase I and II studies that characterized the pharmacokinetics, pharmacodynamics, safety, and dose-response of the individual components and their combination.

Mechanism of Action and Signaling Pathways

Stiolto® Respimat® combines two bronchodilators with distinct but complementary mechanisms of action to achieve greater airway opening than either component alone.

Tiotropium Bromide: Tiotropium is a long-acting antagonist of muscarinic receptors. In the airways, acetylcholine is a key neurotransmitter that mediates bronchoconstriction through its action on M3 muscarinic receptors on smooth muscle cells. Tiotropium competitively and reversibly binds to these M3 receptors, inhibiting the signaling cascade that leads to smooth muscle contraction.[1] Specifically, it blocks the Gq protein-coupled activation of phospholipase C (PLC), which in turn prevents the formation of inositol 1,4,5-trisphosphate (IP3) and the subsequent release of intracellular calcium (Ca2+), a critical step in smooth muscle contraction.[2]

Olodaterol: Olodaterol is a long-acting beta-2 adrenergic agonist. It selectively binds to and activates beta-2 adrenergic receptors on the surface of airway smooth muscle cells.[1] This activation stimulates the Gs protein-coupled enzyme adenylyl cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP).[3] Elevated cAMP levels activate protein kinase A (PKA), which phosphorylates various downstream targets, ultimately resulting in the relaxation of airway smooth muscle and bronchodilation.[2][3]

The distinct signaling pathways of tiotropium and olodaterol are depicted below:

Figure 1: Signaling Pathways of Tiotropium and Olodaterol

Early-Stage Clinical Trial Data

The clinical development program for Stiolto® Respimat® was built upon a foundation of early-stage trials investigating the individual components, followed by studies of the fixed-dose combination.

Olodaterol: Phase I Pharmacokinetics

A key Phase I study (1222.1) evaluated the pharmacokinetics of single ascending doses of olodaterol in healthy volunteers.[4] This randomized, double-blind, placebo-controlled trial investigated a wide range of doses administered via the Respimat® inhaler.[4]

Experimental Protocol: Olodaterol Single Ascending Dose Study (1222.1)

• Study Design: Randomized, double-blind, placebo-controlled, single ascending dose.[4]

• Participants: Healthy male and female volunteers.[4]

• Dosage: Escalating single doses from 0.5 µg to 70 µg of olodaterol administered via the Respimat® inhaler.[4]

• Pharmacokinetic Assessments: Plasma and urine concentrations of olodaterol were measured at various time points post-inhalation to determine key pharmacokinetic parameters.[4] Blood samples were collected at predefined intervals, and urine was collected for up to 96 hours post-dose.[4]

• Bioanalytical Method: A validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method was used for the quantification of olodaterol in plasma and urine.[5]

The pharmacokinetic parameters from this study demonstrated a generally dose-proportional increase in exposure.

Table 1: Geometric Mean Pharmacokinetic Parameters of Olodaterol after Single Inhalation in Healthy Volunteers (Study 1222.1) [4]

Dose (µg)	Cmax (pg/mL)	AUC0-inf (pg·h/mL)	t½ (h)
2.5	5.5	53.7	25.1
5	11.2	111.8	24.9
10	22.1	225.1	25.2
20	45.3	463.2	25.4
30	65.8	684.5	25.1
40	88.2	911.7	25.3
50	110.1	1135.4	25.0
60	132.5	1368.1	25.2
70	155.3	1602.3	25.1

Cmax: Maximum plasma concentration; AUC0-inf: Area under the plasma concentration-time curve from time zero to infinity; t½: Terminal half-life.

Following inhalation, olodaterol was rapidly absorbed, with peak plasma concentrations (Cmax) reached within 10 to 20 minutes.[4] The terminal half-life was approximately 45 hours, supporting once-daily dosing.[4] The absolute bioavailability of inhaled olodaterol is approximately 30%, with oral bioavailability being less than 1%.[4]

Tiotropium: Phase II Dose-Ranging Study

A 3-week, multicenter, randomized, double-blind, parallel-group, dose-ranging study (Study 205.127) was conducted to determine the optimal dose of tiotropium delivered via the Respimat® Soft Mist™ Inhaler in patients with COPD.[3][4]

Experimental Protocol: Tiotropium Dose-Ranging Study (205.127)

• Study Design: Randomized, double-blind (within device), parallel-group, active- and placebo-controlled.[4]

• Participants: 202 patients with a clinical diagnosis of COPD.[3][4]

• Inclusion Criteria (General): Age ≥ 40 years, diagnosis of COPD, smoking history of >10 pack-years, post-bronchodilator FEV1 < 80% of predicted normal, and post-bronchodilator FEV1/FVC ratio < 70%.[6]

• Exclusion Criteria (General): History of hypersensitivity to anticholinergics, diagnosis of asthma, known symptomatic prostatic hypertrophy or narrow-angle glaucoma requiring drug therapy.[7][8]

• Dosage: Tiotropium 1.25 µg, 2.5 µg, 5 µg, 10 µg, or 20 µg via Respimat® SMI; tiotropium 18 µg via HandiHaler® (active control); or placebo for 3 weeks.[4]

• Pharmacodynamic Assessments: The primary endpoint was the change from baseline in trough forced expiratory volume in one second (FEV1) on Day 21.[4]

• Pharmacokinetic Assessments: Urinary excretion of tiotropium was measured.[3][4]

The study demonstrated that tiotropium doses of 5 µg and 10 µg delivered via Respimat® provided comparable efficacy to the 18 µg dose delivered via HandiHaler®.

Table 2: Change in Trough FEV1 from Baseline at Day 21 in COPD Patients (Study 205.127) [3][4]

Treatment Group	Mean Change in Trough FEV1 (mL)	p-value vs. Placebo
Tiotropium 5 µg Respimat®	150	< 0.05
Tiotropium 10 µg Respimat®	~150	0.06
Tiotropium 20 µg Respimat®	150	< 0.05
Tiotropium 18 µg HandiHaler®	230	≤ 0.001
Placebo Respimat®	20	-
Placebo HandiHaler®	-90	-

Urinary excretion data indicated that the 5-10 µg doses of tiotropium via Respimat® resulted in systemic exposure comparable to the 18 µg HandiHaler® dose.[3][4]

Tiotropium/Olodaterol Fixed-Dose Combination: Phase II Studies

Phase II trials were conducted to evaluate the efficacy and safety of the fixed-dose combination of tiotropium and olodaterol. These studies aimed to characterize the dose-response relationship of the combination.[9]

Experimental Protocol: Tiotropium/Olodaterol Phase II Dose-Ranging (e.g., Study 1237.4, 1237.18)

• Study Design: Randomized, double-blind, parallel-group trials.[9]

• Participants: Patients with moderate to very severe COPD.[10]

• Dosage: Various doses of tiotropium (e.g., 1.25 µg, 2.5 µg, 5 µg) in combination with different doses of olodaterol (e.g., 2 µg, 5 µg, 10 µg) administered once daily via the Respimat® inhaler for 4 weeks.[9][10]

• Pharmacodynamic Assessments: The primary endpoint was typically the trough FEV1 response (change from baseline) after 4 weeks. Secondary endpoints included FEV1 and forced vital capacity (FVC) over 6 hours post-dosing.[10]

These studies demonstrated a clear benefit of the combination therapy over the individual components.

Table 3: Trough FEV1 Response with Tiotropium/Olodaterol Combination in COPD Patients (Illustrative Phase II Data) [10]

Treatment Group	Mean Change in Trough FEV1 from Baseline (L)
Tiotropium 5 µg	Baseline
Tiotropium 5 µg + Olodaterol 2 µg	0.024 (increase over tiotropium alone)
Tiotropium 5 µg + Olodaterol 5 µg	0.033 (increase over tiotropium alone)
Tiotropium 5 µg + Olodaterol 10 µg	0.057 (increase over tiotropium alone)

The results from these early-stage trials supported the selection of the tiotropium 5 µg and olodaterol 5 µg dose for progression into the Phase III clinical trial program.[9]

Experimental Workflow

The general workflow for the early-stage clinical trials of Stiolto® Respimat® followed a standard drug development paradigm.

Figure 2: General Experimental Workflow for Early-Stage Clinical Development

Early-Stage Safety and Tolerability

Across the early-stage clinical trials, both tiotropium and olodaterol, as monotherapies and in combination, were generally well-tolerated. The adverse event profiles were consistent with their known pharmacological classes.

Common Adverse Events (Incidence >3% and higher than active control in later-stage trials): [10]

• Nasopharyngitis

• Cough

• Back pain

No new or unexpected safety signals were identified during the early-stage development that would have precluded progression to larger, longer-term studies.[11]

Conclusion

The early-stage clinical trial data for Stiolto® Respimat® provided a robust foundation for its successful late-stage development and eventual regulatory approval. Phase I studies in healthy volunteers established the pharmacokinetic profile of olodaterol, supporting a once-daily dosing regimen. Phase II dose-ranging studies in COPD patients for both tiotropium and the fixed-dose combination confirmed the efficacy and safety of the selected doses, demonstrating superior bronchodilation with the combination therapy compared to its individual components. These foundational studies were critical in defining the optimal dose and providing the initial evidence of the favorable benefit-risk profile of Stiolto® Respimat® for the maintenance treatment of COPD.

References

• 1. Tiotropium Bromide/Olodaterol (Stiolto Respimat): Once-Daily Combination Therapy for the Maintenance of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. researchgate.net [researchgate.net]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. pro.boehringer-ingelheim.com [pro.boehringer-ingelheim.com]
• 7. Pardon Our Interruption [pro.boehringer-ingelheim.com]
• 8. FDA Approves Boehringer Ingelheim's STIOLTO RESPIMAT Inhalation Spray as Once-Daily Maintenance Treatment for COPD [prnewswire.com]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In-Vivo Animal Studies with Tiotropium and Olodaterol (Active Ingredients in Stiolto Respimat)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of available data and a methodological framework for conducting in-vivo animal studies using the combination of tiotropium bromide and olodaterol hydrochloride, the active pharmaceutical ingredients in Stiolto Respimat. The provided protocols are based on published preclinical research and are intended to serve as a starting point for study design. It is important to note that direct administration of the Stiolto Respimat inhaler to small laboratory animals is often not feasible; therefore, alternative formulations and routes of administration are typically required.

Data Presentation: Quantitative Dosage Information

The following table summarizes the dosage of tiotropium and olodaterol used in a key in-vivo study investigating their combined effect in a murine model of allergic airway disease.

Parameter	Details
Animal Model	Female C57BL/6J mice[1]
Condition	House Dust Mite (HDM)-induced allergic airway disease[1]
Drug Administration	Intranasal (i.n.)[1]
Dosage (Tiotropium)	1, 10, and 100 µg/kg[1]
Dosage (Olodaterol)	1, 10, and 100 µg/kg[1]
Combination Dosage	10 µg/kg of tiotropium and 10 µg/kg of olodaterol[1]
Treatment Schedule	Administered prior to and during a secondary challenge period with HDM extract[1]
Key Findings	The combination of tiotropium and olodaterol was more effective in reducing tissue inflammation compared to tiotropium alone.[1] A dose-dependent reduction in tissue inflammation and goblet cell metaplasia was observed with tiotropium treatment.[1]

Experimental Protocols

This section outlines a detailed protocol for a murine model of allergic airway disease based on the methodologies described in the cited literature.

Protocol: Murine Model of HDM-Induced Allergic Airway Disease

1. Animal Model and Sensitization:

• Species: Female C57BL/6J mice.[1]

• Sensitization: Sensitize mice by intranasal (i.n.) administration of 1 µg of house dust mite (HDM) extract.[1]

• Challenge: One week after sensitization, challenge the mice with 10 µg of HDM extract i.n. for five consecutive days.[1]

2. Drug Preparation and Administration:

• Preparation: Prepare solutions of tiotropium bromide and olodaterol hydrochloride in a suitable vehicle (e.g., sterile saline). Concentrations should be calculated to deliver the desired dose in a specific volume for intranasal administration.

• Administration: Five weeks after the initial sensitization, expose the mice to a secondary HDM challenge.[1]

• Treatment Groups:

  • Vehicle control

  • Tiotropium (1, 10, or 100 µg/kg, i.n.)

  • Olodaterol (1, 10, or 100 µg/kg, i.n.)

  • Combination of tiotropium (10 µg/kg, i.n.) and olodaterol (10 µg/kg, i.n.)

• Schedule: Administer the treatments prior to and during the secondary challenge period.[1]

3. Outcome Assessment:

• Sample Collection: Three days after the final HDM challenge, collect bronchoalveolar lavage (BAL) fluid and lung tissue.[1]

• BAL Fluid Analysis: Perform cell counts and differentials on the BAL fluid to assess inflammatory cell infiltration.[1]

• Histological Analysis: Process lung tissue for histological analysis to evaluate tissue inflammation and goblet cell metaplasia.[1]

Signaling Pathways and Experimental Workflow

Signaling Pathway of Tiotropium and Olodaterol

The combination of tiotropium, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta-2 agonist (LABA), leads to bronchodilation through two distinct signaling pathways.[2][3] Tiotropium blocks the action of acetylcholine on M3 muscarinic receptors in bronchial smooth muscle, preventing bronchoconstriction.[2][3] Olodaterol stimulates beta-2 adrenergic receptors, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent smooth muscle relaxation.[2]

References

• 1. The effect of tiotropium in combination with olodaterol on house dust mite-induced allergic airway disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stiolto Respimat: Dosage, side effects, cost, and more [medicalnewstoday.com]
• 3. youtube.com [youtube.com]

Protocol for the Clinical Investigation of Stiolto Respimat in Chronic Obstructive Pulmonary Disease (COPD)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the clinical investigation of Stiolto® Respimat® (tiotropium bromide and olodaterol) inhalation spray in patients with Chronic Obstructive Pulmonary Disease (COPD). It is intended to guide researchers, scientists, and drug development professionals in the design and execution of clinical trials to evaluate the efficacy and safety of this combination therapy.

Introduction

Stiolto Respimat is a combination of two long-acting bronchodilators: tiotropium bromide, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta2-adrenergic agonist (LABA).[1] This dual-modality therapy is indicated for the long-term, once-daily maintenance treatment of airflow obstruction in patients with COPD, including chronic bronchitis and emphysema.[2][3] Clinical trials have demonstrated that the combination of tiotropium and olodaterol provides statistically significant improvements in lung function compared to either monotherapy alone.[3][4]

Mechanism of Action

The synergistic effect of tiotropium and olodaterol results in superior bronchodilation. Tiotropium is a long-acting, selective antagonist of muscarinic receptors, particularly the M3 subtype, which are abundant in the smooth muscle of the airways. By blocking these receptors, tiotropium inhibits acetylcholine-mediated bronchoconstriction.[1]

Olodaterol is a potent and selective long-acting beta2-adrenergic agonist. It stimulates beta2-adrenergic receptors on the surface of airway smooth muscle cells, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP). This increase in cAMP activates protein kinase A, which in turn phosphorylates downstream targets, resulting in the relaxation of airway smooth muscle and subsequent bronchodilation.

Clinical Trial Design and Methodology

A typical clinical trial investigating Stiolto Respimat for COPD is a randomized, double-blind, active-controlled, parallel-group study with a duration of 52 weeks.[3][4]

Study Population: Inclusion and Exclusion Criteria

The selection of an appropriate study population is critical to ensure the validity and generalizability of the clinical trial results.

Table 1: Inclusion and Exclusion Criteria for a Typical Stiolto Respimat Clinical Trial

Criteria	Description
Inclusion Criteria
Age	≥ 40 years
Diagnosis	Confirmed diagnosis of COPD (GOLD Stage 2-4)
Smoking History	> 10 pack-years
Lung Function	Post-bronchodilator Forced Expiratory Volume in 1 second (FEV1) < 80% of predicted normal value and a post-bronchodilator FEV1/Forced Vital Capacity (FVC) ratio < 0.70
Symptom Severity	Modified Medical Research Council (mMRC) dyspnea scale score ≥ 2 or a COPD Assessment Test (CAT) score ≥ 10
Exclusion Criteria
Asthma	A current or historical diagnosis of asthma
Recent Exacerbation	Hospitalization for a COPD exacerbation within 3 months of screening
Other Respiratory Conditions	Clinically significant respiratory conditions other than COPD
Cardiovascular Conditions	Unstable cardiovascular disease, including recent myocardial infarction or stroke
Concomitant Medications	Use of other long-acting bronchodilators or inhaled corticosteroids at doses that are not stable for at least 4 weeks prior to screening

Logical Relationship of Inclusion and Exclusion Criteria

Caption: Logical flow for patient eligibility screening.

Treatment Arms and Dosage

• Treatment Group: Stiolto Respimat (tiotropium 5 mcg / olodaterol 5 mcg), administered as two inhalations of 2.5 mcg/2.5 mcg once daily.[2]

• Active Comparator Group 1: Tiotropium Respimat (5 mcg), administered as two inhalations of 2.5 mcg once daily.

• Active Comparator Group 2: Olodaterol Respimat (5 mcg), administered as two inhalations of 2.5 mcg once daily.

• Placebo Group: Placebo administered via the Respimat inhaler once daily.

Efficacy and Safety Endpoints

The selection of appropriate endpoints is crucial for evaluating the clinical benefit of Stiolto Respimat.

Table 2: Primary and Secondary Endpoints in a Stiolto Respimat Clinical Trial

Endpoint Type	Endpoint	Description
Primary Efficacy	Change from baseline in trough FEV1 at Week 24	Trough FEV1 is the FEV1 measured immediately before the next dose of study medication.
Change from baseline in FEV1 Area Under the Curve from 0 to 3 hours (AUC0-3h) at Week 24	This measures the bronchodilator response over the first 3 hours after dosing.
Secondary Efficacy	Change from baseline in St. George's Respiratory Questionnaire (SGRQ) total score at Week 24	The SGRQ is a patient-reported outcome that measures health-related quality of life in patients with respiratory disease. A reduction of 4 points is considered clinically meaningful.[5]
Time to first moderate or severe COPD exacerbation	An exacerbation is defined as a worsening of respiratory symptoms that requires treatment with systemic corticosteroids and/or antibiotics, or hospitalization.
Change from baseline in rescue medication use	The number of puffs of as-needed short-acting bronchodilator used per day.
Safety	Incidence of adverse events (AEs) and serious adverse events (SAEs)	All AEs and SAEs are recorded throughout the study.
Vital signs, electrocardiograms (ECGs), and clinical laboratory tests	Monitored at regular intervals to assess the safety and tolerability of the treatment.

Experimental Protocols

Spirometry (FEV1 Measurement)

Objective: To assess the effect of Stiolto Respimat on lung function.

Procedure:

• Patient Preparation: Patients should refrain from using short-acting bronchodilators for at least 6 hours and long-acting bronchodilators for at least 24 hours before spirometry testing.

• Equipment: A calibrated spirometer that meets the American Thoracic Society/European Respiratory Society (ATS/ERS) standards should be used.

• Maneuver:

  • The patient should be seated comfortably.

  • The patient takes a maximal inhalation.

  • The patient then performs a maximal, forced exhalation for at least 6 seconds.

  • A minimum of three acceptable and repeatable maneuvers should be performed. The two largest FEV1 and FVC values should be within 150 mL of each other.

• Timing of Measurements:

  • Trough FEV1: Measured immediately before the morning dose of the study drug.

  • FEV1 AUC0-3h: Measured at pre-dose, and at 5, 15, 30, 60, 120, and 180 minutes post-dose.

St. George's Respiratory Questionnaire (SGRQ)

Objective: To assess the impact of Stiolto Respimat on health-related quality of life.

Procedure:

• Administration: The SGRQ is a self-administered questionnaire.[6] It should be completed by the patient in a quiet and comfortable setting without assistance from clinic staff, unless the patient has a specific question about the instructions.[7]

• Questionnaire Versions: The original SGRQ has 50 items with different recall periods (1, 3, or 12 months). The 3-month recall version is often used in clinical trials.[6][7]

• Scoring: The questionnaire is divided into three components: Symptoms, Activity, and Impacts. A total score is also calculated. Scores range from 0 to 100, with higher scores indicating greater impairment in health-related quality of life.[7] Scoring is typically performed using a validated computer program.[5][8]

Schedule of Assessments

A well-defined schedule of assessments ensures that data is collected consistently throughout the clinical trial.

Table 3: Schedule of Assessments for a 52-Week Stiolto Respimat Clinical Trial

Assessment	Screening (Week -2 to -1)	Baseline (Week 0)	Week 4	Week 12	Week 24	Week 36	Week 52 (End of Treatment)
Informed Consent	X
Demographics & Medical History	X
Physical Examination	X	X	X
Vital Signs	X	X	X	X	X	X	X
ECG	X	X	X
Clinical Laboratory Tests	X	X	X
Spirometry (Trough FEV1)	X	X	X	X	X	X	X
Spirometry (FEV1 AUC0-3h)	X	X	X
SGRQ	X	X	X	X
Rescue Medication Use	X	X	X	X	X	X
Adverse Event Monitoring	X	X	X	X	X	X
Concomitant Medication Review	X	X	X	X	X	X	X
Drug Dispensation & Accountability	X	X	X	X	X	X

Visualizations

Signaling Pathway of Tiotropium and Olodaterol

Caption: Combined signaling pathways of tiotropium and olodaterol.

Experimental Workflow for a 52-Week Clinical Trial

Caption: Workflow of a 52-week Stiolto Respimat clinical trial.

This detailed protocol provides a robust framework for conducting clinical research on Stiolto Respimat in patients with COPD. Adherence to these guidelines will help ensure the generation of high-quality data to further elucidate the clinical benefits of this combination therapy.

References

• 1. Efficacy of tiotropium–olodaterol fixed-dose combination in COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Combined bronchodilators (tiotropium plus olodaterol) for patients with chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tiotropium and olodaterol fixed-dose combination versus mono-components in COPD (GOLD 2–4) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. citystgeorges.ac.uk [citystgeorges.ac.uk]
• 6. fda.gov [fda.gov]
• 7. citystgeorges.ac.uk [citystgeorges.ac.uk]
• 8. St George's Respiratory Questionnaire (SGRQ) [staff.sgul.ac.uk]

Application Notes and Protocols for Stiolto Respimat® in Laboratory Settings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration and evaluation of Stiolto Respimat® (tiotropium bromide and olodaterol inhalation spray) in preclinical laboratory settings. The following sections offer guidance for in vitro and in vivo experimental design, data interpretation, and visualization of relevant biological pathways.

Introduction

Stiolto Respimat® is a combination therapy comprising tiotropium, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta2-adrenergic agonist (LABA).[1][2] It is delivered via the Respimat® Soft Mist™ Inhaler, which generates a slow-moving aerosol with a high fine particle fraction, facilitating deep lung deposition.[3][4] In preclinical research, it is crucial to accurately replicate the delivery and assess the pharmacological effects of this combination therapy. These protocols provide a framework for such investigations.

Quantitative Data Summary

The following tables summarize key quantitative parameters of Stiolto Respimat® for laboratory use.

Table 1: Stiolto Respimat® Aerosol Characteristics

Parameter	Value	Reference
Mean Droplet Velocity (at mouthpiece)	10.95 m/s	[5]
Mean Droplet Velocity (125 mm from nozzle)	1.33 m/s	[5]
Mean Droplet Diameter (D10)	3.67 - 3.97 µm	[5]
Spray Duration	Approximately 1.2 - 1.5 seconds	[3][6]
Fine Particle Fraction (≤5.0 µm)	>60% of expelled dose	[3]

Table 2: Dosage and Concentration

Parameter	Value	Reference
Delivered Dose per Actuation	2.5 mcg tiotropium, 2.5 mcg olodaterol	[7][8][9]
Recommended Human Dose	2 actuations (total 5 mcg tiotropium, 5 mcg olodaterol) once daily	[5][7][8][10]
Olodaterol EC50 (human β2-adrenoceptor)	0.1 nM	[11]
Olodaterol pKi (human β2-adrenoceptor)	9.14	[11]

Signaling Pathways

The therapeutic effects of Stiolto Respimat® are a result of the distinct and complementary signaling pathways of its two active ingredients.

Tiotropium's Mechanism of Action: Tiotropium is a long-acting muscarinic antagonist that exhibits high affinity for M3 muscarinic receptors on airway smooth muscle cells.[7][12] By competitively inhibiting the binding of acetylcholine to these receptors, tiotropium prevents the activation of the Gq protein and subsequent stimulation of phospholipase C (PLC).[7] This blockage inhibits the production of inositol 1,4,5-trisphosphate (IP3), thereby preventing the release of intracellular calcium (Ca2+) and leading to bronchodilation.[7][9]

Olodaterol's Mechanism of Action: Olodaterol is a selective long-acting beta2-adrenergic receptor agonist.[11] Upon binding to β2-adrenergic receptors on airway smooth muscle cells, it activates the Gs alpha subunit of the G protein.[8] This activation stimulates adenylyl cyclase to increase the intracellular concentration of cyclic adenosine monophosphate (cAMP).[8] Elevated cAMP levels lead to the activation of protein kinase A (PKA), which in turn phosphorylates various downstream targets, resulting in smooth muscle relaxation and bronchodilation.[8]

Signaling pathways of tiotropium and olodaterol.

Experimental Protocols

The following protocols are designed to be adapted to specific laboratory conditions and research questions.

In Vitro Administration to Lung Epithelial Cells (e.g., BEAS-2B)

This protocol describes the preparation of a Stiolto Respimat® solution for application to cultured lung cells and subsequent analysis of cellular responses.

Materials:

• Stiolto Respimat® inhaler

• Sterile, deionized water or phosphate-buffered saline (PBS)

• Sterile 15 mL conical tubes

• 0.22 µm sterile syringe filters

• BEAS-2B human bronchial epithelial cells (or other relevant lung cell line)

• Appropriate cell culture medium and supplements

• Cell culture plates (e.g., 96-well for viability assays, 6-well for protein/RNA extraction)

• Reagents for downstream assays (e.g., MTT, Annexin V/PI, ELISA kits, PCR reagents)

Protocol:

• Preparation of Stiolto Respimat® Stock Solution:

  • Prime the Stiolto Respimat® inhaler as per the manufacturer's instructions by actuating it towards a waste container until a fine mist is visible, then repeat three more times.[5][10]

  • Actuate two puffs (one full dose) into a sterile 15 mL conical tube containing a known volume (e.g., 1 mL) of sterile deionized water or PBS. This will create a stock solution with a concentration of 5 µg/mL tiotropium and 5 µg/mL olodaterol.

  • Gently vortex the tube to ensure complete dissolution.

  • Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

  • Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations for your experiment.

• Cell Culture and Treatment:

  • Culture BEAS-2B cells in the appropriate medium and conditions until they reach the desired confluency.

  • For experiments involving co-exposure, pre-treat cells with stimuli such as cigarette smoke extract (CSE) for a specified duration before adding the Stiolto Respimat® solution.

  • Remove the existing cell culture medium and replace it with the medium containing the various dilutions of the Stiolto Respimat® solution.

  • Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• Downstream Analysis:

  • Cell Viability: Perform an MTT assay to assess changes in cell viability.

  • Apoptosis/Necrosis: Use flow cytometry with Annexin V and Propidium Iodide (PI) staining to quantify apoptotic and necrotic cells.

  • Inflammatory Markers: Measure the levels of inflammatory cytokines (e.g., IL-6, IL-8) in the cell culture supernatant using ELISA.

  • Gene Expression: Extract RNA and perform RT-qPCR to analyze the expression of relevant genes.

  • Protein Expression: Perform Western blotting to analyze the expression and phosphorylation of proteins in key signaling pathways.

Workflow for in vitro administration of Stiolto Respimat®.

In Vivo Administration to Rodent Models

This protocol outlines the administration of Stiolto Respimat® aerosol to rodents using a nose-only inhalation exposure system.

Materials:

• Stiolto Respimat® inhaler

• Nose-only inhalation exposure system for rodents

• Animal restraints appropriate for the species and size

• Aerosol generation and delivery system compatible with the Respimat® device

• Whole-body plethysmograph for lung function assessment

• Anesthetic and euthanasia agents

• Surgical and dissection tools for tissue collection

Protocol:

• Animal Acclimatization and Sensitization:

  • Acclimatize animals to the laboratory conditions for at least one week.

  • For models of allergic asthma, sensitize animals with an appropriate allergen (e.g., ovalbumin) prior to the study.

  • For models of COPD, expose animals to cigarette smoke or other inducers for a specified period to establish the disease phenotype.

• Aerosol Administration:

  • Prime the Stiolto Respimat® inhaler.

  • Place the animals in the restraints of the nose-only inhalation exposure system.

  • Connect the Stiolto Respimat® inhaler to the aerosol generation system.

  • Actuate the inhaler to deliver the desired number of puffs into the exposure chamber. The aerosol should be delivered over a specified period, allowing for the animals to inhale the medication.

  • Monitor the animals for any signs of distress during the exposure.

• Assessment of Bronchoprotection:

  • At a specified time point after Stiolto Respimat® administration, challenge the animals with a bronchoconstrictor agent (e.g., methacholine, histamine).

  • Measure airway resistance and other lung function parameters using a whole-body plethysmograph.

  • Compare the lung function of Stiolto-treated animals to that of control animals to determine the degree of bronchoprotection.

• Tissue Collection and Analysis:

  • At the end of the study, euthanize the animals.

  • Collect bronchoalveolar lavage fluid (BALF) for cell counts and cytokine analysis.

  • Collect lung tissue for histopathological examination and molecular analysis (e.g., immunohistochemistry, gene expression).

Workflow for in vivo administration of Stiolto Respimat®.

Conclusion

These application notes and protocols provide a foundational framework for the laboratory investigation of Stiolto Respimat®. Adherence to these guidelines, with appropriate modifications for specific experimental needs, will facilitate the generation of robust and reproducible data, contributing to a deeper understanding of the pharmacology of this important combination therapy. Researchers should always adhere to institutional and national guidelines for animal welfare and laboratory safety.

References

• 1. scireq.com [scireq.com]
• 2. Inhibitory effect of aerosol WP871 on SRS-A mediated bronchoconstriction in the guinea pig in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Experimental animal models for COPD: a methodological review [tobaccoinduceddiseases.org]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. youtube.com [youtube.com]
• 6. Animal Models Reflecting Chronic Obstructive Pulmonary Disease and Related Respiratory Disorders: Translating Pre-Clinical Data into Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Nose-only Inhalation Exposure System for Small Animals [tow-int.net]
• 10. Cigarette smoke extract induces airway epithelial cell death via repressing PRMT6/AKT signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An In Vitro Lung System to Assess the Proinflammatory Hazard of Carbon Nanotube Aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Experimental animal models for COPD: a methodological review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Testing of Tiotropium/Olodaterol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established cell culture models and detailed protocols for the preclinical evaluation of the dual bronchodilator therapy, tiotropium/olodaterol. The methodologies outlined below are designed to assess the combination's efficacy in terms of cytotoxicity, anti-inflammatory effects, and its impact on key signaling pathways relevant to chronic obstructive pulmonary disease (COPD).

BEAS-2B Human Bronchial Epithelial Cell Model for Cytotoxicity and Anti-Inflammatory Assessment

The BEAS-2B cell line, an immortalized human bronchial epithelial cell line, serves as a valuable initial screening tool to investigate the protective effects of tiotropium/olodaterol against cellular damage induced by stimuli such as cigarette smoke extract (CSE).

Application Note:

This model is particularly useful for assessing the dose-dependent effects of tiotropium/olodaterol on cell viability and key inflammatory signaling pathways. Studies have shown that tiotropium/olodaterol can protect BEAS-2B cells from CSE-induced cell death and attenuate the activation of stress-activated protein kinases like JNK.[1][2][3]

Experimental Workflow:

Figure 1: Experimental workflow for BEAS-2B cell-based assays.

Protocols:

a) Preparation of Cigarette Smoke Extract (CSE):

• Combust one filterless 3R4F research-grade cigarette, drawing the mainstream smoke through 10 mL of serum-free cell culture medium pre-warmed to 37°C.

• Adjust the pH of the resulting suspension to 7.4.

• Filter-sterilize the solution through a 0.22 µm filter. This is considered 100% CSE.

• Dilute the 100% CSE to the desired working concentration (e.g., 5%) with complete culture medium immediately before use.

b) MTT Assay for Cell Viability:

• Seed BEAS-2B cells in a 96-well plate at a density of 2 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of tiotropium, olodaterol, or their combination for 4 hours.

• Add CSE to the wells to a final concentration of 5% and incubate for 24 hours.

• Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

c) Western Blot for Phosphorylated JNK (p-JNK):

• Following treatment, wash the cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-JNK and total JNK overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities using densitometry software.

Quantitative Data Summary:

Cell Line	Treatment	Endpoint Assessed	Key Findings
BEAS-2B	5% Cigarette Smoke Extract (CSE)	Cell Viability (MTT)	CSE significantly reduces cell viability.[1]
BEAS-2B	Tiotropium/Olodaterol + 5% CSE	Cell Viability (MTT)	Pre-treatment with tiotropium (12.5 µM or 25 µM) and olodaterol (10 µM) significantly increases cell viability compared to CSE alone.[1]
BEAS-2B	5% CSE	p-JNK Levels	CSE significantly increases the phosphorylation of JNK.[1][2]
BEAS-2B	Tiotropium (12.5 µM)/Olodaterol (10 µM) + 5% CSE	p-JNK Levels	The combination effectively reduces the CSE-induced increase in p-JNK levels.[1][2]
Human Lung Fibroblasts	IL-1β + Carbachol	IL-8 Secretion (ELISA)	Carbachol enhances IL-1β-induced IL-8 production.
Human Lung Fibroblasts	Tiotropium/Olodaterol + IL-1β + Carbachol	IL-8 Secretion (ELISA)	The combination of tiotropium and olodaterol synergistically reduces IL-8 release.[4]

Air-Liquid Interface (ALI) Culture of Primary Human Bronchial Epithelial Cells

ALI cultures of primary human bronchial epithelial cells (hBECs) represent a more physiologically relevant model, as they differentiate into a pseudostratified epithelium with cilia and mucus-producing goblet cells. This model is ideal for studying the effects of tiotropium/olodaterol on mucociliary differentiation and inflammatory responses in a setting that mimics the in vivo airway.

Application Note:

This advanced in vitro model allows for the investigation of tiotropium/olodaterol's effects on mucus production (MUC5AC expression) and the secretion of inflammatory mediators like IL-8 in a more complex, tissue-like environment. It is particularly useful for studying the anti-inflammatory properties of these drugs in the context of viral or bacterial-induced inflammation.

Experimental Workflow:

References

• 1. Tiotropium/Olodaterol treatment reduces cigarette smoke extract-induced cell death in BEAS-2B bronchial epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tiotropium/Olodaterol treatment reduces cigarette smoke extract-induced cell death in BEAS-2B bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tiotropium/Olodaterol treatment reduces cigarette smoke extract-induced cell death in BEAS-2B bronchial epithelial cells | Biblioteket Frederiksberg - fkb.dk [fkb.dk]
• 4. Tiotropium sustains the anti-inflammatory action of olodaterol via the cyclic AMP pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Designing Clinical Trials with Stiolto Respimat for the Treatment of Chronic Obstructive Pulmonary Disease (COPD)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for designing and conducting clinical trials to evaluate the efficacy and safety of Stiolto Respimat (tiotropium bromide and olodaterol inhalation spray) in patients with Chronic Obstructive Pulmonary Disease (COPD). Stiolto Respimat is a combination of a long-acting muscarinic antagonist (LAMA), tiotropium, and a long-acting beta2-adrenergic agonist (LABA), olodaterol, delivered via the Respimat inhaler.[1][2][3] This document outlines the key considerations for trial design, summarizes critical data from pivotal trials, and provides standardized protocols for conducting key experiments.

Mechanism of Action and Signaling Pathway

Stiolto Respimat combines two bronchodilators with distinct mechanisms of action that provide additive effects on lung function.[4]

• Tiotropium Bromide: A long-acting anticholinergic agent that competitively and reversibly inhibits muscarinic M3 receptors in the smooth muscles of the airways.[1][3] This inhibition leads to bronchodilation by reducing cholinergic tone.

• Olodaterol: A long-acting beta2-adrenergic agonist that binds to and activates beta2-adrenoceptors in the airways.[1][3] This activation stimulates intracellular adenylyl cyclase, which increases cyclic-3',5' adenosine monophosphate (cAMP) levels, resulting in the relaxation of airway smooth muscle.[3]

The synergistic action of these two components results in improved bronchodilation compared to either agent alone.[4]

Figure 1: Simplified signaling pathway of Stiolto Respimat components.

Clinical Trial Design and Endpoints

The clinical development program for Stiolto Respimat has included a range of studies, from dose-ranging trials to large-scale, long-term safety and efficacy trials.[1][5][6] Key design elements from pivotal trials such as the TONADO 1 & 2, OTEMTO 1 & 2, and DYNAGITO studies can serve as a template for future investigations.[7][8][9]

Study Design Recommendations

A recommended design for a Phase III clinical trial is a randomized, double-blind, active-controlled, parallel-group study.

References

• 1. Stiolto Respimat for the Treatment of Chronic Obstructive Pulmonary Disease (COPD) - Clinical Trials Arena [clinicaltrialsarena.com]
• 2. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 3. Stiolto Respimat: Dosage, side effects, cost, and more [medicalnewstoday.com]
• 4. Tiotropium Bromide/Olodaterol (Stiolto Respimat): Once-Daily Combination Therapy for the Maintenance of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. respiratory-therapy.com [respiratory-therapy.com]
• 8. firstwordpharma.com [firstwordpharma.com]
• 9. Tiotropium/Olodaterol: A Review in COPD - PMC [pmc.ncbi.nlm.nih.gov]

Application of Stiolto Respimat® in Chronic Obstructive Pulmonary Disease (COPD) Exacerbation Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Stiolto Respimat® is a combination inhalation spray containing tiotropium, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta2-agonist (LABA).[1][2][3] This dual bronchodilator is indicated for the long-term, once-daily maintenance treatment of patients with chronic obstructive pulmonary disease (COPD), including chronic bronchitis and emphysema.[4][5] Clinical evidence has demonstrated its efficacy in improving lung function and reducing the frequency of exacerbations, which are acute events characterized by a worsening of respiratory symptoms.[6][7][8] These application notes provide a comprehensive overview of the use of Stiolto Respimat® in exacerbation studies, including its mechanism of action, summaries of key clinical trial data, and detailed experimental protocols.

Mechanism of Action in Preventing Exacerbations

The two active components of Stiolto Respimat®, tiotropium and olodaterol, work through distinct but complementary mechanisms to achieve bronchodilation and reduce the risk of COPD exacerbations.

• Tiotropium: As a LAMA, tiotropium blocks the action of acetylcholine at M3 muscarinic receptors in the smooth muscles of the airways.[1][2] This inhibition of cholinergic nerve impulses leads to relaxation of the airway smooth muscle, resulting in bronchodilation.[1][2]

• Olodaterol: As a LABA, olodaterol selectively stimulates beta2-adrenergic receptors on the surface of airway smooth muscle cells.[2] This activation stimulates the enzyme adenylyl cyclase, which increases the intracellular concentration of cyclic adenosine monophosphate (cAMP).[2] Elevated cAMP levels lead to the relaxation of bronchial smooth muscle, resulting in bronchodilation.[1][2]

The synergistic effect of these two mechanisms provides comprehensive and sustained bronchodilation, which helps to reduce airflow limitation, improve lung emptying, and consequently decrease the likelihood of exacerbations.[9]

Signaling Pathway

Caption: Signaling pathways of Tiotropium and Olodaterol in airway smooth muscle cells.

Key Exacerbation Studies: Data Summary

The efficacy of Stiolto Respimat® in reducing COPD exacerbations has been evaluated in several large-scale clinical trials. The DYNAGITO and TONADO trials are pivotal in understanding its clinical application.

DYNAGITO Trial

The DYNAGITO trial was a 52-week, randomized, double-blind, active-controlled, parallel-group study that compared the effect of Stiolto Respimat® (tiotropium/olodaterol 5/5 µg) with Spiriva® Respimat® (tiotropium 5 µg) on the rate of moderate to severe COPD exacerbations in 7,880 patients with a history of exacerbations.[6][10][11]

Outcome Measure	Stiolto Respimat® (n=3939)	Spiriva® Respimat® (n=3941)	Rate Ratio (99% CI)	P-value
Annualized Rate of Moderate to Severe Exacerbations	0.93	1.00	0.93 (0.85, 1.02)	0.0498

Data sourced from the DYNAGITO trial results.[11] Although the reduction in the primary endpoint did not reach the pre-specified significance level of p<0.01, the results indicated a trend towards a lower rate of exacerbations with Stiolto Respimat®.[6][10][11]

TONADO Trials (Pooled Analysis with DYNAGITO)

A post-hoc pooled analysis of the 52-week TONADO 1 & 2 and DYNAGITO trials provided a larger dataset to evaluate the effect of tiotropium/olodaterol on exacerbation rates compared to tiotropium alone.[7]

Outcome Measure	Tiotropium/Olodaterol 5/5 µg	Tiotropium 5 µg	Rate Ratio (95% CI)	P-value
Rate of Moderate/Severe Exacerbations (per patient-year)	0.68	0.77	0.89 (0.84, 0.95)	0.0003
Rate of Hospitalized Exacerbations (per patient-year)	0.11	0.13	0.86 (0.75, 0.99)	0.0380

Data from the pooled analysis of TONADO 1 & 2 and DYNAGITO trials.[7] This larger analysis demonstrated a statistically significant reduction in the rate of moderate to severe exacerbations and exacerbations requiring hospitalization with Stiolto Respimat® compared to tiotropium monotherapy.[7]

Experimental Protocols

DYNAGITO Trial Protocol

Objective: To demonstrate the superiority of Stiolto Respimat® over Spiriva® Respimat® in reducing the rate of moderate to severe COPD exacerbations.[11]

Study Design: A 52-week, multicenter, randomized, double-blind, active-controlled, parallel-group trial.[11]

Patient Population:

• Inclusion Criteria: Patients aged 40 years or older with a diagnosis of COPD, a post-bronchodilator FEV1/FVC < 0.70, a post-bronchodilator FEV1 < 80% of predicted normal, and a history of at least one moderate or severe COPD exacerbation in the 12 months prior to screening.[4][12]

• Exclusion Criteria: Significant diseases other than COPD, a recent COPD exacerbation requiring treatment with antibiotics or systemic corticosteroids within 6 weeks of screening, a history of asthma, and current treatment with oral corticosteroids for reasons other than a COPD exacerbation.[12]

Interventions:

• Treatment Group: Tiotropium/olodaterol 5/5 µg (Stiolto Respimat®), two inhalations once daily.

• Control Group: Tiotropium 5 µg (Spiriva® Respimat®), two inhalations once daily.

Outcome Measures:

• Primary Endpoint: Annualized rate of moderate to severe COPD exacerbations. An exacerbation was defined as a complex of respiratory events or symptoms lasting for at least three days and requiring treatment with systemic corticosteroids and/or antibiotics.[11]

• Secondary Endpoints: Time to first moderate or severe exacerbation, annualized rate of exacerbations leading to hospitalization, and changes in health-related quality of life measured by the St. George's Respiratory Questionnaire (SGRQ).

Statistical Analysis: The primary endpoint was analyzed using a negative binomial regression model.

Caption: Experimental workflow for the DYNAGITO clinical trial.

TONADO Trials Protocol

Objective: To demonstrate the superiority of Stiolto Respimat® over its individual components (tiotropium and olodaterol) in improving lung function. While the primary endpoint was lung function, exacerbation data was also collected.[2]

Study Design: Two replicate, 52-week, randomized, double-blind, active-controlled, parallel-group trials (TONADO 1 and TONADO 2).[9]

Patient Population:

• Inclusion Criteria: Patients aged 40 years or older with a diagnosis of COPD, a post-bronchodilator FEV1/FVC < 0.70, and a post-bronchodilator FEV1 < 80% of predicted normal.

• Exclusion Criteria: Similar to the DYNAGITO trial, including a history of asthma and recent exacerbations.

Interventions:

• Tiotropium/olodaterol 5/5 µg (Stiolto Respimat®)

• Tiotropium/olodaterol 2.5/5 µg

• Tiotropium 5 µg

• Tiotropium 2.5 µg

• Olodaterol 5 µg

Outcome Measures:

• Primary Endpoint: Change from baseline in FEV1 Area Under the Curve from 0 to 3 hours (AUC0-3) and trough FEV1 after 24 weeks of treatment.

• Secondary Endpoint (relevant to exacerbations): Rate of moderate and severe COPD exacerbations over 52 weeks.

Statistical Analysis: Exacerbation data were analyzed using a negative binomial regression model.

Caption: Experimental workflow for the TONADO clinical trials.

Conclusion

Stiolto Respimat®, through its dual mechanism of action, has demonstrated efficacy in the long-term management of COPD, including a reduction in the rate of exacerbations. The DYNAGITO and pooled TONADO trial data provide robust evidence supporting its use in patients with a history of exacerbations. The detailed protocols outlined in this document can serve as a valuable resource for researchers and clinicians involved in the design and interpretation of future studies on COPD exacerbations. It is important to note that while Stiolto Respimat® is effective for maintenance therapy, it is not indicated for the relief of acute bronchospasm.[4]

References

• 1. Stiolto Respimat: Dosage, side effects, cost, and more [medicalnewstoday.com]
• 2. copdnewstoday.com [copdnewstoday.com]
• 3. israelpharm.com [israelpharm.com]
• 4. Stiolto Respimat (tiotropium bromide and olodaterol): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 5. FDA Approves Stiolto® Respimat® Supplemental New Drug Application (sNDA) to Add Data on COPD Exacerbation Reduction [prnewswire.com]
• 6. firstwordpharma.com [firstwordpharma.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Tiotropium Bromide/Olodaterol (Stiolto Respimat): Once-Daily Combination Therapy for the Maintenance of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hcplive.com [hcplive.com]
• 11. Pardon Our Interruption [pro.boehringer-ingelheim.com]
• 12. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

Application Notes and Protocols for Measuring Bronchodilation Effects of Stiolto Respimat

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for measuring the bronchodilatory effects of Stiolto® Respimat® (tiotropium bromide/olodaterol inhalation spray). The information is intended to guide researchers in designing and executing preclinical and clinical studies to evaluate the efficacy of this combination therapy.

Introduction

Stiolto Respimat is a combination of two long-acting bronchodilators: tiotropium bromide, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta-2 adrenergic agonist (LABA).[1][2][3] This dual-action therapy is indicated for the long-term, once-daily maintenance treatment of airflow obstruction in patients with chronic obstructive pulmonary disease (COPD).[4] The synergistic action of tiotropium and olodaterol leads to a greater bronchodilatory effect than either component alone, resulting in improved lung function.[2][5][6]

Tiotropium achieves bronchodilation by competitively and reversibly inhibiting muscarinic M3 receptors on airway smooth muscle, which prevents acetylcholine-induced bronchoconstriction.[7][8][9][10] Olodaterol stimulates beta-2 adrenergic receptors on airway smooth muscle cells, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP) and subsequent smooth muscle relaxation.[1][11][12][13]

I. Clinical Evaluation of Bronchodilation

The primary method for assessing the bronchodilatory effect of Stiolto Respimat in a clinical setting is through spirometry, with the Forced Expiratory Volume in one second (FEV1) being a key endpoint.

Data Presentation: Summary of Clinical Trial Data

The efficacy of Stiolto Respimat has been demonstrated in large-scale clinical trials, such as the TONADO and ENERGITO studies. The following tables summarize the key findings from these trials.

Table 1: Improvement in Lung Function (FEV1) with Stiolto Respimat in TONADO 1 & 2 Trials [14][15]

Treatment Group	FEV1 AUC0-3h Response (mL) at 24 weeks	Trough FEV1 Response (mL) at 24 weeks
Stiolto Respimat 5/5 µg	280	136
Tiotropium 5 µg	188	100
Olodaterol 5 µg	224	116

FEV1 AUC0-3h: Area under the curve for FEV1 from 0 to 3 hours post-dose. Trough FEV1: FEV1 measured just before the next dose.

Table 2: Comparison of Lung Function (FEV1) between Stiolto Respimat and Salmeterol/Fluticasone Propionate in the ENERGITO Study [3][13]

Treatment Group	FEV1 AUC0-12h Response (mL) at 6 weeks	FEV1 AUC0-24h Response (mL) at 6 weeks
Stiolto Respimat 5/5 µg	317	268
Salmeterol/Fluticasone 50/500 µg (twice daily)	188	163

FEV1 AUC0-12h: Area under the curve for FEV1 from 0 to 12 hours post-dose. FEV1 AUC0-24h: Area under the curve for FEV1 from 0 to 24 hours post-dose.

Experimental Protocol: Clinical Spirometry for FEV1 Measurement

This protocol outlines the standardized procedure for measuring FEV1 in a clinical trial setting to assess the bronchodilatory effect of Stiolto Respimat.

Objective: To measure the change in FEV1 from baseline following administration of Stiolto Respimat.

Materials:

• Calibrated spirometer meeting American Thoracic Society (ATS)/European Respiratory Society (ERS) standards.

• Stiolto Respimat inhaler.

• Short-acting beta-agonist (SABA) for rescue medication.

• Patient demographic and medical history forms.

Procedure:

• Patient Preparation:

  • Instruct patients to withhold short-acting bronchodilators for at least 6 hours, long-acting bronchodilators (including their usual dose of Stiolto Respimat) for 12-24 hours, and sustained-release theophylline for 24 hours prior to testing.

  • Record patient demographics (age, height, sex, and ethnicity) to calculate predicted values.

  • Explain the procedure to the patient and demonstrate the correct spirometry maneuver.

• Baseline Spirometry (Pre-dose):

  • Perform spirometry according to ATS/ERS guidelines to establish a baseline FEV1.

  • Obtain at least three acceptable and repeatable maneuvers (the two largest FVC and FEV1 values should be within 150 mL of each other).

  • The highest FEV1 and FVC from the acceptable maneuvers should be recorded as the baseline values.

• Drug Administration:

  • Administer the prescribed dose of Stiolto Respimat (typically two inhalations of 2.5/2.5 µg) under supervision.

• Post-dose Spirometry:

  • Perform spirometry at specified time points post-dose. For assessing peak effect, measurements are often taken at 1, 2, and 3 hours post-dose (for FEV1 AUC0-3h).

  • For assessing duration of action, trough FEV1 is measured just before the next scheduled dose (i.e., 24 hours post-dose).

  • Follow the same quality control criteria for post-dose spirometry as for baseline measurements.

• Data Analysis:

  • Calculate the change in FEV1 from baseline at each time point.

  • Calculate the FEV1 AUC0-3h to assess the overall bronchodilatory effect in the first three hours.

  • A significant bronchodilator response is typically defined as an increase in FEV1 of >10% of the predicted value.[16]

II. Preclinical/In Vitro Evaluation of Bronchodilation

Preclinical models are essential for elucidating the mechanism of action and the direct effects of tiotropium and olodaterol on airway smooth muscle.

Experimental Protocol 1: Isolated Organ Bath with Guinea Pig Trachea

This protocol describes the use of an isolated organ bath to measure the relaxant effects of tiotropium and olodaterol on pre-contracted guinea pig tracheal rings.

Objective: To determine the concentration-response relationship for tiotropium and olodaterol in relaxing airway smooth muscle.

Materials:

• Male Hartley guinea pigs (250-700g).[7]

• Krebs-Henseleit or Tyrode's solution.[7][17]

• Isolated organ bath system with force transducers.

• Contractile agonist (e.g., methacholine, carbachol, or histamine).[7][17]

• Tiotropium bromide and olodaterol hydrochloride stock solutions.

• Standard laboratory dissection tools.

Procedure:

• Tissue Preparation:

  • Euthanize a guinea pig and carefully dissect the trachea.

  • Place the trachea in cold, oxygenated Krebs-Henseleit solution.

  • Clean the trachea of connective tissue and cut it into 3-5 mm wide rings.[17]

• Mounting the Tissue:

  • Mount each tracheal ring on metal hooks in an organ bath chamber containing Krebs-Henseleit solution at 37°C, continuously bubbled with 95% O2 / 5% CO2.[17]

  • Apply a resting tension of 1.0-1.5 g and allow the tissue to equilibrate for at least 60 minutes, with solution changes every 15-20 minutes.[17]

• Inducing Contraction:

  • Induce a submaximal contraction of the tracheal rings using a contractile agonist (e.g., 1 µM methacholine or 10 µM histamine).[7][17]

  • Wait for the contraction to reach a stable plateau.

• Drug Administration:

  • Add cumulative concentrations of tiotropium or olodaterol to the organ bath.

  • Allow the tissue to respond to each concentration until a stable relaxation is observed before adding the next concentration.

  • For combination studies, a fixed concentration of one drug can be added before generating a concentration-response curve for the other.

• Data Analysis:

  • Record the change in tension at each drug concentration.

  • Express the relaxation as a percentage of the pre-induced contraction.

  • Plot concentration-response curves and calculate the EC50 (the concentration that produces 50% of the maximal relaxation) for each compound.

Experimental Protocol 2: cAMP Measurement in Human Airway Smooth Muscle Cells (hASMCs)

This protocol describes an in vitro assay to measure the increase in intracellular cAMP in hASMCs in response to olodaterol, providing a biochemical surrogate for its relaxant effect.

Objective: To quantify the olodaterol-induced increase in intracellular cAMP in hASMCs.

Materials:

• Primary human airway smooth muscle cells (hASMCs).

• Cell culture medium (e.g., SmGM-2).

• Olodaterol hydrochloride.

• Forskolin (positive control).

• Cell lysis buffer.

• cAMP ELISA kit.[16][18][19]

• Plate reader.

Procedure:

• Cell Culture:

  • Culture hASMCs in appropriate flasks or multi-well plates until they reach 80-90% confluency.

  • Serum-starve the cells for 24 hours prior to the experiment to reduce basal cAMP levels.

• Cell Stimulation:

  • Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., 10 µM rolipram) for 15-30 minutes to prevent cAMP degradation.

  • Add varying concentrations of olodaterol or forskolin (e.g., 10 µM) to the cells and incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• Cell Lysis:

  • Aspirate the medium and lyse the cells with the lysis buffer provided in the cAMP ELISA kit.

  • Ensure complete lysis by incubating on ice or as per the kit's instructions.

• cAMP ELISA:

  • Perform the cAMP ELISA according to the manufacturer's protocol.[4][16][18][19] This typically involves:

    • Adding cell lysates and cAMP standards to a pre-coated microplate.

    • Adding a detection antibody and HRP-conjugated secondary antibody.

    • Adding a substrate to develop a colorimetric signal.

    • Stopping the reaction and measuring the absorbance at 450 nm.

• Data Analysis:

  • Generate a standard curve using the cAMP standards.

  • Calculate the concentration of cAMP in each sample from the standard curve.

  • Plot the concentration-response curve for olodaterol-induced cAMP production.

Experimental Protocol 3: Bronchodilation Assessment in Precision-Cut Lung Slices (PCLS)

This protocol details the use of PCLS, an ex vivo model that preserves the native lung architecture, to evaluate the bronchodilatory effects of tiotropium and olodaterol.[11][20]

Objective: To visualize and quantify the relaxation of pre-constricted airways in PCLS in response to tiotropium and olodaterol.

Materials:

• Fresh human or animal (e.g., guinea pig) lung tissue.[7][11]

• Low-melting point agarose.

• Vibrating microtome (vibratome).[11]

• Culture medium (e.g., DMEM/F-12).

• Contractile agonist (e.g., carbachol or methacholine).[5]

• Tiotropium bromide and olodaterol hydrochloride.

• Microscope with a digital camera and image analysis software.

Procedure:

• PCLS Preparation:

  • Gently inflate the lung lobe with warm (37°C) low-melting point agarose.[11][20]

  • Cool the inflated lung on ice to solidify the agarose.

  • Cut the solidified tissue into 200-500 µm thick slices using a vibratome.[11]

  • Wash the PCLS in culture medium to remove debris and culture them in a 24-well plate.[11]

• Airway Constriction:

  • Identify a suitable airway within a PCLS under the microscope.

  • Induce airway constriction by adding a contractile agonist (e.g., 10⁻⁵ M methacholine) and record the constricted airway lumen area.[12]

• Bronchodilator Treatment:

  • Add increasing concentrations of tiotropium, olodaterol, or their combination to the well. A study on human PCLS used tiotropium at 10⁻⁹.⁵ M and olodaterol at 10⁻⁹ M for combination effects.[5]

  • Incubate for 15-30 minutes at each concentration and capture images of the airway.[11]

• Image and Data Analysis:

  • Measure the airway lumen area in the captured images.

  • Calculate the percentage of relaxation relative to the agonist-induced constriction.

  • Plot concentration-response curves to determine the EC50 and maximal relaxation for each treatment.

Visualizations

Signaling Pathways

Caption: Dual mechanism of action of Stiolto Respimat.

Experimental Workflows

Caption: Clinical trial workflow for spirometry.

Caption: In vitro organ bath experimental workflow.

References

• 1. precisionary.com [precisionary.com]
• 2. Tiotropium Bromide/Olodaterol (Stiolto Respimat): Once-Daily Combination Therapy for the Maintenance of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The lung function profile of once-daily tiotropium and olodaterol via Respimat® is superior to that of twice-daily salmeterol and fluticasone propionate via Accuhaler® (ENERGITO® study) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ELISA Protocols [sigmaaldrich.com]
• 5. publications.ersnet.org [publications.ersnet.org]
• 6. Combined bronchodilators (tiotropium plus olodaterol) for patients with chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tracheal relaxing effects and β2 adrenoceptor selectivity of S1319, a novel sponge-derived bronchodilator agent, in isolated guinea-pig tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Perspectives on precision cut lung slices—powerful tools for investigation of mechanisms and therapeutic targets in lung diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro reactivity (“organ chamber”) of guinea pig tracheal rings—methodology considerations - Sumarelli Albuquerque - Annals of Translational Medicine [atm.amegroups.org]
• 10. In vitro reactivity (“organ chamber”) of guinea pig tracheal rings—methodology considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. The lung function profile of once-daily tiotropium and olodaterol via Respimat(®) is superior to that of twice-daily salmeterol and fluticasone propionate via Accuhaler(®) (ENERGITO(®) study) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. respiratory-therapy.com [respiratory-therapy.com]
• 15. lungdiseasenews.com [lungdiseasenews.com]
• 16. cellbiolabs.com [cellbiolabs.com]
• 17. mdpi.com [mdpi.com]
• 18. raybiotech.com [raybiotech.com]
• 19. genscript.com [genscript.com]
• 20. Cryopreserved Human Precision-Cut Lung Slices as a Bioassay for Live Tissue Banking. A Viability Study of Bronchodilation with Bitter-Taste Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Response to Stiolto Respimat in Research Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating poor or variable responses to Stiolto Respimat (tiotropium/olodaterol) in experimental and clinical studies.

Section 1: Understanding and Characterizing Poor Response

This section addresses the fundamental questions surrounding the definition and identification of a poor response to LAMA/LABA therapy in a research context.

Q1: How is a "poor response" to Stiolto Respimat quantitatively defined in clinical research?

A1: A poor response is typically defined by a failure to meet a minimal clinically important difference (MCID) in key endpoints. There is no single universal definition, but common criteria include:

• Lung Function: An improvement in trough Forced Expiratory Volume in 1 second (FEV1) of less than 100 mL from baseline.[1]

• Health-Related Quality of Life (HRQoL): A reduction of less than 4 units in the St. George's Respiratory Questionnaire (SGRQ) total score.[1]

• Symptom Improvement: An improvement of less than 1 unit in the Transition Dyspnea Index (TDI) focal score.[1]

Researchers should pre-specify their primary endpoint and responder criteria based on the study's objectives. A meta-analysis of ten randomized controlled trials showed that the combination of tiotropium/olodaterol resulted in a mean improvement in trough FEV1 of 60-90 mL over its individual components.[2]

Q2: What are the primary patient-related factors and biomarkers associated with a variable response to LAMA/LABA therapy?

A2: Patient heterogeneity is a major driver of variable responses. Key factors to consider for stratification in your studies include:

• Inflammatory Phenotype: The presence of eosinophilic inflammation may influence treatment response. While some studies suggest patients with higher blood eosinophil counts (e.g., ≥2% or ≥300 cells/µL) may derive more benefit from inhaled corticosteroids (ICS) added to a LAMA/LABA regimen, the FLAME study found that the LAMA/LABA combination indacaterol/glycopyrronium was superior to a LABA/ICS combination in preventing exacerbations, regardless of eosinophil count.[3][4][5] This suggests that for a LAMA/LABA like Stiolto, eosinophil count may be less predictive of response compared to when an ICS is a comparator.

• Genetic Polymorphisms: A patient's genetic makeup can dictate how well they respond to bronchodilators.[6] Single nucleotide polymorphisms (SNPs) in genes related to β2-adrenergic and muscarinic receptor pathways may alter treatment efficacy.[6][7] For example, the Arg16 allele in the ADRB2 gene has been associated with lower bronchodilator responses to β2-agonists.[8]

• Bronchodilator Reversibility (BDR): Baseline BDR to a short-acting β2-agonist like salbutamol has been identified as a trait associated with treatment response to both LABAs and LAMAs.[9]

Table 1: Genetic and Clinical Predictors of Response to Long-Acting Bronchodilators

Predictor Type	Associated with LABA Response	Associated with LAMA Response	Reference
Clinical Traits	Post-bronchodilator FEV1, Bronchodilator Reversibility (BDR)	COPD Assessment Test (CAT) score, BDR	[9]
Gene Expression	CLN8, PCSK5, SKP2	C1orf115, KIAA1618, PRKX, RHOQ	[9]
SNPs	Variants in HS6ST3, XKR4, CUBN	Not specified	[6][7]

Section 2: Troubleshooting In Vitro and In Vivo Experimental Models

This section provides guidance for researchers encountering issues with their preclinical models designed to study LAMA/LABA response.

Q3: My in vitro model of human bronchial smooth muscle cells (hBSMc) shows a diminishing cAMP response to olodaterol after repeated stimulation. What is the likely cause and how can I investigate it?

A3: The likely cause is β2-adrenergic receptor (β2AR) desensitization, a common phenomenon with prolonged or repeated agonist exposure. This process involves receptor phosphorylation, β-arrestin recruitment, and receptor internalization, leading to reduced signaling capacity.[10][11]

Troubleshooting Workflow for Investigating β2AR Desensitization:

Caption: Workflow for troubleshooting β2AR desensitization in vitro.

Q4: In my mouse model of COPD, the bronchodilator response to inhaled olodaterol is highly variable between animals. How can I reduce this variability?

A4: High variability in in vivo models is common. Here are steps to standardize your protocol:

• Standardize Animal Characteristics: Use mice of the same age, sex, and genetic background. Ensure consistent housing and diet.

• Refine Exposure Model: Ensure your method for inducing COPD-like features (e.g., cigarette smoke exposure) is highly consistent across all cages and animals.

• Precise Inhalation Delivery: The method of drug delivery is critical. Nebulization or nose-only inhalation techniques can provide more consistent lung deposition than other methods.[12]

• Control Measurement Technique: The forced oscillation technique (FOT) is a gold standard for measuring respiratory mechanics (resistance - Rrs, elastance - Ers) in mice and can provide more reproducible data than other methods.[13] Ensure consistent placement of the tracheal cannula and measurement timing post-challenge.

• Increase Group Size: A power analysis should be conducted to ensure your study is adequately powered to detect a treatment effect despite biological variability.

Experimental Protocol: Measuring Bronchodilator Response in Mice using Forced Oscillation Technique (FOT)

• Animal Preparation: Anesthetize the mouse and surgically insert a tracheal cannula.

• Mechanical Ventilation: Connect the animal to a small animal ventilator (e.g., FlexiVent) and allow breathing to stabilize.

• Baseline Measurement: Perform baseline FOT measurements to determine respiratory system resistance (Rrs) and elastance (Ers).

• Bronchoconstriction Challenge: Administer an aerosolized bronchoconstrictor (e.g., methacholine) to induce airway narrowing. Perform FOT measurements immediately after the challenge to confirm bronchoconstriction.[12][13]

• Bronchodilator Administration: Immediately following the bronchoconstrictor, administer aerosolized olodaterol or vehicle control.[13]

• Post-Treatment Measurement: Perform a series of FOT measurements at defined time points (e.g., 5, 15, 30 minutes post-dose) to assess the degree and duration of bronchodilation, quantified as the reduction in Rrs.

Section 3: Advanced Experimental Design and Methodologies

This section provides detailed protocols and diagrams for key experiments relevant to studying LAMA/LABA response.

Q5: How can I design an experiment to investigate the molecular signaling pathways of tiotropium and olodaterol?

A5: You can use primary human airway cells to investigate the distinct and combined signaling effects. The diagram below illustrates the canonical pathways and potential points of synergy. LAMAs like tiotropium block acetylcholine-mediated bronchoconstriction, while LABAs like olodaterol actively promote bronchodilation.[14] Their combination can lead to a synergistic effect.[15]

Caption: Signaling pathways for LAMA (tiotropium) and LABA (olodaterol).

Experimental Protocol: β-arrestin-2 Recruitment Assay

This protocol is used to quantify one of the key steps in β2AR desensitization.

• Cell Culture: Use a commercially available cell line engineered to express the β2-adrenoceptor and a β-arrestin-2 fusion protein (e.g., PathHunter™ CHO-K1 β-Arrestin GPCR Assay). Culture cells according to the manufacturer's protocol.

• Plating: Plate cells in a 96-well white, clear-bottom microplate and incubate for 24 hours.

• Agonist Preparation: Prepare a serial dilution of olodaterol and control agonists (e.g., a full agonist like isoproterenol and a partial agonist) in an appropriate assay buffer.

• Treatment: Add the agonist solutions to the cells and incubate for a pre-determined time (e.g., 90 minutes) at 37°C.

• Detection: Add the detection reagent mixture (as per the kit instructions), and incubate for 60 minutes at room temperature.

• Measurement: Read the chemiluminescent signal on a plate reader.

• Data Analysis: Plot the relative light units (RLU) against the agonist concentration and fit to a sigmoidal dose-response curve to determine potency (EC50) and efficacy (Emax) for β-arrestin-2 recruitment.[11]

References

• 1. Dual therapy strategies for COPD: the scientific rationale for LAMA + LABA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy and safety of tiotropium and olodaterol in COPD: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Blood Eosinophils and Response to Maintenance Chronic Obstructive Pulmonary Disease Treatment: Data from the FLAME Trial - ProQuest [proquest.com]
• 4. Role of eosinophils in airway inflammation of chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. atsjournals.org [atsjournals.org]
• 6. respiratory-therapy.com [respiratory-therapy.com]
• 7. DNA variants may influence COPD patients' response to inhaled bronchodilators | EurekAlert! [eurekalert.org]
• 8. Pharmacogenetic Factors Shaping Treatment Outcomes in Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Predicting treatable traits for long-acting bronchodilators in patients with stable COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chronic stimulation desensitizes β2‐adrenergic receptor responses in natural killer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Functional desensitization of the β2 adrenoceptor is not dependent on agonist efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A Novel in vivo System to Test Bronchodilators - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. Frontiers | Single Inhaler LABA/LAMA for COPD [frontiersin.org]

Stiolto Respimat® Technical Support Center for Laboratory Professionals

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability and storage of Stiolto Respimat® (tiotropium bromide and olodaterol hydrochloride) inhalation spray in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Stiolto Respimat® in the laboratory?

A1: Stiolto Respimat® should be stored at controlled room temperature, 20°C to 25°C (68°F to 77°F), with excursions permitted between 15°C and 30°C (59°F and 86°F).[1] It is recommended to protect the product from freezing.

Q2: What is the approved shelf-life and in-use stability of Stiolto Respimat®?

A2: The approved shelf-life for the unopened product is 36 months when stored at the recommended conditions.[1] After the cartridge is inserted into the Respimat® inhaler, it has an in-use stability of 3 months.[1]

Q3: Are the active pharmaceutical ingredients (APIs), tiotropium bromide and olodaterol hydrochloride, sensitive to light?

A3: Olodaterol hydrochloride has shown sensitivity to light when in solution.[2] Tiotropium bromide is also known to be sensitive to light when dissolved in water.[2] Therefore, it is advisable to protect solutions containing these compounds from light during experiments.

Q4: What are the known degradation pathways for the active ingredients under stress conditions?

A4: Forced degradation studies on olodaterol hydrochloride have shown it degrades under acidic, alkaline, oxidative, thermal, and photolytic stress conditions.[3][4] Eleven degradation products of olodaterol have been identified.[3][4] Tiotropium bromide is known to be susceptible to hydrolysis.

Q5: Can Stiolto Respimat® be used beyond its expiration date for research purposes?

A5: Using Stiolto Respimat® beyond its expiration date is not recommended for experiments where precise dosage and stability are critical, as the integrity and performance of the drug product cannot be guaranteed.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent analytical results	Improper storage leading to degradation of one or both active ingredients.	Verify that the product has been stored according to the recommended conditions (20°C to 25°C). Protect any prepared solutions from light.
Inaccurate sample preparation from the Respimat® device.	Ensure the device is primed correctly before extracting a sample. A consistent and validated method for sample extraction from the metered-dose inhaler should be used.
Precipitation in prepared solutions	Exceeding the solubility of tiotropium bromide or olodaterol hydrochloride in the chosen solvent.	Tiotropium bromide is slightly soluble in water and methanol. Olodaterol hydrochloride is sparingly-slightly soluble in water and slightly soluble in ethanol. Consider the solubility characteristics when preparing solutions.
Unexpected peaks in chromatogram	Degradation of the active ingredients or interaction with excipients.	Refer to forced degradation studies to identify potential degradation products.[3][4] Ensure the analytical method is stability-indicating.

Data Presentation: Stability and Storage Parameters

Table 1: Recommended Storage and Stability of Stiolto Respimat®

Parameter	Condition
Storage Temperature	20°C to 25°C (68°F to 77°F)
Permitted Excursions	15°C to 30°C (59°F to 86°F)
Shelf-Life (unopened)	36 months
In-Use Stability	3 months after cartridge insertion

Table 2: Summary of Forced Degradation Conditions for Olodaterol HCl

Stress Condition	Reagent/Method
Acid Hydrolysis	0.5 N HCl
Base Hydrolysis	0.1 N NaOH
Oxidation	30% Hydrogen Peroxide
Thermal Degradation	60°C
Photolytic Degradation	Exposure to UV light

Experimental Protocols

Key Experiment: Stability-Indicating RP-HPLC Method for Simultaneous Estimation of Tiotropium Bromide and Olodaterol Hydrochloride

This method is adapted from a validated procedure for the simultaneous estimation of these compounds and can be used to assess the stability of Stiolto Respimat® samples.[3][4]

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

• Mobile Phase: 20 mM anhydrous KH2PO4 (containing 0.2% triethylamine, v/v, pH adjusted to 6 with orthophosphoric acid) : methanol (55:45, v/v).[4]

• Flow Rate: 1 mL/min.[4]

• Detection Wavelength: 240 nm.

• Column Temperature: 30°C.

• Injection Volume: 100 µL.

2. Standard and Sample Preparation:

• Standard Stock Solutions: Prepare individual stock solutions of tiotropium bromide and olodaterol hydrochloride in a suitable diluent (e.g., a mixture of the mobile phase buffer and acetonitrile in a 70:30 v/v ratio).

• Working Standard Solution: Prepare a mixed working standard solution by diluting the stock solutions to a known concentration within the linear range of the assay.

• Sample Preparation from Stiolto Respimat®:

  • Prime the Stiolto Respimat® inhaler as per the manufacturer's instructions.

  • Discharge a known number of actuations into a specific volume of diluent in a volumetric flask.

  • Sonicate the solution for a few minutes to ensure complete dissolution.

  • Dilute to the final volume with the diluent.

  • Filter the solution through a 0.45 µm filter before injection.

3. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Identify the peaks of tiotropium and olodaterol based on their retention times compared to the standard.

• Quantify the amount of each active ingredient in the sample using the peak areas.

Visualizations

Caption: Workflow for HPLC-based stability assessment of Stiolto Respimat®.

Caption: Potential degradation pathways for Stiolto Respimat® under stress.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. db.cbg-meb.nl [db.cbg-meb.nl]
• 3. africaresearchconnects.com [africaresearchconnects.com]
• 4. researchgate.net [researchgate.net]

Managing side effects of Stiolto Respimat in trial subjects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals managing the side effects of Stiolto Respimat (tiotropium bromide and olodaterol) in clinical trial subjects.

Frequently Asked Questions (FAQs)

Q1: What are the most common side effects observed in clinical trials with Stiolto Respimat?

A1: The most frequently reported adverse reactions in clinical trials for Stiolto Respimat were nasopharyngitis, cough, and back pain.[1][2] In two 52-week clinical trials, 74% of subjects receiving Stiolto Respimat reported an adverse event, compared to 76.6% for olodaterol alone and 73.3% for tiotropium alone.[1][3][4]

Q2: What are the serious adverse events associated with Stiolto Respimat to monitor for in a clinical trial?

A2: Serious adverse events to monitor for include paradoxical bronchospasm, cardiovascular effects (such as tachycardia, hypertension, and arrhythmias), worsening of narrow-angle glaucoma, and urinary retention.[2] Immediate hypersensitivity reactions, including angioedema, have also been reported.[3][4] Although not indicated for asthma, it's important to be aware that long-acting beta2-adrenergic agonists (LABAs) like olodaterol, when used as monotherapy in asthma patients, have been associated with an increased risk of asthma-related death.[1]

Q3: How should we manage dry mouth, a common anticholinergic side effect, in trial subjects?

A3: For mild to moderate dry mouth, advise subjects to take frequent sips of water, use sugar-free candies or gum, or use artificial saliva substitutes.[5] It is important to monitor for severity and impact on quality of life, as persistent dry mouth can lead to other complications like dental caries. Ensure proper hydration is maintained.

Q4: What is the appropriate response to a subject experiencing paradoxical bronchospasm?

A4: Paradoxical bronchospasm is a life-threatening event that requires immediate intervention. If a subject experiences a sudden worsening of breathing difficulties immediately after inhaling Stiolto Respimat, the study drug should be discontinued immediately, and alternative therapy should be instituted. The event must be documented and reported according to the clinical trial protocol and regulatory requirements.

Q5: Are there specific recommendations for monitoring cardiovascular effects in trial subjects?

A5: Yes, due to the potential for cardiovascular effects from the olodaterol component, regular monitoring of heart rate and blood pressure is recommended.[6] For subjects with a history of cardiovascular disease or those who develop symptoms such as palpitations, chest pain, or arrhythmias, more intensive monitoring, including electrocardiograms (ECGs), should be considered.[7][8] Holter monitoring may be recommended to assess the individual patient's response to therapy.[9]

Q6: How should we monitor for potential metabolic changes like hypokalemia and hyperglycemia?

A6: The olodaterol component of Stiolto Respimat can potentially cause hypokalemia and hyperglycemia.[2] Therefore, it is crucial to monitor serum potassium and blood glucose levels, especially in subjects with pre-existing conditions like diabetes or in those taking concomitant medications that can affect these parameters (e.g., diuretics).[10][11][12]

Troubleshooting Guides

Troubleshooting Guide 1: Subject Reports Worsening Respiratory Symptoms

Symptom/Issue	Potential Cause	Recommended Action
Sudden onset of wheezing, shortness of breath immediately after inhalation	Paradoxical Bronchospasm	1. Discontinue Stiolto Respimat immediately. 2. Administer a short-acting bronchodilator as a rescue medication.3. Assess vital signs and oxygen saturation.4. Document the event and report it as a serious adverse event (SAE).5. Re-evaluate the subject's suitability for the trial.
Gradual worsening of COPD symptoms over days or weeks	Disease Progression or Lack of Efficacy	1. Assess adherence to the study drug regimen.2. Perform pulmonary function tests to evaluate for changes from baseline.3. Review for potential triggers or concomitant illnesses.4. Consider if a change in background therapy is warranted as per the protocol.

Troubleshooting Guide 2: Subject Reports Systemic Side Effects

Symptom/Issue	Potential Cause	Recommended Action
Dry mouth, constipation, blurred vision, difficulty urinating	Anticholinergic Effects (Tiotropium)	1. For mild symptoms, provide symptomatic relief (e.g., hydration, sugar-free lozenges).[5]2. For persistent or severe symptoms, consider a dose adjustment if the protocol allows, or discontinuation.3. For urinary symptoms, assess for urinary retention, especially in males with a history of prostatic hyperplasia.[3]
Tremor, nervousness, palpitations, headache	Beta2-Agonist Effects (Olodaterol)	1. Assess the severity and frequency of symptoms.2. Monitor heart rate and blood pressure.3. For persistent or bothersome symptoms, a dose adjustment or discontinuation may be necessary as per the protocol.

Data Presentation

Table 1: Incidence of Adverse Reactions with Stiolto Respimat in Pooled 52-Week Clinical Trials

Adverse Reaction	Stiolto Respimat (n=1029)	Tiotropium 5 mcg (n=1033)	Olodaterol 5 mcg (n=1028)
Nasopharyngitis	12.4%	11.7%	12.6%
Cough	3.9%	4.4%	3.0%
Back pain	3.6%	1.8%	3.4%

Source: Adapted from prescribing information, based on pooled data from two 52-week, double-blind, active-controlled clinical trials in COPD patients.[1][13]

Experimental Protocols

Protocol 1: Monitoring for Anticholinergic Side Effects

Objective: To systematically monitor and document anticholinergic side effects in trial subjects receiving Stiolto Respimat.

Methodology:

• Baseline Assessment: At the screening and baseline visits, obtain a thorough medical history, including any pre-existing conditions such as narrow-angle glaucoma, prostatic hyperplasia, or bladder-neck obstruction.

• Subject-Reported Outcomes: At each study visit, administer a standardized questionnaire to assess for the following anticholinergic symptoms:

  • Dry mouth (using a visual analog scale for severity)

  • Constipation (frequency and consistency of bowel movements)

  • Blurred vision

  • Difficulty urinating or changes in urinary stream

• Clinical Assessment:

  • For subjects reporting significant urinary symptoms, a post-void residual (PVR) urine volume measurement via bladder scan may be indicated.

  • For subjects reporting visual disturbances, a basic ophthalmologic assessment, including visual acuity, should be performed. If symptoms persist, refer for a comprehensive ophthalmologic examination.

• Documentation: All findings must be recorded in the subject's case report form (CRF). Any significant or worsening symptoms should be reported to the principal investigator and medical monitor.

Protocol 2: Monitoring for Beta2-Agonist-Mediated Side Effects

Objective: To monitor for cardiovascular and metabolic side effects associated with the olodaterol component of Stiolto Respimat.

Methodology:

• Cardiovascular Monitoring:

  • Vital Signs: Measure heart rate and blood pressure at pre-dose, and at specified time points post-dose at each study visit.

  • Electrocardiogram (ECG): A 12-lead ECG should be performed at baseline and at scheduled intervals throughout the trial (e.g., at peak plasma concentration of olodaterol and at the end of the treatment period).[7][14] Any clinically significant changes from baseline should be reviewed by a qualified cardiologist.

  • Holter Monitoring: For subjects with a history of cardiac arrhythmias or who develop significant palpitations or other cardiac symptoms during the trial, 24-hour Holter monitoring should be considered to assess for any treatment-emergent arrhythmias.[9]

• Metabolic Monitoring:

  • Serum Potassium: Collect blood samples for serum potassium measurement at baseline and at regular intervals during the study.[11] More frequent monitoring is required for subjects at higher risk of hypokalemia (e.g., those on concomitant diuretics).

  • Blood Glucose: For subjects with diabetes or those at risk, monitor blood glucose levels at baseline and periodically throughout the trial.[11] Advise subjects with diabetes to monitor their blood glucose more frequently, especially at the beginning of treatment.

Protocol 3: Pulmonary Function Testing

Objective: To assess the efficacy and safety of Stiolto Respimat on lung function.

Methodology:

• Spirometry: Perform spirometry according to American Thoracic Society/European Respiratory Society (ATS/ERS) guidelines.[15]

  • Measurements: Key parameters to be recorded include Forced Expiratory Volume in one second (FEV1), Forced Vital Capacity (FVC), and the FEV1/FVC ratio.[16]

  • Procedure:

    • Ensure the subject has withheld any short-acting bronchodilators for the protocol-specified washout period before testing.

    • Calibrate the spirometer daily.

    • Instruct the subject on the proper technique for a maximal forced expiratory maneuver.

    • Obtain at least three acceptable and repeatable maneuvers.

• Body Plethysmography (Optional): This can provide additional information on lung volumes, including Total Lung Capacity (TLC) and Residual Volume (RV), which are important in assessing hyperinflation in COPD.[16][17][18]

• Diffusing Capacity of the Lungs for Carbon Monoxide (DLCO) (Optional): This test can be used to assess gas exchange and may be included in the protocol to further characterize the subject's lung function.[19]

Mandatory Visualization

Caption: Signaling pathways of Tiotropium and Olodaterol in airway smooth muscle cells.

Caption: Logical workflow for managing adverse events in a clinical trial.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Stiolto Respimat side effects: What they are and how to manage them [medicalnewstoday.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. droracle.ai [droracle.ai]
• 6. firstwordpharma.com [firstwordpharma.com]
• 7. tandfonline.com [tandfonline.com]
• 8. news-medical.net [news-medical.net]
• 9. Arrhythmogenicity from combined bronchodilator therapy in patients with obstructive lung disease and concomitant ischemic heart disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Diabetes and Drug-Associated Hyperkalemia: Effect of Potassium Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Beta2 Receptor Agonists and Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. acep.org [acep.org]
• 13. Pardon Our Interruption [pro.boehringer-ingelheim.com]
• 14. Clinical Practice Guidelines : Anticholinergic Syndrome [rch.org.au]
• 15. publications.ersnet.org [publications.ersnet.org]
• 16. news-medical.net [news-medical.net]
• 17. The Role of Pulmonary Function Testing in the Diagnosis and Management of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pulmonary Function Tests For COPD: A Comprehensive Guide [icaltech.com]
• 19. Pulmonary Function Testing (PFT) Made Simple | Iowa Head and Neck Protocols - Carver College of Medicine | The University of Iowa [iowaprotocols.medicine.uiowa.edu]

Technical Support Center: Optimizing Stiolto Respimat Delivery in Animal Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Stiolto Respimat (tiotropium bromide and olodaterol) in preclinical animal models.

Troubleshooting Guides and FAQs

This section addresses common challenges encountered during the administration of Stiolto Respimat in animal studies.

Question	Answer
How can I adapt the Stiolto Respimat inhaler for use with a nose-only inhalation tower?	Direct adaptation of the human Respimat device for a rodent nose-only system can be challenging. A common approach involves actuating the Respimat into a mixing chamber or a syringe to capture the aerosol, which is then introduced into the airflow of the inhalation tower. It is critical to characterize the aerosol particle size distribution after any adaptation to ensure it remains within the respirable range. An alternative is to prepare a solution with equivalent concentrations of tiotropium bromide and olodaterol for use in a nebulizer compatible with your inhalation system.
My aerosol concentration is inconsistent between experiments. What are the likely causes and solutions?	Inconsistent aerosol concentration can stem from several factors: - Improper priming of the Respimat device: Always prime the inhaler by actuating it towards the ground until an aerosol cloud is visible, and then repeat three more times before the first use.[1] - Inadequate mixing in the inhalation chamber: Ensure the aerosol is well-mixed with the diluent air before reaching the animal ports. Increasing the distance between the aerosol inlet and the ports can help. - Fluctuations in airflow: Calibrate and regularly check the mass flow controllers for both the aerosol generation and dilution air. The total airflow should be at least 2.5 to 5 times the total minute volume of all animals in the chamber to prevent rebreathing.[2] - Leaks in the system: Check all connections and seals for leaks, which can dilute the aerosol concentration.
I am observing signs of stress in my animals (e.g., agitation, altered breathing). How can I minimize this?	Animal stress can significantly impact experimental outcomes. To minimize stress: - Acclimatize animals to the restraint tubes: Place the animals in the restraint tubes for increasing durations in the days leading up to the experiment.[3] - Ensure proper restraint: The animal should be snug enough to prevent turning around but not so tight as to constrict breathing.[4] - Maintain appropriate environmental conditions: Monitor and control the temperature and humidity within the exposure system, as heat can build up in restraint tubes.[3] - Use appropriate anesthesia: For terminal studies or procedures requiring immobilization, use a well-established anesthesia protocol. Isoflurane is a common choice for inhalation studies.
How can I confirm that the drug is being delivered to the lungs and not just the upper airways?	Several methods can be used to confirm lung deposition: - Pharmacokinetic analysis: Measure plasma concentrations of tiotropium and olodaterol after exposure. The presence of the drugs in the systemic circulation indicates absorption from the lungs. - Biodistribution studies: Use radiolabeled compounds to quantify the amount of drug deposited in the lungs and other organs. - Tracer studies: Administer a tracer aerosol (e.g., fluorescent microspheres) and use imaging techniques to visualize deposition patterns. - Particle size analysis: Ensure the mass median aerodynamic diameter (MMAD) of your aerosol is between 1-5 µm for optimal deep lung deposition in rodents.[5]
What is the appropriate dosage of Stiolto Respimat to use in my animal model?	Dosing will depend on the animal species and the specific research question. A study in mice used intranasal doses of 1, 10, and 100 µg/kg for both tiotropium and olodaterol to study allergic airway disease.[6] For other models, allometric scaling from the human dose can be a starting point. The recommended human dose is two actuations of 2.5 µg tiotropium and 2.5 µg olodaterol once daily.[1] It is crucial to perform dose-ranging studies to determine the optimal dose for your specific model and endpoints.
Can I use intratracheal instillation for Stiolto Respimat delivery?	Yes, intratracheal instillation is a method to deliver a precise dose directly to the lungs, bypassing the upper airways. This is particularly useful for mechanistic studies or when inhalation exposure is not feasible. A solution containing the desired concentrations of tiotropium and olodaterol can be prepared for instillation. However, this method is invasive and requires anesthesia.[7]

Quantitative Data Summary

The following tables provide key quantitative data to aid in experimental design and optimization.

Table 1: Aerosol Characteristics of Respimat® Inhaler

Parameter	Value	Reference
Mass Median Aerodynamic Diameter (MMAD)	~1-5 µm	[5][8][9]
Fine Particle Fraction (≤5.0 µm)	>60%	[9]
Spray Duration	~1.0-1.5 seconds	[9]
Delivered Dose per Actuation	2.5 µg Tiotropium, 2.5 µg Olodaterol	[1]

Table 2: Suggested Dosing in Animal Models

Animal Model	Drug	Route of Administration	Dose Range	Reference
Mouse (C57BL/6J)	Tiotropium	Intranasal	1, 10, 100 µg/kg	[6]
Mouse (C57BL/6J)	Olodaterol	Intranasal	1, 10, 100 µg/kg	[6]
Rat	Tiotropium	Inhalation (Carcinogenicity study)	up to 59 µg/kg/day	[10]

Table 3: Pharmacokinetic Parameters of Tiotropium in Rats

Parameter	Route	Value
Clearance (Cl)	Intravenous	87 - 150 ml/min/kg
Volume of Distribution (Vss)	Intravenous	3 - 15 L/kg
Terminal Elimination Half-life (plasma)	Intravenous	6 - 8 hours
Terminal Elimination Half-life (urine)	Intravenous	21 - 24 hours

Data from a study by Leusch et al. (2001)

Experimental Protocols

Protocol 1: Nose-Only Inhalation Exposure

This protocol provides a general guideline for delivering aerosolized Stiolto Respimat to rodents using a nose-only inhalation tower.

• Animal Preparation and Acclimatization:

  • Acclimatize animals to the restraint tubes for at least 3 days prior to the study, with increasing duration each day.[3]

  • Weigh each animal before placing it in the appropriate size restraint tube. Ensure the animal cannot turn around but is not overly constricted.[4]

• System Setup and Calibration:

  • Calibrate the airflow controllers for both the aerosol generation and dilution air streams.

  • Ensure the total airflow to the exposure chamber is at least 2.5 to 5 times the combined minute ventilation of all animals to prevent rebreathing.[2]

  • Connect the aerosol generation system to the inhalation tower. This may involve an adapter to introduce the Respimat aerosol into the system.

• Aerosol Generation and Exposure:

  • Prime the Stiolto Respimat inhaler by actuating it 4 times towards a waste container.[1]

  • Actuate the Respimat into the aerosol generation system. The number of actuations will depend on the target concentration and system volume.

  • Allow the aerosol concentration in the chamber to stabilize before exposing the animals.

  • Place the loaded restraint tubes into the ports of the inhalation tower.

  • Monitor the animals for signs of distress throughout the exposure period.

  • At the end of the exposure, remove the animals from the restraint tubes and return them to their home cages.

• System Decontamination:

  • Clean the inhalation tower, restraint tubes, and all associated tubing according to your institution's approved procedures.

Protocol 2: Intratracheal Instillation

This protocol describes a method for direct delivery of a Stiolto Respimat solution to the lungs of a rat.

• Preparation of Instillation Solution:

  • Prepare a sterile solution of tiotropium bromide and olodaterol hydrochloride at the desired concentration in a suitable vehicle (e.g., sterile saline).

• Anesthesia:

  • Anesthetize the rat using isoflurane (3-5% for induction, 1-2.5% for maintenance) delivered in oxygen.[11][12]

  • Confirm proper anesthetic depth by lack of a pedal withdrawal reflex (toe pinch).

  • Apply a sterile ophthalmic ointment to the eyes to prevent corneal drying.

• Intubation and Instillation:

  • Place the anesthetized rat in a supine position on an inclined board (approximately 45 degrees).[13]

  • Gently open the mouth and pull the tongue to one side.

  • Visualize the epiglottis and vocal cords using a small animal laryngoscope or otoscope.[13]

  • Gently insert a sterile, flexible catheter or a blunt-tipped needle into the trachea.

  • Administer the prepared solution through the catheter, followed by a small bolus of air (e.g., 0.1-0.2 mL) to ensure the solution reaches the lower airways.

  • The volume of the instilled liquid should be appropriate for the size of the animal to avoid injury (e.g., 1-2 mL/kg for rats).

• Recovery:

  • Remove the catheter and place the animal in a clean cage on a warming pad to maintain body temperature.

  • Monitor the animal continuously until it is fully recovered from anesthesia.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Signaling pathways of Olodaterol and Tiotropium.

Caption: Experimental workflow for nose-only inhalation.

Caption: Troubleshooting logic for common experimental issues.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. escholarship.org [escholarship.org]
• 4. chtechusa.com [chtechusa.com]
• 5. azom.com [azom.com]
• 6. The effect of tiotropium in combination with olodaterol on house dust mite-induced allergic airway disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. kentscientific.com [kentscientific.com]
• 12. Rodent Anesthesia and Analgesia | Animal Care and Use Program [animalcare.ubc.ca]
• 13. A Minimally Invasive Method for Intratracheal Instillation of Drugs in Neonatal Rodents to Treat Lung Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stiolto® Respimat® in Renal Impairment Models

This technical support guide provides essential information, troubleshooting advice, and experimental protocols for researchers investigating the dosage and pharmacokinetics of Stiolto® Respimat® (tiotropium/olodaterol) in preclinical models of renal impairment.

Frequently Asked Questions (FAQs)

Q1: What are the primary elimination pathways for the components of Stiolto Respimat?

A1: Stiolto Respimat contains two active ingredients with distinct clearance mechanisms:

• Tiotropium : This long-acting muscarinic antagonist (LAMA) undergoes minimal metabolism.[1][2] Its primary route of elimination is renal, with a significant portion of the systemically available drug being excreted unchanged in the urine.[1][3][4] The renal clearance of tiotropium is higher than creatinine clearance, which suggests it is actively secreted into the urine.[3][5]

• Olodaterol : This long-acting beta-2 adrenergic agonist (LABA) is substantially metabolized in the liver, mainly through glucuronidation and O-demethylation involving CYP2C9 and CYP2C8 enzymes.[6][7][8] The majority of the drug and its metabolites are excreted in the feces.[9][10] Only a small fraction (5-7%) of an inhaled dose is excreted as unchanged olodaterol in the urine.[5][10][11]

Q2: How does renal impairment affect the pharmacokinetics of tiotropium and olodaterol?

A2: The impact of renal impairment differs significantly between the two components:

• Tiotropium : Because it is predominantly cleared by the kidneys, renal impairment is expected to decrease its clearance, leading to higher plasma concentrations and increased systemic exposure (AUC).[3][5]

• Olodaterol : Since the renal clearance of unchanged olodaterol is a minor elimination pathway, even severe renal impairment is anticipated to have a limited effect on its total clearance and systemic exposure.[7]

Q3: Are there established dose adjustment guidelines for Stiolto Respimat in clinical practice?

A3: In clinical use, no specific dose adjustment for Stiolto Respimat is required for patients with renal impairment.[12][13][14] However, the official prescribing information recommends that patients with moderate to severe renal impairment (creatinine clearance <60 mL/min) should be monitored closely for potential anticholinergic side effects, which are associated with the tiotropium component.[5][12][14][15]

Q4: What are the implications of the clinical guidelines for preclinical research in renal impairment models?

A4: While no dose adjustment is mandated clinically, preclinical studies should be designed to detect and quantify changes in drug exposure, particularly for tiotropium. The primary goal is to understand the relationship between the degree of renal impairment in the model and the resulting increase in tiotropium plasma concentration. This data is crucial for assessing the safety margin and monitoring for potential adverse effects in a research setting.

Q5: What are the key safety signals to monitor in animal models with renal impairment administered Stiolto Respimat?

A5: Due to the expected increase in tiotropium exposure, researchers should closely monitor for anticholinergic side effects. While direct translation from human symptoms is not always possible, relevant observations in animal models may include monitoring for signs of urinary retention (e.g., bladder distension), reduced gastrointestinal motility, and excessive dry mouth.[12][15]

Troubleshooting Guide for Preclinical Experiments

Observed Issue	Potential Cause	Recommended Action
Higher-than-expected plasma exposure (AUC) and variability for tiotropium.	The induced renal impairment in the model is severe and may be inconsistent across subjects, significantly reducing tiotropium clearance.[3][5]	1. Quantify Impairment: Before and after induction, accurately measure glomerular filtration rate (GFR) or creatinine clearance to stratify animals into mild, moderate, and severe impairment groups.[16] 2. Refine Protocol: Ensure the surgical or chemical induction method is highly consistent to reduce inter-animal variability.[17] 3. Consider Dose Reduction: For the severe impairment group, consider an a priori dose reduction to avoid exaggerated effects and potential toxicity.
Inconsistent or unexpected pharmacokinetic results across the study cohort.	The experimental model of renal disease may not be stable or uniformly induced.	1. Validate the Model: Ensure the chosen model (e.g., 5/6 nephrectomy, chemical induction) produces a stable and predictable level of renal dysfunction for the duration of the pharmacokinetic study.[16][17] 2. Increase Sample Size: A larger number of animals per group can help account for biological variability. 3. Confirm Health Status: Monitor animal health (body weight, food/water intake) to ensure pharmacokinetic changes are due to renal impairment and not other confounding factors.
No significant change in olodaterol pharmacokinetics, even in severely impaired models.	This is an expected finding.	1. Confirm Findings: This result aligns with olodaterol's primary metabolic (hepatic) clearance pathway.[7][10] 2. Focus Analysis: This validates the model's specificity. The primary focus of the pharmacokinetic analysis and safety monitoring should remain on the tiotropium component.

Pharmacokinetic Data & Experimental Protocols

Data Summary: Tiotropium & Olodaterol Pharmacokinetics

The following tables summarize the key pharmacokinetic parameters and the expected impact of renal impairment.

Table 1: Pharmacokinetic Properties of Tiotropium and Olodaterol

Parameter	Tiotropium	Olodaterol
Primary Absorption	Lungs (poor GI absorption)[3][4]	Lungs (rapid absorption)[6][9]
Metabolism	Minimal[1][2]	Substantial (hepatic; glucuronidation, O-demethylation)[7][8]
Primary Excretion Route	Renal (unchanged drug)[1][3]	Fecal (metabolites)[9][10]
% Excreted Unchanged in Urine (Inhaled)	~14-19%[3][5][18]	~5-7%[5][10][11]
Terminal / Effective Half-life	5-6 days[3][4]	~7.5 hours[5][6]

Table 2: Expected Impact of Severe Renal Impairment on Systemic Exposure (AUC)

Drug Component	Expected Change in AUC	Rationale
Tiotropium	Significant Increase	Clearance is highly dependent on renal function.[3][5]
Olodaterol	Minimal to No Change	Primarily cleared by hepatic metabolism; renal excretion is a minor pathway.[7]

Methodology: Key Experimental Protocols

Protocol 1: 5/6 Nephrectomy Model for Chronic Kidney Disease (CKD) in Rats

The 5/6 nephrectomy is a standard surgical model to induce CKD.[17]

Objective: To create a stable model of renal impairment characterized by reduced GFR.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Anesthetic (e.g., isoflurane)

• Surgical instruments

• Suture materials

Procedure:

• Acclimatization: Allow animals to acclimate for at least one week before any procedures.

• First Surgery (Left Nephrectomy):

  • Anesthetize the rat and place it in a prone position.

  • Make a flank incision to expose the left kidney.

  • Carefully ligate the left renal artery, vein, and ureter with surgical silk.

  • Remove the left kidney.

  • Close the muscle and skin layers with sutures.

  • Provide post-operative analgesia and allow for a 1-2 week recovery period.

• Second Surgery (Right Kidney Ischemia/Resection):

  • Anesthetize the rat and expose the right kidney through a flank incision.

  • Ligate two of the three branches of the renal artery to induce infarction of approximately 2/3 of the kidney mass. Alternatively, surgically resect the upper and lower poles of the kidney.

  • Return the kidney to the abdominal cavity.

  • Close the incision in layers.

  • Provide post-operative care, including analgesia and hydration.

• Model Maturation: Allow the model to stabilize for 4-6 weeks. During this time, hypertension, proteinuria, and a stable reduction in GFR will develop.[17]

• Verification: Before initiating the drug study, confirm the degree of renal impairment by measuring serum creatinine, blood urea nitrogen (BUN), and ideally, GFR using a marker like inulin or iohexol clearance.

Protocol 2: Pharmacokinetic (PK) Analysis

Objective: To determine the plasma concentration-time profiles and key PK parameters of tiotropium and olodaterol following administration.

Procedure:

• Animal Groups: Divide animals into groups based on the severity of renal impairment (e.g., Sham control, Mild, Moderate, Severe CKD).

• Drug Administration: Administer Stiolto Respimat via the appropriate route for the model (e.g., nose-only inhalation tower or intratracheal instillation). Ensure the dose is accurately delivered.

• Blood Sampling:

  • Collect serial blood samples at predetermined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 hours post-dose). The long half-life of tiotropium may necessitate later time points.[3]

  • Collect blood (e.g., via tail vein or jugular vein catheter) into tubes containing an appropriate anticoagulant (e.g., K2-EDTA).

  • Immediately centrifuge the samples to separate plasma and store at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific analytical method, such as Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), to quantify the low plasma concentrations of tiotropium and olodaterol.

• PK Parameter Calculation:

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters, including:

    • Cmax (Maximum plasma concentration)

    • Tmax (Time to reach Cmax)

    • AUC (Area under the concentration-time curve)

    • CL/F (Apparent total clearance)

    • t1/2 (Terminal half-life)

• Statistical Analysis: Compare the PK parameters between the control and renal impairment groups using appropriate statistical tests (e.g., ANOVA or t-test) to determine the significance of any observed differences.

Visualizations: Workflows and Pathways

Caption: Pharmacokinetic pathways of tiotropium and olodaterol.

Caption: Workflow for a preclinical pharmacokinetic study.

Caption: Decision logic for preclinical dose adjustment.

References

• 1. ClinPGx [clinpgx.org]
• 2. Biochemical properties, pharmacokinetics and pharmacological response of tiotropium in chronic obstructive pulmonary disease patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tiotropium (Spiriva): a once-daily inhaled anticholinergic medication for chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stiolto Respimat (tiotropium bromide and olodaterol): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Pharmacokinetics and safety of olodaterol administered with the Respimat Soft Mist inhaler in subjects with impaired hepatic or renal function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tga.gov.au [tga.gov.au]
• 9. What is the mechanism of Olodaterol Hydrochloride? [synapse.patsnap.com]
• 10. drugs.com [drugs.com]
• 11. pharmacy.hsc.wvu.edu [pharmacy.hsc.wvu.edu]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. drugs.com [drugs.com]
• 14. accessdata.fda.gov [accessdata.fda.gov]
• 15. Pardon Our Interruption [pro.boehringer-ingelheim.com]
• 16. An experimental model for pharmacokinetic analysis in renal failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A Review on Animal Models of Chronic Kidney Disease- An Update – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 18. Tiotropium Bromide/Olodaterol (Stiolto Respimat): Once-Daily Combination Therapy for the Maintenance of COPD - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Respimat® Inhaler for Research Protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Respimat® Soft Mist™ Inhaler in experimental protocols.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during the use of the Respimat® inhaler in a laboratory setting.

Question	Answer
Why can't I press the dose-release button?	There are two likely reasons: 1. The base has not been turned. The mechanism requires the clear base to be turned a half-turn (180°) in a continuous motion until it clicks to prime the device for actuation. If you have not turned the base, the button will not depress. 2. The cartridge is empty. The dose indicator on the cartridge will display a white arrow on a red background, and the inhaler will automatically lock to prevent the use of an empty cartridge. You will need to insert a new cartridge.
Why won't my Respimat® inhaler spray?	This could be due to a few factors: 1. A cartridge has not been inserted. Ensure a cartridge is properly inserted into the inhaler. 2. The inhaler has not been primed. For a new device, after inserting the cartridge, you must prime it by performing the "Turn, Open, Press" (TOP) sequence towards the ground until a mist is visible, and then repeat this three more times. 3. Infrequent Use. If the inhaler has not been used for more than 7 days, release one puff towards the ground before use. If it has been more than 21 days, re-prime the device as if it were new.
Why can't I turn the clear base?	This usually occurs for one of two reasons: 1. The base has already been turned. If the base has been turned and the device is primed, you cannot turn it again until the dose has been released. Proceed with the "Open" and "Press" steps. 2. The cartridge is empty and locked. If the dose indicator shows that the cartridge is empty, the base will be locked. You must replace the cartridge.
The delivered dose seems inconsistent in my in vitro setup. What could be the cause?	Several factors can influence dose consistency in a laboratory setting: 1. Improper technique: Ensure the "Turn, Open, Press" (TOP) sequence is performed correctly for each actuation. Inconsistent turning of the base or incomplete pressing of the dose-release button can affect the metered dose. 2. Environmental conditions: While the Respimat® is designed to be independent of patient inspiratory flow, extreme environmental conditions (high/low temperature and humidity) not typical for clinical use could theoretically affect the aerosol properties. Maintain stable laboratory conditions. 3. Device misuse: In a research setting, repeated actuations without sufficient time between them or handling that differs significantly from standard patient use might impact performance. Adhere to a consistent and realistic usage protocol.
I am observing higher than expected oropharyngeal deposition in my throat model. What should I check?	High oropharyngeal deposition can be an artifact of the experimental setup: 1. Inhaler positioning: Ensure the inhaler is positioned at the correct angle and distance relative to the throat model's inlet. 2. Airflow rate: While the Respimat®'s aerosol generation is independent of inspiratory flow, the airflow rate through your apparatus will still influence particle deposition. Ensure the flow rate is appropriate for the model being used (e.g., simulating moderate vs. severe COPD breathing patterns).[1] 3. Coordination: A significant delay between actuation and the start of airflow in the model can lead to larger droplets settling out of the aerosol before "inhalation," increasing deposition in the throat model.

Quantitative Data on Respimat® Performance

The following tables summarize key performance metrics of the Respimat® inhaler from various in vitro studies. These values can serve as a baseline for experimental results.

Table 1: Modeled Dose to the Lung (mDTL) and Mass Median Aerodynamic Diameter (MMAD)

Inhaler	Breathing Pattern	Modeled Dose to the Lung (mDTL) (% of Nominal Dose ± SD)	Mass Median Aerodynamic Diameter (MMAD) (μm)
Respimat®	Moderate COPD	59% (± 5%)	3.7
Respimat®	Very Severe COPD	67% (± 5%)	3.7
Breezhaler®	Moderate COPD	43% (± 2%)	2.5 (Glycopyrronium)
Breezhaler®	Very Severe COPD	51% (± 2%)	2.5 (Glycopyrronium)
Genuair®	Moderate COPD	32% (± 2%)	2.4 (Aclidinium)
Genuair®	Very Severe COPD	42% (± 1%)	2.4 (Aclidinium)
Data sourced from Ciciliani et al., 2017.[1]

Table 2: Fine Particle Dose to the Lung (FPDTL) in Pediatric Models

Age Group	Fine Particle Dose to the Lung (% of Label Claim ± SD)
0 - <2 years	5.1% (± 1.1%)
2 - <3 years	15.6% (± 1.4%)
3 - <4 years	17.9% (± 1.5%)
4 - <5 years	37.1% (± 1.8%)
Data represents the percentage of a 2.5 μg tiotropium actuation delivered as particles <5 μm past an age-specific throat model. Sourced from Zielen et al., 2015.[2]

Table 3: Comparative Performance Characteristics

Characteristic	Respimat® Soft Mist™ Inhaler	Pressurized Metered-Dose Inhalers (pMDIs)
Mean Aerosol Velocity (at 10 cm)	0.8 m/s	2.0 - 8.4 m/s
Mean Spray Duration	1.5 s	0.15 - 0.36 s
Fine Particle Fraction (<5.8 μm)	~62% of delivered dose	Varies, but generally lower than Respimat®
Data sourced from Hochrainer et al., as cited in Kew et al., 2013.[3]

Experimental Protocols

Below are detailed methodologies for key in vitro experiments to characterize the performance of the Respimat® inhaler.

Methodology 1: Aerodynamic Particle Size Distribution (APSD) by Andersen Cascade Impactor (ACI)

This protocol describes the determination of the APSD of an aerosol from a Respimat® inhaler using an 8-stage ACI.

1. Materials and Equipment:

• 8-Stage Andersen Cascade Impactor (ACI)

• USP Induction Port (Throat)

• Vacuum pump with a calibrated flow controller

• Collection plates for each ACI stage

• Solvent for drug recovery (e.g., Methanol-buffer solution)

• HPLC system with a validated method for the active pharmaceutical ingredient (API)

• Respimat® inhaler and cartridges

2. Impactor Preparation:

• Ensure all stages of the ACI are clean and dry.

• To minimize particle bounce, apply a thin, uniform coating of a suitable material (e.g., glycerol or silicone oil) to each collection plate.

• Assemble the ACI stack in the correct order (Stage 0 to Filter) and ensure all seals are tight to prevent leaks.

• Attach the USP Induction Port to the top of the impactor.

3. Test Procedure:

• Connect the ACI to the vacuum pump and calibrate the airflow to a constant rate, typically 28.3 L/min for many inhaler testing protocols.

• Prepare the Respimat® inhaler for use according to the manufacturer's instructions (cartridge insertion and priming).

• Insert the mouthpiece of the Respimat® into a suitable mouthpiece adapter to ensure a tight seal with the USP Induction Port.

• Actuate the vacuum pump to start the airflow through the ACI.

• Fire a single dose (two actuations) of the Respimat® into the induction port. The duration of the airflow should be sufficient to capture the entire aerosol plume (e.g., 6 seconds).

• Turn off the vacuum pump.

4. Sample Recovery and Analysis:

• Carefully disassemble the ACI.

• Rinse the drug deposited on the mouthpiece adapter, induction port, each individual stage, and the final filter into separate volumetric flasks using the validated recovery solvent.

• Analyze the concentration of the API in each sample using a validated HPLC method.

5. Data Analysis:

• Calculate the mass of API deposited on each stage.

• Determine the cumulative mass undersize for each stage cutoff diameter.

• Calculate key parameters such as Mass Median Aerodynamic Diameter (MMAD) and Geometric Standard Deviation (GSD).

• Calculate the Fine Particle Dose (FPD) - the total mass of particles with an aerodynamic diameter less than 5 μm - and the Fine Particle Fraction (FPF) - the FPD as a percentage of the total delivered dose.

Methodology 2: Droplet Size Distribution by Laser Diffraction

This protocol outlines the measurement of the droplet size distribution of the Respimat® aerosol using a laser diffraction instrument (e.g., Malvern Spraytec).

1. Materials and Equipment:

• Laser diffraction instrument (e.g., Malvern Spraytec) equipped with an inhalation cell.

• Vacuum source to draw the aerosol through the measurement zone.

• Climate-controlled chamber to provide humidified air (optional but recommended to minimize evaporation).

• Respimat® inhaler and cartridges.

2. Instrument Setup:

• Position the inhalation cell within the laser diffraction instrument's measurement zone.

• Connect the inhalation cell to the vacuum source. Set the desired flow rate (e.g., 30 L/min).

• If using humidified air, connect the output of the climate-controlled chamber to the air inlets of the inhalation cell. A relative humidity of >90% is often used to simulate respiratory tract conditions and minimize droplet evaporation.[4]

• Perform a background measurement with the airflow on to account for any particles in the air stream.

3. Test Procedure:

• Prime the Respimat® inhaler as per the instructions.

• Position the inhaler at a fixed, reproducible distance and angle from the laser beam within the inhalation cell.

• Start the data acquisition on the laser diffraction software. The acquisition should be set to a high frequency (e.g., 100 Hz) to capture the dynamics of the spray event.

• Actuate the Respimat® inhaler, firing the aerosol plume through the laser beam.

• Continue data acquisition for a sufficient duration (e.g., 6 seconds) to capture the entire event.

4. Data Analysis:

• The instrument's software will calculate the droplet size distribution based on the light scattering pattern using Mie theory.

• Key parameters to report include the volume median diameter (Dv50), as well as Dv10 and Dv90, which represent the diameters below which 10% and 90% of the volume of droplets exist, respectively.

• Analyze the time-resolved data to understand the evolution of the droplet size throughout the spray duration.

Visualizations

Respimat® Inhaler Mechanism of Action

The following diagram illustrates the internal mechanical and logical workflow of the Respimat® inhaler from user action to soft mist generation.

Respimat® Inhaler Mechanical Workflow

Troubleshooting Logic Flowchart

This diagram provides a logical workflow for troubleshooting common issues encountered during the use of the Respimat® inhaler.

Respimat® Troubleshooting Workflow

References

• 1. In vitro dose comparison of Respimat® inhaler with dry powder inhalers for COPD maintenance therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Determination of Respimat® Dose Delivery in Children: An Evaluation Based on Inhalation Flow Profiles and Mouth–Throat Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clinical effectiveness of the Respimat® inhaler device in managing chronic obstructive pulmonary disease: evidence when compared with other handheld inhaler devices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2005064312A1 - Laser diffraction method for particle size distribution measurements in pharmaceutical aerosols - Google Patents [patents.google.com]

Technical Support Center: Minimizing Paradoxical Bronchospasm in Preclinical Models

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers encountering or aiming to prevent paradoxical bronchospasm in preclinical respiratory studies.

Troubleshooting Guide

This guide addresses specific issues that may arise during in vivo experiments involving bronchodilators.

Question/Issue	Possible Causes & Solutions
Observation: Administration of a β2-agonist (e.g., albuterol) results in an unexpected increase in airway resistance.	1. Isomer Effects: Racemic albuterol contains both (R)- and (S)-isomers. The (S)-isomer can promote bronchoconstriction.[1] Solution: Consider using a formulation with only the active (R)-isomer, such as levalbuterol, to determine if the effect is isomer-specific.[1] 2. Excipient/Preservative Effects: Inactive ingredients in the formulation can induce bronchospasm. Common culprits include: • Benzalkonium chloride (BAC): A preservative known to cause dose-dependent bronchoconstriction.[2] • Oleic acid & Ethanol: Excipients in some hydrofluoroalkane (HFA) inhaler formulations that may act as irritants.[3] Solution: Review the formulation's certificate of analysis. If possible, test the vehicle (formulation without the active pharmaceutical ingredient) alone to see if it elicits a response. Switch to a preservative-free saline solution for nebulization if applicable.[2][3] 3. Inhaler/Nebulizer Technique: Inappropriate technique can lead to airway irritation.[4] Solution: Ensure the delivery device is functioning correctly and that the animal interface (e.g., nose cone) is appropriately sized and positioned. Verify aerosol particle size and distribution to ensure deep lung delivery rather than oropharyngeal impaction.[5][6][7]
Question: How can I differentiate paradoxical bronchospasm from an allergic reaction or general airway hyperreactivity in my model?	1. Timing of Onset: Paradoxical bronchospasm typically occurs immediately or very soon after administration of the bronchodilator.[4][8] An allergic response may have a similar rapid onset, while generalized hyperreactivity is a baseline characteristic of the model. 2. Specificity of the Trigger: If the bronchoconstriction only occurs with a specific bronchodilator formulation but not with others (e.g., nebulized solution vs. HFA inhaler), it points towards a formulation-specific paradoxical effect.[3] 3. Use of Controls: Administering an alternative class of bronchodilator, such as an anticholinergic (e.g., ipratropium bromide), can be a useful control.[3] If the anticholinergic produces the expected bronchodilation, it strengthens the evidence for a β2-agonist-specific paradoxical effect.
Observation: The incidence of paradoxical bronchospasm is inconsistent across my study animals.	1. Animal-Specific Sensitivity: Just as in humans, there may be individual variability in sensitivity to certain compounds. The underlying inflammatory state of the animal model (e.g., allergic asthma models) can increase susceptibility.[3][4] Solution: Ensure that the animal model is well-characterized and that all animals are at a similar stage of disease progression. Increase the number of animals per group to account for biological variability. Meticulously record all experimental parameters for each animal to identify potential confounding factors.

Frequently Asked Questions (FAQs)

• What is paradoxical bronchospasm? Paradoxical bronchospasm is the unexpected constriction of the airways that occurs shortly after the administration of a bronchodilator, a drug that is expected to relax the airway smooth muscle and improve airflow.[4][9]

• Which substances are most commonly associated with this effect? The most frequently cited agents are short-acting β2-agonists (SABAs) like albuterol (salbutamol).[1][3] However, the issue is often linked to the formulation's inactive ingredients (excipients and preservatives) rather than the active drug itself.[2][3][4]

• Are certain preclinical models more susceptible? Models that feature underlying airway inflammation and hyperreactivity, such as ovalbumin (OVA)-sensitized models of allergic asthma, may be more prone to developing paradoxical bronchospasm, as the inflamed airways can be more sensitive to irritants.[3]

• How is bronchoconstriction measured in preclinical models? Common techniques include whole-body plethysmography to measure parameters like specific airway resistance (sRaw) or Enhanced Pause (PenH) in conscious animals, or invasive techniques using systems like the FlexiVent in anesthetized animals to measure airway resistance (R) and dynamic compliance (C).[10][11][12]

Quantitative Data on Bronchodilator Effects

While preclinical data on paradoxical bronchospasm incidence is sparse in the literature, clinical studies provide a useful reference for the potential variability in response to different bronchodilators. The following table summarizes results from a study comparing three different bronchodilators in asthmatic subjects.

Drug Administered	Mean FEV1 Improvement (%)	Incidence of Paradoxical Bronchospasm (>12% FEV1 decrease)	Number of Subjects with Paradoxical Response
Salbutamol	22.2%	3.0%	2
Ipratropium	9.4%	1.5%	1
Levalbuterol	16.0%	6.0%	4
Data adapted from a clinical study in asthmatic patients.[13][14] FEV1 (Forced Expiratory Volume in 1 second) is a standard clinical measure of airway obstruction.

Experimental Protocols

Protocol 1: Assessing Airway Response to a Bronchodilator using Whole-Body Plethysmography

This protocol describes a method for measuring airway response in conscious guinea pigs or mice, which is useful for screening for paradoxical bronchospasm.

Objective: To measure changes in specific airway resistance (sRaw) or PenH following the administration of an aerosolized test compound.

Materials:

• Whole-body plethysmograph (single or double chamber).[11]

• Nebulizer (e.g., DeVilbiss).

• Test bronchodilator solution and vehicle control.

• Conscious, unrestrained guinea pigs or mice.

Methodology:

• Acclimatization: Place the animal in the plethysmography chamber and allow it to acclimate for 15-20 minutes until a stable breathing pattern is observed.

• Baseline Measurement: Record baseline respiratory parameters (e.g., sRaw or PenH) for a stable period (e.g., 5-10 minutes).

• Compound Administration: Aerosolize the vehicle control or test bronchodilator into the chamber for a defined period (e.g., 1-2 minutes).

• Post-Administration Monitoring: Immediately following administration, continuously record respiratory parameters for at least 15-20 minutes to observe the full effect. A rapid increase in sRaw or PenH post-dosing is indicative of bronchoconstriction.

• Washout: Ensure a sufficient washout period (e.g., 30-60 minutes, depending on the compound's half-life) between administering different compounds to the same animal.

• Data Analysis: Calculate the percentage change from baseline for each animal and compare the response between the vehicle and test compound groups.

Protocol 2: Methacholine Challenge for Airway Hyperreactivity

This protocol is used to induce bronchoconstriction and can be adapted to test the protective (or paradoxical) effects of a pre-administered bronchodilator.

Objective: To assess airway hyperreactivity by measuring the bronchoconstrictor response to increasing concentrations of methacholine.[15]

Materials:

• Whole-body plethysmograph or invasive ventilator system (e.g., FlexiVent).

• Nebulizer.

• Increasing concentrations of methacholine chloride in saline (e.g., 0, 10, 30, 100 mg/mL).[15]

• Test bronchodilator and vehicle.

• Anesthetized, intubated animals (for invasive methods) or conscious animals.

Methodology:

• Pre-treatment: Administer the test bronchodilator or vehicle control as described in Protocol 1. Wait for the expected time to peak effect (e.g., 15 minutes).

• Baseline Measurement: Record a stable post-treatment baseline.

• Methacholine Challenge:

  • Begin with an aerosol of saline (0 mg/mL methacholine) for 1-2 minutes and record the response.

  • Sequentially administer increasing concentrations of methacholine.

  • Between each concentration, allow for a brief recovery period.

• Monitoring: Continuously measure airway function throughout the challenge.

• Data Analysis: Plot the airway response (e.g., % increase in resistance) against the methacholine concentration to generate a dose-response curve. A shift in the curve to the left after pre-treatment with the "bronchodilator" would indicate a paradoxical increase in airway hyperreactivity.

Visualizations: Pathways and Workflows

Signaling Pathway of β2-Agonists and Potential for Paradoxical Effects

Caption: Signaling pathways for bronchodilation and potential paradoxical bronchospasm.

Experimental Workflow for Investigating Paradoxical Bronchospasm

Caption: A stepwise workflow for troubleshooting paradoxical bronchospasm in experiments.

Troubleshooting Logic Diagram

Caption: A logical decision tree for troubleshooting paradoxical bronchospasm causes.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. Paradoxical Bronchoconstriction with Short-Acting Beta Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Paradoxical bronchospasm: a rare adverse effect of fenoterol use - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmad-mand.com [pharmad-mand.com]
• 6. aptar.com [aptar.com]
• 7. Unleashing the Potential of Inhaled Drugs: Challenges and Strategies for Preclinical In Vivo PK Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. Bexitrol F | 50 mcg+250 mcg | Inhalation Capsule | বেক্সিট্রল এফ ৫০ মাইক্রো গ্রাম+২৫০ মাইক্রো গ্রাম ইনহেলেশন ক্যাপসুল | Beximco Pharmaceuticals Ltd. | Indications, Pharmacology, Dosage, Side Effects and more | MedEx [medex.com.bd]
• 9. my.clevelandclinic.org [my.clevelandclinic.org]
• 10. benchchem.com [benchchem.com]
• 11. Measurement of bronchoconstriction using whole-body plethysmograph: comparison of freely moving versus restrained guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]
• 13. researchgate.net [researchgate.net]
• 14. Best Drugs for Avoiding Paradoxical Bronchospasm During Spirometry | Semantic Scholar [semanticscholar.org]
• 15. A Novel in vivo System to Test Bronchodilators - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Long-Term Safety of LAMA/LABA Combinations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the long-term safety of Long-Acting Muscarinic Antagonist (LAMA) and Long-Acting β2-Agonist (LABA) combination therapies.

Frequently Asked Questions (FAQs)

Q1: What are the primary long-term safety concerns associated with LAMA/LABA combination therapies observed in clinical studies?

A1: The primary long-term safety concerns identified in clinical studies revolve around cardiovascular events. While LAMA/LABA combinations are generally considered to have an acceptable cardiovascular safety profile in the patient populations typically enrolled in randomized clinical trials, some studies suggest a potential increased risk of adverse cardiovascular events.[1][2] This is particularly noted upon initiation of the therapy.[3][4][5] Another significant aspect of the safety profile of LAMA/LABA combinations is the lower risk of pneumonia compared to therapies containing inhaled corticosteroids (ICS).[6]

Q2: We are observing unexpected cardiovascular effects in our preclinical animal models with a novel LAMA/LABA combination. What could be the underlying mechanisms?

A2: Unexpected cardiovascular effects in preclinical models can stem from the on-target pharmacology of LAMAs and LABAs. LABAs stimulate β2-adrenergic receptors, while LAMAs block muscarinic M2 receptors, both of which are present in the heart and can influence cardiac function.[1][2] Stimulation of β2-receptors can lead to increased heart rate and contractility, while blockade of M2 receptors can inhibit the parasympathetic regulation of heart rate, potentially leading to tachycardia.[7][8][9] It is crucial to assess whether the observed effects are dose-dependent and to characterize the cardiovascular profile of the individual components versus the combination.

Q3: How can we differentiate between on-target and off-target cardiovascular effects of our LAMA/LABA candidate in early development?

A3: Differentiating between on-target and off-target effects requires a multi-pronged approach. Initially, in vitro assays can be employed to screen for off-target activities, such as blockade of the hERG potassium channel, which is a known risk factor for cardiac arrhythmias.[7] Subsequently, in vivo studies in conscious, telemetered animals (e.g., dogs or non-human primates) can provide integrated data on heart rate, blood pressure, and ECG parameters.[10] Comparing the cardiovascular effects of your LAMA/LABA candidate with those of reference compounds with known mechanisms of action can also help elucidate the nature of the observed effects.

Q4: We are designing a long-term inhalation toxicology study for a LAMA/LABA combination. What are the key considerations for the study design?

A4: For long-term inhalation toxicology studies, several factors are critical. The choice of animal model is important; while rodents are commonly used, larger animals like dogs or non-human primates may be more appropriate for cardiovascular safety assessment due to their greater physiological similarity to humans.[11][12][13] The study should include multiple dose levels, including a therapeutic dose and higher multiples to identify a no-observed-adverse-effect level (NOAEL). Continuous or intermittent exposure schedules should be justified based on the intended clinical use. Key endpoints should include regular monitoring of cardiovascular parameters (telemetry is recommended), respiratory function, clinical pathology, and comprehensive histopathological evaluation of the respiratory tract and other major organs.[14][15]

Q5: What are the best practices for monitoring cardiovascular safety in clinical trials of LAMA/LABA combinations?

A5: Best practices for cardiovascular safety monitoring in clinical trials include a thorough assessment of patients' baseline cardiovascular risk.[16] Standard safety evaluations should include regular monitoring of vital signs, 12-lead electrocardiograms (ECGs) at multiple time points, and recording of all adverse events, with special attention to cardiovascular events.[17][18][19] For pivotal trials, an independent cardiovascular adjudication committee is often employed to classify cardiovascular events.[19] Long-term extension studies are also valuable for assessing the safety profile over an extended period.[17]

Data Presentation

Table 1: Summary of Cardiovascular Adverse Events with LAMA/LABA Combinations from Clinical Trials

Comparison Group	Outcome	Risk Ratio (RR) or Hazard Ratio (HR)	95% Confidence Interval (CI)	Citation(s)
New LABA users vs. non-users	Cardiovascular Disease (within 30 days)	1.50	1.35 - 1.67	[3][5]
New LAMA users vs. non-users	Cardiovascular Disease (within 30 days)	1.52	1.28 - 1.80	[3][5]
LAMA/LABA vs. LAMA alone	Major Adverse Cardiovascular Events (MACE)	1.11	0.90 - 1.38	[20]
LAMA/LABA vs. LABA alone	Major Adverse Cardiovascular Events (MACE)	1.11	0.82 - 1.51	[20]
LAMA/LABA vs. Placebo	Major Adverse Cardiovascular Events (MACE)	1.30	0.71 - 2.38	[20]
LAMA/LABA vs. ICS/LABA	Pneumonia	0.61 (Odds Ratio)	0.52 - 0.72	[19]
LAMA/LABA vs. ICS/LABA	All-cause Death	1.35 (Odds Ratio)	1.05 - 1.75	[19]
Mometasone/Indacaterol (MF/IND) vs. Mometasone (MF)	Cardio-/cerebrovascular (CCV) events	0.17% (Risk Difference)	-1.00% - 1.34%	[17][21]
Mometasone/Indacaterol/Glycopyrronium (MF/IND/GLY) vs. Mometasone/Indacaterol (MF/IND)	Cardio-/cerebrovascular (CCV) events	-0.12% (Risk Difference)	-1.63% - 1.39%	[17][21]

Experimental Protocols

1. In Vitro hERG Channel Inhibition Assay

• Objective: To assess the potential of a LAMA/LABA combination or its individual components to inhibit the hERG potassium channel, a key indicator of proarrhythmic risk.

• Methodology:

  • Cell Line: Use a stable mammalian cell line (e.g., HEK293 or U2OS) expressing the hERG channel.[5][22]

  • Assay Principle: The assay typically uses a thallium flux-based fluorescent dye.[22] When the hERG channel is open, thallium ions enter the cell and bind to the dye, causing an increase in fluorescence.

  • Procedure:

    • Plate the hERG-expressing cells in a multi-well plate (e.g., 1536-well) and allow them to adhere.[22]

    • Load the cells with a thallium-sensitive fluorescent dye.

    • Add the test compound (LAMA, LABA, or combination) at various concentrations.

    • After a short incubation, stimulate the opening of the hERG channels and measure the change in fluorescence over time using a kinetic plate reader.[22]

  • Data Analysis: Generate concentration-response curves to determine the IC50 value for hERG channel inhibition. Compare the IC50 to the expected therapeutic plasma concentrations to estimate the safety margin.

2. In Vivo Cardiovascular Safety Assessment in Conscious Telemetered Dogs

• Objective: To evaluate the effects of a LAMA/LABA combination on cardiovascular parameters in a conscious, freely moving large animal model.

• Methodology:

  • Animal Model: Use purpose-bred beagle or labrador dogs surgically implanted with telemetry transmitters.[10][23]

  • Surgical Implantation: Under aseptic conditions, implant transducers to continuously measure left ventricular and aortic blood pressure, and ECG.[24]

  • Experimental Design: After a post-operative recovery period, administer the LAMA/LABA combination via inhalation using a specialized mask and delivery device.[23] A Latin square design can be used to test multiple doses and a vehicle control in the same group of animals.

  • Data Acquisition: Continuously record cardiovascular data (heart rate, blood pressure, ECG intervals) before, during, and after drug administration for an extended period (e.g., up to 24 hours).[23]

  • Data Analysis: Analyze the telemetry data for statistically significant changes in cardiovascular parameters compared to baseline and vehicle control. Power analysis should be conducted to ensure an adequate number of animals to detect meaningful changes.[10]

3. Long-Term Inhalation Toxicology Study in Non-Human Primates

• Objective: To assess the long-term safety of a LAMA/LABA combination administered via the inhaled route.

• Methodology:

  • Animal Model: Use a relevant species of non-human primate (e.g., cynomolgus monkey).

  • Dosing: Administer the test article via nose-only or oronasal inhalation for a prolonged period (e.g., 6-9 months).[12] The exposure system should be characterized for particle size distribution and aerosol concentration.

  • Monitoring: Conduct regular clinical observations, body weight measurements, and ophthalmoscopy. Perform periodic collection of blood and urine for hematology, clinical chemistry, and urinalysis.

  • Cardiovascular Assessment: Include regular ECG recordings and blood pressure measurements.

  • Terminal Procedures: At the end of the study, perform a complete necropsy with organ weight analysis and comprehensive histopathological examination of all major tissues, with particular attention to the respiratory tract.

Mandatory Visualization

References

• 1. tandfonline.com [tandfonline.com]
• 2. The safety of dual bronchodilation on cardiovascular serious adverse events in COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. promega.com [promega.com]
• 4. Mitochondrial Toxicity Assays - Araceli Biosciences [aracelibio.com]
• 5. researchgate.net [researchgate.net]
• 6. LABA/LAMA as First-Line Therapy for COPD: A Summary of the Evidence and Guideline Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nc3rs.org.uk [nc3rs.org.uk]
• 8. Cardiovascular safety of beta(2)-adrenoceptor agonist use in patients with obstructive airway disease: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Semi‐mechanistic modelling platform to assess cardiac contractility and haemodynamics in preclinical cardiovascular safety profiling of new molecular entities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vivo GLP Inhalation Toxicology - IITRI [iitri.org]
• 12. Inhalation Toxicology - IITRI [iitri.org]
• 13. lovelacebiomedical.org [lovelacebiomedical.org]
• 14. Considerations for toxicology studies of respiratory drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. INHALATION TOXICOLOGY METHODS: The Generation and Characterization of Exposure Atmospheres and Inhalational Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 16. criver.com [criver.com]
• 17. Cardiovascular safety of mometasone/indacaterol and mometasone/indacaterol/glycopyrronium once-daily fixed-dose combinations in asthma: pooled analysis of phase 3 trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. researchgate.net [researchgate.net]
• 20. publications.ersnet.org [publications.ersnet.org]
• 21. research.rug.nl [research.rug.nl]
• 22. Cell-based hERG Channel Inhibition Assay in High-throughput Format - PMC [pmc.ncbi.nlm.nih.gov]
• 23. A novel propellant-free inhalation drug delivery system for cardiovascular drug safety evaluation in conscious dogs: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 24. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Stiolto Respimat vs. Anoro Ellipta: A Head-to-Head Comparison in COPD

For researchers and drug development professionals in the field of respiratory therapeutics, understanding the comparative efficacy and safety of available treatments is paramount. This guide provides an objective, data-driven comparison of two prominent long-acting muscarinic antagonist (LAMA) and long-acting β2-agonist (LABA) combination therapies for Chronic Obstructive Pulmonary Disease (COPD): Stiolto® Respimat® (tiotropium/olodaterol) and Anoro® Ellipta® (umeclidinium/vilanterol). This analysis is based on findings from a key head-to-head clinical trial.

Executive Summary

A direct comparison of Stiolto Respimat and Anoro Ellipta in a head-to-head clinical trial demonstrated that Anoro Ellipta resulted in a statistically superior improvement in lung function, as measured by the primary endpoint of trough Forced Expiratory Volume in one second (FEV1) at week eight.[1][2][3][4][5] Both treatments exhibited comparable safety and tolerability profiles.[1][2][3][4]

Data Presentation: Efficacy and Safety

The following tables summarize the key quantitative data from the head-to-head clinical trial (NCT02799784), a randomized, open-label, two-period crossover study involving 236 patients with moderate COPD.[2][5][6][7][8]

Table 1: Efficacy Outcomes - Change from Baseline in Trough FEV1 at Week 8

Treatment Group	Mean Change from Baseline in Trough FEV1 (mL)	Treatment Difference (Anoro Ellipta vs. Stiolto Respimat) (mL)	95% Confidence Interval	p-value
Anoro Ellipta (umeclidinium/vilanterol)	180[1][2][3][4]	52[3][4]	28, 77[3]	<0.001[3]
Stiolto Respimat (tiotropium/olodaterol)	128[1][2][3][4]

A post-hoc analysis of maintenance-naïve patients within this study showed similar results, with Anoro Ellipta demonstrating a 57 mL greater improvement in trough FEV1 compared to Stiolto Respimat at week 8 (167 mL vs. 110 mL; p=0.001).[9]

Table 2: Safety and Tolerability - On-Treatment Adverse Events

Adverse Event Category	Anoro Ellipta (n=235)	Stiolto Respimat (n=230)
Overall Incidence of On-Treatment Adverse Events	25%[2][3][4]	31%[2][3][4]
Upper Respiratory Tract Infections	8%[3][4]	9%[3][4]
Cough	1%[3][4]	1%[3][4]
Diarrhea	1%[3][4]	1%[3][4]

Experimental Protocols

Head-to-Head Clinical Trial (NCT02799784)

Study Design: This was an 8-week, multicenter, randomized, open-label, two-period crossover study.[5][6][7][8] Patients were randomized to receive either Anoro Ellipta followed by Stiolto Respimat or vice versa, with a 3-week washout period between treatments.[5][7][8][10]

Patient Population: The study enrolled 236 adult patients with a diagnosis of moderate COPD.[1][3][5][7] Key inclusion criteria included being 40 years of age or older, having a post-bronchodilator FEV1/FVC ratio of less than 0.70, and a post-bronchodilator FEV1 between 50% and 70% of the predicted value.[5][7] Patients were also required to have a modified Medical Research Council (mMRC) dyspnea score of 2 or greater.[5][7]

Treatments:

• Anoro Ellipta: Umeclidinium 62.5 mcg and vilanterol 25 mcg, administered as one inhalation once daily via the Ellipta dry powder inhaler.[3][5][7][8]

• Stiolto Respimat: Tiotropium 5 mcg and olodaterol 5 mcg, administered as two puffs once daily via the Respimat soft mist inhaler.[3][5][7][8]

Endpoints:

• Primary Efficacy Endpoint: Change from baseline in trough FEV1 at week 8.[3][5][6][7][8]

• Safety Endpoints: Incidence of on-treatment adverse events.[3][4][5][7][8]

Signaling Pathways and Experimental Workflow

Signaling Pathways of Active Ingredients

The therapeutic effects of both Stiolto Respimat and Anoro Ellipta are achieved through the complementary actions of a LAMA and a LABA on the smooth muscle cells of the airways.

• LAMA (Tiotropium and Umeclidinium): These agents are long-acting muscarinic antagonists that competitively inhibit the binding of acetylcholine to M3 muscarinic receptors on airway smooth muscle.[11][12][13][14][15] This inhibition prevents bronchoconstriction, leading to bronchodilation.[11][12][13][14][15]

• LABA (Olodaterol and Vilanterol): These are long-acting β2-adrenergic agonists. They stimulate β2-adrenergic receptors on airway smooth muscle cells, which in turn activates adenylyl cyclase to increase intracellular levels of cyclic adenosine monophosphate (cAMP).[11][12] Elevated cAMP levels lead to the relaxation of airway smooth muscle, resulting in bronchodilation.[11][12]

Figure 1: Signaling pathways of LAMA and LABA components.

Experimental Workflow of the Head-to-Head Trial (NCT02799784)

The clinical trial followed a crossover design to compare the two treatments within the same patient population, thereby reducing inter-patient variability.

Figure 2: Experimental workflow of the head-to-head crossover trial.

Conclusion

The direct head-to-head comparison of Stiolto Respimat and Anoro Ellipta provides valuable data for evidence-based decision-making in the management of COPD. The reviewed clinical trial (NCT02799784) demonstrated a statistically significant superiority of Anoro Ellipta in improving lung function as measured by trough FEV1 at week 8, while both treatments maintained comparable safety profiles.[1][2][3][4][5][8] These findings suggest that while both are effective LAMA/LABA combination therapies, there may be a discernible difference in their efficacy on lung function improvement in patients with moderate COPD. Further research, including real-world evidence studies, will continue to refine the understanding of the comparative effectiveness of these two treatments.

References

• 1. Study shows Anoro Ellipta superior to Stiolto Respimat for improving lung function in COPD patients – OINDPnews [oindpnews.com]
• 2. copdnewstoday.com [copdnewstoday.com]
• 3. gsk.com [gsk.com]
• 4. pharmatimes.com [pharmatimes.com]
• 5. researchgate.net [researchgate.net]
• 6. anorohcp.com [anorohcp.com]
• 7. thorax.bmj.com [thorax.bmj.com]
• 8. Comparative Efficacy of Once-Daily Umeclidinium/Vilanterol and Tiotropium/Olodaterol Therapy in Symptomatic Chronic Obstructive Pulmonary Disease: A Randomized Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Umeclidinium/Vilanterol Versus Tiotropium/Olodaterol in Maintenance-Naïve Patients with Moderate Symptomatic Chronic Obstructive Pulmonary Disease: A Post Hoc Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Umeclidinium/Vilanterol Versus Tiotropium/Olodaterol in Maintenance-Naïve Patients with Moderate Symptomatic Chronic Obstructive Pulmonary Disease: A Post Hoc Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tiotropium Bromide/Olodaterol (Stiolto Respimat): Once-Daily Combination Therapy for the Maintenance of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stiolto Respimat: Dosage, side effects, cost, and more [medicalnewstoday.com]
• 13. anorohcp.com [anorohcp.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Introduction - Umeclidinium Bromide/Vilanterol Trifenatate (Anoro Ellipta) - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of Stiolto Respimat and Trelegy Ellipta for Chronic Obstructive Pulmonary Disease

In the management of Chronic Obstructive Pulmonary Disease (COPD), long-acting bronchodilators and inhaled corticosteroids are cornerstone therapies. This guide provides a detailed comparison of two commonly prescribed inhalers: Stiolto Respimat, a dual therapy combining a long-acting muscarinic antagonist (LAMA) and a long-acting beta-agonist (LABA), and Trelegy Ellipta, a triple therapy that adds an inhaled corticosteroid (ICS) to a LAMA/LABA combination. This analysis is intended for researchers, scientists, and drug development professionals, offering a synthesis of available clinical data, experimental methodologies, and mechanistic insights.

Mechanism of Action

Stiolto Respimat (tiotropium/olodaterol) combines two bronchodilators with distinct but complementary mechanisms to maximize airway opening.[1][2] Tiotropium, a LAMA, blocks muscarinic receptors in the airway smooth muscle, leading to bronchodilation.[1] Olodaterol, a LABA, stimulates beta-2 adrenergic receptors, which increases cyclic AMP (cAMP) levels and results in smooth muscle relaxation.[1][2]

Trelegy Ellipta (fluticasone furoate/umeclidinium/vilanterol) offers a triple-therapy approach by incorporating an ICS with two bronchodilators.[3][4] Fluticasone furoate is an ICS that reduces inflammation in the airways.[3][4] Umeclidinium, a LAMA, and vilanterol, a LABA, work similarly to the components of Stiolto Respimat to induce bronchodilation.[3][4]

Comparative Efficacy: A Review of Clinical Data

Direct head-to-head randomized controlled trials (RCTs) comparing Stiolto Respimat and Trelegy Ellipta are limited. However, real-world evidence from retrospective cohort studies and data from individual pivotal trials provide valuable insights into their comparative efficacy.

Lung Function

A head-to-head, 8-week, open-label, crossover RCT compared Anoro Ellipta (umeclidinium/vilanterol), a LAMA/LABA combination similar to Stiolto, with Stiolto Respimat (tiotropium/olodaterol). The study found that umeclidinium/vilanterol demonstrated a superior improvement in trough FEV1 at week 8 compared to tiotropium/olodaterol.[5][6]

The TONADO 1 & 2 trials, pivotal for Stiolto Respimat, were 52-week, randomized, double-blind, active-controlled studies that demonstrated statistically significant improvements in lung function (trough FEV1 and FEV1 AUC0-3h) at 24 weeks versus tiotropium and olodaterol alone.[3][7][8]

The FULFIL trial for Trelegy Ellipta, a 24-week, randomized, double-blind, double-dummy study, showed that once-daily Trelegy resulted in statistically significant improvements in FEV1 compared to twice-daily budesonide/formoterol (an ICS/LABA combination).[9][10][11][12] The IMPACT trial, a 52-week study, also demonstrated that Trelegy Ellipta provided a greater improvement in trough FEV1 compared to dual therapies with an ICS/LABA (fluticasone furoate/vilanterol) or a LAMA/LABA (umeclidinium/vilanterol).[1][13][14]

Table 1: Comparative Lung Function (FEV1) Data

Study	Comparison	Primary Endpoint	Results
Head-to-Head LAMA/LABA Trial	Umeclidinium/Vilanterol vs. Tiotropium/Olodaterol	Change from baseline in trough FEV1 at week 8	Umeclidinium/Vilanterol showed a 52 mL greater improvement (p<0.001)[5][6]
TONADO 1 & 2 (Stiolto)	Tiotropium/Olodaterol vs. Monocomponents	Change from baseline in FEV1 AUC0-3h and trough FEV1 at 24 weeks	Statistically significant improvement with the combination therapy[3][7][8]
FULFIL (Trelegy)	Fluticasone Furoate/Umeclidinium/Vilanterol vs. Budesonide/Formoterol	Change from baseline in trough FEV1 at 24 weeks	Statistically significant improvement with triple therapy[9][10][11][12]
IMPACT (Trelegy)	Fluticasone Furoate/Umeclidinium/Vilanterol vs. Dual Therapies	Change from baseline in trough FEV1 at 52 weeks	Statistically significant improvement with triple therapy[1][13][14]

Exacerbation Rates

A retrospective cohort study using claims data from the Optum Research Database compared outcomes for patients with COPD and blood eosinophil counts (BEC) ≤300 cells/μL who initiated treatment with either tiotropium/olodaterol or fluticasone furoate/umeclidinium/vilanterol. The study found no significant difference in the time to the first moderate or severe exacerbation between the two groups.[9][10][11][15][16][17][18] The annualized rates of moderate or severe exacerbations were also similar.[10][11][15][16][17][18]

Another retrospective claims-based study of maintenance-naive patients found no significant difference in the risk of moderate or severe COPD exacerbations between those initiating Trelegy Ellipta and those starting Stiolto Respimat.[19][20]

The IMPACT trial demonstrated that Trelegy Ellipta resulted in a significant reduction in the annual rate of moderate or severe exacerbations compared to both the ICS/LABA and LAMA/LABA dual therapies.[4][21][22][23] The FULFIL trial also showed a significant reduction in the rate of moderate/severe exacerbations with Trelegy Ellipta compared to budesonide/formoterol.[11]

Table 2: Comparative Exacerbation Rate Data

Study	Comparison	Patient Population	Key Finding on Exacerbations
Retrospective Cohort Study (Sethi et al.)	Tiotropium/Olodaterol vs. Fluticasone Furoate/Umeclidinium/Vilanterol	COPD with BEC ≤300 cells/μL	No significant difference in time to first moderate/severe exacerbation[9][10][11][15][16][17][18]
Retrospective Claims Study (NCT05169424)	Tiotropium/Olodaterol vs. Fluticasone Furoate/Umeclidinium/Vilanterol	Maintenance-naive COPD	No significant difference in risk of moderate or severe exacerbations[5][6][19][20][24][25]
IMPACT (Trelegy)	Fluticasone Furoate/Umeclidinium/Vilanterol vs. Dual Therapies	Symptomatic COPD with exacerbation history	Significant reduction in annual rate of moderate/severe exacerbations with triple therapy[4][21][22][23]
FULFIL (Trelegy)	Fluticasone Furoate/Umeclidinium/Vilanterol vs. Budesonide/Formoterol	Advanced, symptomatic COPD	Significant reduction in moderate/severe exacerbation rate with triple therapy[11]

Quality of Life

The FULFIL trial demonstrated that patients taking Trelegy Ellipta were more likely to show an improvement in quality of life at 24 weeks, as measured by the St. George's Respiratory Questionnaire (SGRQ), compared to those on budesonide/formoterol.[12] The TONADO trials for Stiolto Respimat also showed statistically significant improvements in SGRQ total score for the 5/5 µg dose compared to its individual components.[2]

Experimental Protocols

Retrospective Cohort Study (Sethi et al.)

This study utilized medical and pharmacy claims data from the Optum Research Database.[16] Patients with COPD who initiated treatment with either tiotropium/olodaterol or fluticasone furoate/umeclidinium/vilanterol between June 2015 and November 2019 and had a baseline blood eosinophil count were included.[15][17] The two groups were balanced using 1:1 propensity score matching.[15][17] The primary outcomes were the time to the first moderate or severe exacerbation and the time to a pneumonia diagnosis, which were assessed using Kaplan-Meier analysis.[9][11]

IMPACT Trial (Trelegy Ellipta)

The Informing the PAthway of COPD Treatment (IMPACT) trial was a 52-week, phase III, randomized, double-blind, three-arm, parallel-group study.[13][14][15] It enrolled over 10,000 symptomatic COPD patients with a history of exacerbations.[15] Patients were randomized in a 2:2:1 ratio to receive once-daily fluticasone furoate/umeclidinium/vilanterol (100/62.5/25 mcg), fluticasone furoate/vilanterol (100/25 mcg), or umeclidinium/vilanterol (62.5/25 mcg), all delivered via the Ellipta inhaler.[13] The primary endpoint was the annual rate of on-treatment moderate or severe exacerbations.[22]

TONADO Trials (Stiolto Respimat)

The TONADO 1 and 2 trials were replicate, 52-week, randomized, double-blind, active-controlled, parallel-group studies.[26] These trials enrolled over 5,000 patients with moderate to very severe COPD.[26] Patients were randomized to receive once-daily Stiolto Respimat (5/5 mcg or 2.5/5 mcg), tiotropium (5 mcg or 2.5 mcg), or olodaterol (5 mcg) via the Respimat inhaler.[26] The co-primary endpoints were the change from baseline in FEV1 area under the curve from 0 to 3 hours (AUC0-3) and trough FEV1 at 24 weeks.[26]

Summary

Stiolto Respimat and Trelegy Ellipta are effective maintenance therapies for COPD, but they differ in their composition and, consequently, their specific indications and patient populations for optimal use. Stiolto Respimat, as a LAMA/LABA combination, focuses on maximizing bronchodilation. Trelegy Ellipta adds an ICS to the LAMA/LABA backbone, providing an anti-inflammatory component that is particularly beneficial for patients with a history of frequent exacerbations.

Direct comparative efficacy data from RCTs are scarce. However, real-world evidence suggests that for patients with lower blood eosinophil counts, the clinical outcomes in terms of exacerbation rates may be comparable between the two therapies. In maintenance-naive patients, one retrospective study found no significant difference in the risk of exacerbations. Trelegy Ellipta has demonstrated superiority in reducing exacerbations compared to dual therapies in patients with a history of exacerbations. The choice between these two effective treatments should be guided by individual patient characteristics, including exacerbation history, symptom burden, and inflammatory phenotype.

References

• 1. pharmacy.hsc.wvu.edu [pharmacy.hsc.wvu.edu]
• 2. copdnewstoday.com [copdnewstoday.com]
• 3. Trelegy Ellipta (fluticasone/umeclidinium/vilanterol): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 4. youtube.com [youtube.com]
• 5. Pardon Our Interruption [pro.boehringer-ingelheim.com]
• 6. A Study in the US Based on Pharmacy and Medical Claims That Compares How Well Stiolto® and Trelegy® Work in People With Chronic Obstructive Pulmonary Disease (COPD) [ctv.veeva.com]
• 7. tga.gov.au [tga.gov.au]
• 8. Benefits of Tiotropium/Olodaterol Compared with Tiotropium in Patients with COPD Receiving only LAMA at Baseline: Pooled Analysis of the TONADO® and OTEMTO® Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. atsjournals.org [atsjournals.org]
• 11. FULFIL Trial: Once-Daily Triple Therapy for Patients with Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. atsjournals.org [atsjournals.org]
• 13. The IMPACT Study – Single Inhaler Triple Therapy (FF/UMEC/VI) Versus FF/VI And UMEC/VI In Patients With COPD: Efficacy And Safety In A Japanese Population - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journal.copdfoundation.org [journal.copdfoundation.org]
• 15. publications.ersnet.org [publications.ersnet.org]
• 16. Comparable Clinical Outcomes with Tiotropium/Olodaterol or Fluticasone Furoate/Umeclidinium/Vilanterol in Patients with COPD and Blood Eosinophil Count ≤300 Cells/μL - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Comparable Clinical Outcomes with Tiotropium/Olodaterol or Fluticasone Furoate/Umeclidinium/Vilanterol in Patients with COPD and Blood Eosinophil Count ≤300 Cells/μL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. ca.gsk.com [ca.gsk.com]
• 20. Clinical and Economic Evaluation of Fluticasone Furoate/Umeclidinium/Vilanterol Versus Tiotropium/Olodaterol Therapy in Maintenance Treatment-Naive Patients with COPD in the US - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Stiolto Respimat (tiotropium/olodaterol inhaled) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 22. youtube.com [youtube.com]
• 23. journal.copdfoundation.org [journal.copdfoundation.org]
• 24. ClinicalTrials.gov [clinicaltrials.gov]
• 25. Top Stiolto Respimat alternatives and how to switch your Rx [singlecare.com]
• 26. Tiotropium and olodaterol fixed-dose combination versus mono-components in COPD (GOLD 2–4) - PMC [pmc.ncbi.nlm.nih.gov]

Stiolto Respimat's Impact on Quality of Life: A Comparative Analysis for Researchers

An In-depth Guide for Drug Development Professionals and Scientists on the Efficacy of Tiotropium Bromide/Olodaterol FDC in Improving Health-Related Quality of Life in COPD Patients.

Stiolto Respimat, a fixed-dose combination of the long-acting muscarinic antagonist (LAMA) tiotropium bromide and the long-acting beta-agonist (LABA) olodaterol, has demonstrated significant improvements in health-related quality of life (HRQoL) for patients with Chronic Obstructive Pulmonary Disease (COPD). This guide provides a comprehensive comparison of Stiolto Respimat's performance against other leading LAMA/LABA combination therapies, supported by experimental data from key clinical trials.

Comparative Efficacy on Quality of Life: SGRQ Score Analysis

The St. George's Respiratory Questionnaire (SGRQ) is a key patient-reported outcome measure used to assess HRQoL in individuals with respiratory diseases. A lower SGRQ score indicates a better health status. The following tables summarize the change from baseline in SGRQ total score for Stiolto Respimat and its main competitors.

Treatment Group	Trial(s)	Duration	Mean Change from Baseline in SGRQ Total Score
Stiolto Respimat (tiotropium/olodaterol) 5/5 µg	OTEMTO 1 & 2	12 Weeks	-4.89 and -4.56 vs. Placebo[1]
Tiotropium 5 µg	OTEMTO 1 & 2	12 Weeks	-2.49 and -1.72 vs. Stiolto Respimat[1]
Placebo	OTEMTO 1 & 2	12 Weeks	---
Stiolto Respimat (tiotropium/olodaterol) 5/5 µg	TONADO 1 & 2 (Pooled)	24 Weeks	Statistically significant improvement vs. monotherapies
Tiotropium 5 µg	TONADO 1 & 2 (Pooled)	24 Weeks	---
Olodaterol 5 µg	TONADO 1 & 2 (Pooled)	24 Weeks	---

Treatment Group	Trial	Duration	Mean SGRQ Total Score Difference from Placebo
Anoro Ellipta (umeclidinium/vilanterol) 62.5/25 µg	Study DB2113373	24 Weeks	-5.51[2]
Placebo	Study DB2113373	24 Weeks	-2.56[2]
Anoro Ellipta (umeclidinium/vilanterol) 62.5/25 µg	Study 201211	12 Weeks	-4.03[2]
Placebo	Study 201211	12 Weeks	-2.12[2]

Treatment Group	Trial	Duration	Mean Change from Baseline in SGRQ Total Score vs. Placebo
Bevespi Aerosphere (glycopyrrolate/formoterol fumarate) 14.4/9.6 µg	PINNACLE 1	24 Weeks	-2.39[3]
Bevespi Aerosphere (glycopyrrolate/formoterol fumarate) 14.4/9.6 µg	PINNACLE 2	24 Weeks	-1.66[3]
Bevespi Aerosphere (glycopyrrolate/formoterol fumarate) 14.4/9.6 µg	PINNACLE 4	24 Weeks	-3.50[3]

Note: Direct head-to-head trial data for SGRQ outcomes between all listed medications may not be available. The data presented is primarily from placebo-controlled trials.

Experimental Protocols of Key Clinical Trials

Detailed methodologies are crucial for the critical appraisal of clinical trial data. Below are the protocols for the pivotal trials assessing the efficacy of Stiolto Respimat and its comparators on quality of life metrics.

Stiolto Respimat: OTEMTO 1 & 2 Trials

• Study Design: Two replicate, 12-week, randomized, double-blind, placebo- and active-controlled, parallel-group trials.

• Patient Population: Patients aged 40 years or older with a diagnosis of moderate to severe COPD (GOLD 2-3), a post-bronchodilator FEV1/FVC < 0.7, and a post-bronchodilator FEV1 ≥ 30% and < 80% of predicted normal.

• Treatment Arms:

  • Stiolto Respimat (tiotropium/olodaterol) 5/5 µg, two puffs once daily

  • Stiolto Respimat (tiotropium/olodaterol) 2.5/5 µg, two puffs once daily

  • Tiotropium 5 µg, two puffs once daily

  • Placebo, two puffs once daily

• Primary Endpoints:

  • Change from baseline in SGRQ total score at week 12.

  • Change from baseline in trough FEV1 at week 12.

  • FEV1 Area Under the Curve from 0-3 hours (AUC0-3) response at week 12.

• Statistical Analysis: A mixed model for repeated measures (MMRM) was used to analyze the primary endpoints.

Anoro Ellipta: Study DB2113373

• Study Design: A 24-week, multicenter, randomized, double-blind, placebo-controlled, parallel-group study.[2]

• Patient Population: Patients with moderate to severe COPD (GOLD 2-4).[2]

• Treatment Arms:

  • Anoro Ellipta (umeclidinium/vilanterol) 62.5/25 µg, one inhalation once daily

  • Placebo, one inhalation once daily

  • Other treatment arms

• Primary Endpoint: Change from baseline in trough FEV1 at Day 169.[2]

• Secondary Endpoints: Included health outcomes assessments such as SGRQ total score and the proportion of SGRQ responders at Week 24.[2]

Bevespi Aerosphere: PINNACLE 1, 2, & 4 Trials

• Study Design: Three 24-week, randomized, double-blind, placebo- and active-controlled, parallel-group, multicenter trials.[3]

• Patient Population: Patients with moderate to very severe COPD.

• Treatment Arms:

  • Bevespi Aerosphere (glycopyrrolate/formoterol fumarate) 14.4/9.6 µg, two inhalations twice daily

  • Glycopyrrolate 14.4 µg, two inhalations twice daily

  • Formoterol fumarate 9.6 µg, two inhalations twice daily

  • Placebo, two inhalations twice daily

• Primary Endpoint: Change from baseline in morning pre-dose trough FEV1.[4]

• Secondary Endpoints: Included assessments of dyspnea, health-related quality of life (SGRQ), time to onset, and rescue medication use.[4]

Utibron Neohaler: EXPEDITION (FLIGHT 1 & 2) Trials

• Study Design: Two 12-week, multicenter, randomized, double-blind, placebo- and active-controlled, parallel-group studies.

• Patient Population: Patients with moderate-to-severe COPD.

• Treatment Arms:

  • Utibron Neohaler (indacaterol/glycopyrrolate) 27.5/15.6 µg, one capsule twice daily

  • Indacaterol 27.5 µg, one capsule twice daily

  • Glycopyrrolate 15.6 µg, one capsule twice daily

  • Placebo, one capsule twice daily

• Primary Endpoint: FEV1 Area Under the Curve from 0-12 hours (AUC0-12) at week 12.

• Secondary Endpoints: Included assessments of SGRQ total score.

Mechanistic Pathways and Experimental Workflow

To provide a deeper understanding of the therapeutic action and the evaluation process, the following diagrams illustrate the signaling pathways of Stiolto Respimat's components and a typical experimental workflow for assessing its impact on quality of life.

Caption: Signaling Pathways of Tiotropium and Olodaterol.

Caption: Clinical Trial Workflow for QoL Assessment.

References

• 1. New Published Data Show STIOLTO™ RESPIMAT® Provides Clinically Meaningful Improvements in COPD Health-Related Quality of Life Measure [prnewswire.com]
• 2. anorohcp.com [anorohcp.com]
• 3. lancashireandsouthcumbriaformulary.nhs.uk [lancashireandsouthcumbriaformulary.nhs.uk]
• 4. Bevespi Aerosphere demonstrates statistically significant improvement in lung function in patients with COPD [astrazeneca.com]

Stiolto® Respimat® vs. LAMA/ICS Combinations: A Comparative Review of Real-World Evidence in COPD

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the real-world effectiveness and safety of Stiolto® Respimat® (tiotropium/olodaterol), a long-acting muscarinic antagonist (LAMA) and long-acting β2-agonist (LABA) fixed-dose combination, against various long-acting muscarinic antagonist/inhaled corticosteroid (LAMA/ICS) combinations in the management of Chronic Obstructive Pulmonary Disease (COPD). The data presented is derived from real-world evidence studies, offering insights into the performance of these therapies in routine clinical practice.

Data Summary

The following tables summarize quantitative data from key real-world studies comparing Stiolto® Respimat® or other LAMA/LABA combinations with LAMA/ICS or triple therapy (LAMA/LABA/ICS).

Table 1: Comparative Effectiveness of Tiotropium/Olodaterol vs. LABA/ICS in a US Claims Database

Outcome	Hazard Ratio (HR) [95% CI]	Interpretation	Citation
COPD Exacerbation	0.76 [0.68, 0.85]	24% reduction in risk of first exacerbation with Tiotropium/Olodaterol	[1][2]
Pneumonia	0.74 [0.57, 0.97]	26% reduction in risk of pneumonia with Tiotropium/Olodaterol	[1][3]
Escalation to Triple Therapy	0.22 [0.19, 0.26]	78% reduction in risk of escalating to triple therapy with Tiotropium/Olodaterol	[1]

Table 2: Comparative Effectiveness of LAMA/LABA vs. LAMA/LABA/ICS in a UK Real-World Cohort

Outcome	Hazard Ratio (HR) [95% CI]	Patient Subgroup	Interpretation	Citation
COPD Exacerbation	0.97 [0.87, 1.08]	Overall Population	No significant difference in risk of exacerbation between LAMA/LABA and triple therapy.	[4]
COPD Exacerbation	0.83 [0.70, 0.98]	≥2 Prior Exacerbations	17% reduction in risk of exacerbation with triple therapy in patients with a history of frequent exacerbations.	[4]
COPD Exacerbation	0.66 [0.46, 0.94]	Blood Eosinophils >6%	34% reduction in risk of exacerbation with triple therapy in patients with high eosinophil counts.	[4]
Severe Pneumonia	1.46 [1.03, 2.06]	Overall Population	46% increased risk of severe pneumonia with triple therapy compared to LAMA/LABA.	[4]

Experimental Protocols

U.S. Claims Database Study (Ferguson et al., 2021)

• Study Design: A retrospective, non-interventional cohort study utilizing administrative claims data from the HealthCore Integrated Research Database.[1][3]

• Patient Population: The study included patients aged 40 years and older with a diagnosis of COPD, newly initiating treatment with either tiotropium/olodaterol or a LABA/ICS combination between January 2013 and March 2019.[1][2] Patients with a diagnosis of asthma were excluded.[1]

• Data Analysis: A Cox proportional hazards model was used to assess the risk of COPD exacerbation, community-acquired pneumonia, and escalation to triple therapy.[2] To account for potential confounding factors between the treatment cohorts, a high-dimensional propensity score matching with fine stratification and reweighting was employed.[1][2] Subgroup analyses were conducted based on baseline blood eosinophil levels and prior exacerbation history.[1]

AIRWISE Pragmatic Clinical Trial

• Study Design: A 52-week, randomized, open-label, pragmatic clinical trial conducted in a real-world setting.[5]

• Patient Population: The trial enrolled 3,200 adults with COPD who were not adequately controlled on their current maintenance therapy (LAMA, LABA, or ICS/LABA).[6]

• Intervention: Patients were randomized to receive either Stiolto® Respimat® (tiotropium/olodaterol) or any commercially available triple therapy (LAMA/LABA/ICS).[5]

• Primary Endpoint: The primary outcome was the time to the first moderate or severe COPD exacerbation.[5]

• Secondary Endpoints: Secondary outcomes included the annual rate of moderate to severe COPD exacerbations, time to first severe exacerbation, and the annual rate of severe exacerbations.[5]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways involved in the mechanism of action of LAMA, LABA, and ICS therapies in COPD, as well as a typical workflow for a real-world evidence study.

Caption: Signaling pathways of LAMA, LABA, and ICS in COPD.

Caption: Workflow for a real-world evidence study.

Concluding Remarks

Real-world evidence suggests that Stiolto® Respimat® (tiotropium/olodaterol) is associated with a lower risk of COPD exacerbations and pneumonia compared to LABA/ICS combinations.[1][3] Furthermore, initiating treatment with tiotropium/olodaterol may reduce the likelihood of needing to escalate to triple therapy.[1] When comparing LAMA/LABA combinations to triple therapy (LAMA/LABA/ICS), the evidence indicates a similar risk of exacerbations in the general COPD population.[4] However, for patients with a history of frequent exacerbations or elevated blood eosinophil counts, triple therapy may offer a greater reduction in exacerbation risk.[4] Conversely, triple therapy is associated with an increased risk of severe pneumonia compared to LAMA/LABA therapy.[4] These findings from real-world settings provide valuable complementary information to data from randomized controlled trials and can aid in clinical decision-making for the management of COPD.

References

• 1. Comparative Effects of LAMA-LABA-ICS vs LAMA-LABA for COPD: Cohort Study in Real-World Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The lung function profile of once-daily tiotropium and olodaterol via Respimat® is superior to that of twice-daily salmeterol and fluticasone propionate via Accuhaler® (ENERGITO® study) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. ajmc.com [ajmc.com]
• 5. Assessment In a Real World Setting of the Effect of Inhaled Steroid-based Triple Therapy Versus the Combination of Tiotropium and Olodaterol on Reducing Chronic Obstructive Pulmonary Disease (COPD) Exacerbations [AIRWISE] [ctv.veeva.com]
• 6. saigaiin.sakura.ne.jp [saigaiin.sakura.ne.jp]

A Comparative Meta-Analysis of LAMA/LABA Therapies in COPD, Featuring Stiolto Respimat

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of long-acting muscarinic antagonist (LAMA) and long-acting β2-agonist (LABA) combination therapies for the management of Chronic Obstructive Pulmonary Disease (COPD). A central focus is placed on Stiolto® Respimat® (tiotropium/olodaterol), with objective comparisons against other prominent LAMA/LABA therapies and relevant treatment classes. The information herein is synthesized from a range of systematic reviews and meta-analyses to support research and development activities.

Introduction to LAMA/LABA Combination Therapy

Chronic Obstructive Pulmonary Disease (COPD) is a progressive lung disease characterized by persistent airflow limitation. The cornerstone of pharmacological management for symptomatic COPD patients is bronchodilation.[1][2][3] Combining bronchodilators from different pharmacological classes, specifically LAMAs and LABAs, can maximize bronchodilation and improve clinical outcomes compared to monotherapy.[4] LAMAs, such as tiotropium, block the bronchoconstrictor effects of acetylcholine on M3 muscarinic receptors in the airway smooth muscle. LABAs, such as olodaterol, stimulate β2-adrenergic receptors, leading to smooth muscle relaxation and bronchodilation. The synergistic action of these two classes provides a comprehensive approach to airway management in COPD.

Comparative Efficacy of Stiolto Respimat

Stiolto Respimat, a fixed-dose combination of tiotropium (a LAMA) and olodaterol (a LABA), has been extensively evaluated in numerous clinical trials and meta-analyses.[1][2][3]

Superiority over Monotherapy

Multiple analyses confirm that dual LAMA/LABA therapy, including Stiolto Respimat, is superior to either LAMA or LABA monotherapy in improving lung function, reducing dyspnea, and enhancing health-related quality of life.[5][6] A meta-analysis of ten randomized controlled trials (N=10,918) demonstrated that tiotropium/olodaterol significantly improved trough Forced Expiratory Volume in 1 second (FEV1) compared to tiotropium or olodaterol alone.[1][2][3] Specifically, the mean improvement in trough FEV1 was between 60 mL to 90 mL over tiotropium and olodaterol, respectively.[1] Furthermore, patients treated with tiotropium/olodaterol were more likely to achieve clinically important improvements in the Transition Dyspnea Index (TDI) and St. George's Respiratory Questionnaire (SGRQ) scores.[1][2][3]

A pooled analysis of four clinical trials focusing on maintenance-naïve patients showed significant improvements with tiotropium/olodaterol versus tiotropium alone in trough FEV1 (0.056 L), SGRQ score (-1.780), and TDI score (0.409) at 12 weeks.[7]

Head-to-Head Comparisons with Other LAMA/LABA Combinations

Direct comparative data between different LAMA/LABA fixed-dose combinations (FDCs) is emerging. A single, 8-week, open-label study comparing Anoro Ellipta (umeclidinium/vilanterol) with Stiolto Respimat found that Anoro demonstrated a statistically significant improvement in lung function.[8][9][10][11] The study, involving 236 COPD patients, reported a 52mL greater improvement in trough FEV1 at week eight for Anoro Ellipta compared to Stiolto Respimat (180mL vs. 128mL).[9][10]

However, broader meta-analyses have suggested that currently available LAMA/LABA FDCs generally have comparable efficacy and safety profiles.[12] One systematic review noted that while there might be a small gradient in efficacy for lung function improvements favoring Anoro and Ultibro over Duaklir and Stiolto, the absence of double-blind, randomized controlled comparative studies makes these findings inconclusive.[4]

Comparison with LABA/Inhaled Corticosteroid (ICS) Combinations

Several studies have demonstrated the benefits of LAMA/LABA combinations over LABA/ICS therapies for certain patient populations. A Cochrane review of 11 studies (9,839 participants) found that LAMA/LABA therapy was associated with fewer exacerbations and a larger improvement in FEV1 compared to LABA/ICS.[13] Tiotropium/olodaterol has been shown to provide superior lung function improvements versus salmeterol/fluticasone propionate (a LABA/ICS) after 6 weeks in patients with moderate-to-severe COPD.[13]

Quantitative Data Summary

The following tables summarize the key efficacy and safety data from meta-analyses and head-to-head trials.

Table 1: Efficacy of Tiotropium/Olodaterol vs. Monotherapy and Placebo

Outcome	Tiotropium/Olodaterol vs. Tiotropium	Tiotropium/Olodaterol vs. Olodaterol	Tiotropium/Olodaterol vs. LABA/ICS
Trough FEV1 Improvement	0.06 L (95% CI: 0.04, 0.07)[1][2]	0.09 L (95% CI: 0.07, 0.10)[1][2]	0.04 - 0.05 L[1][2][3]
SGRQ Score Improvement	-1.780 (95% CI: -3.126, -0.434)[7]	-	-
TDI Score Improvement	0.409 (95% CI: 0.077, 0.741)[7]	-	-
Odds Ratio for MCID in FEV1, SGRQ, or TDI	1.60 (95% CI: 1.17, 2.19)[7]	-	-

FEV1: Forced Expiratory Volume in 1 second; SGRQ: St. George's Respiratory Questionnaire; TDI: Transition Dyspnea Index; MCID: Minimal Clinically Important Difference; CI: Confidence Interval.

Table 2: Head-to-Head Comparison of LAMA/LABA Therapies

Outcome	Anoro Ellipta (UMEC/VI) vs. Stiolto Respimat (TIO/OLO)
Change from Baseline in Trough FEV1 at Week 8	180 mL vs. 128 mL (Difference: 52 mL; 95% CI: 28, 77; p<0.001)[9]

UMEC/VI: Umeclidinium/Vilanterol; TIO/OLO: Tiotropium/Olodaterol.

Table 3: Safety Profile of LAMA/LABA Therapies

Adverse Event	LAMA/LABA vs. Monotherapy	LAMA/LABA vs. LABA/ICS	Anoro Ellipta vs. Stiolto Respimat
Treatment-Emergent Adverse Events	No significant difference[5]	-	25% vs. 31%[9]
Pneumonia	No difference[5]	Lower risk with LAMA/LABA[13]	-
Major Adverse Cardiovascular Events (MACE)	No significant increase vs. placebo or monotherapy[14]	Increased risk vs. ICS/LABA[14]	Not reported in head-to-head
Most Common Adverse Events	-	-	Upper respiratory tract infections (8% vs. 9%), cough (1% vs. 1%), diarrhea (1% vs. 1%)[9]

Experimental Protocols and Methodologies

The data presented are derived from systematic reviews and meta-analyses of randomized controlled trials (RCTs). A generalized protocol for these pivotal clinical trials is outlined below.

Typical Phase III COPD Clinical Trial Protocol:

• Study Design: Randomized, double-blind, parallel-group, multicenter study.

• Patient Population:

  • Inclusion Criteria: Patients aged 40 years or older with a diagnosis of moderate-to-severe COPD, a post-bronchodilator FEV1/FVC ratio of less than 0.70, and a smoking history of at least 10 pack-years.

  • Exclusion Criteria: History of asthma, recent myocardial infarction or unstable cardiac arrhythmia, and other significant respiratory or systemic diseases.

• Interventions:

  • Test Arm: LAMA/LABA fixed-dose combination (e.g., Stiolto Respimat 5/5 µg once daily).

  • Comparator Arms: LAMA monotherapy (e.g., tiotropium 5 µg once daily), LABA monotherapy (e.g., olodaterol 5 µg once daily), placebo, or another active comparator (e.g., another LAMA/LABA or a LABA/ICS).

• Primary Endpoints:

  • Change from baseline in trough FEV1 at a specified time point (e.g., 12 or 24 weeks).

  • Change from baseline in SGRQ total score.

• Secondary Endpoints:

  • Change from baseline in TDI focal score.

  • Rate of moderate to severe COPD exacerbations.

  • Use of rescue medication.

  • Safety and tolerability assessments.

• Statistical Analysis: Efficacy endpoints are typically analyzed using an analysis of covariance (ANCOVA) model with treatment and other baseline characteristics as factors.

Visualizations

Signaling Pathways of LAMA and LABA Action

Caption: Signaling pathways of LAMA and LABA in airway smooth muscle cells.

Generalized Experimental Workflow for LAMA/LABA Clinical Trials

Caption: A generalized workflow for a typical COPD clinical trial.

Conclusion

The available evidence from numerous meta-analyses and clinical trials robustly supports the use of LAMA/LABA combination therapies, including Stiolto Respimat, for the management of symptomatic COPD. These combinations offer superior efficacy in improving lung function and patient-reported outcomes compared to monotherapy. While some direct head-to-head trials suggest potential differences in the magnitude of lung function improvement between specific LAMA/LABA combinations, the overall clinical significance of these variations requires further investigation through large-scale, double-blind, comparative effectiveness trials. The safety profiles of LAMA/LABA therapies are generally well-established, with a lower risk of pneumonia compared to LABA/ICS combinations, although cardiovascular safety warrants consideration. This guide provides a foundational overview for researchers and drug development professionals engaged in the ongoing effort to optimize COPD management.

References

• 1. Efficacy and safety of tiotropium and olodaterol in COPD: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy and safety of tiotropium and olodaterol in COPD: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 5. atsjournals.org [atsjournals.org]
• 6. publications.ersnet.org [publications.ersnet.org]
• 7. Efficacy of Tiotropium/Olodaterol Compared with Tiotropium as a First-Line Maintenance Treatment in Patients with COPD Who Are Naïve to LAMA, LABA and ICS: Pooled Analysis of Four Clinical Trials | springermedizin.de [springermedizin.de]
• 8. anorohcp.com [anorohcp.com]
• 9. gsk.com [gsk.com]
• 10. Study shows Anoro Ellipta superior to Stiolto Respimat for improving lung function in COPD patients – OINDPnews [oindpnews.com]
• 11. fiercepharma.com [fiercepharma.com]
• 12. Efficacy and Safety of LAMA/LABA Fixed-Dose Combination Therapies in Chronic Obstructive Pulmonary Disease: A Systematic Review of Direct and Indirect Treatment Comparisons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. publications.ersnet.org [publications.ersnet.org]

Stiolto Respimat in COPD: A Comparative Efficacy Guide for Researchers

An in-depth analysis of Stiolto® Respimat® (tiotropium/olodaterol) efficacy across different Chronic Obstructive Pulmonary Disease (COPD) phenotypes, offering a comparative perspective for researchers, scientists, and drug development professionals.

Stiolto Respimat, a fixed-dose combination of the long-acting muscarinic antagonist (LAMA) tiotropium and the long-acting beta-agonist (LABA) olodaterol, has demonstrated significant efficacy in improving lung function, reducing symptoms, and enhancing quality of life in patients with moderate to very severe COPD.[1][2] Large-scale clinical trials, including TONADO, DYNAGITO, and OTEMTO, form the foundation of its clinical evidence. This guide provides a detailed comparison of Stiolto Respimat's performance in distinct COPD phenotypes, supported by experimental data and protocols.

Efficacy in Frequent Exacerbator Phenotype

A pooled post-hoc analysis of the 52-week TONADO 1 & 2 and DYNAGITO trials, encompassing 9,942 patients, provides insight into the efficacy of tiotropium/olodaterol in patients with a history of exacerbations.[3] The analysis demonstrated that tiotropium/olodaterol was associated with a lower rate of moderate-to-severe exacerbations compared to tiotropium monotherapy.[3]

Specifically, in patients with a history of at least two moderate or one severe exacerbation in the previous year, the rate of moderate-to-severe exacerbations was 0.97 per patient-year with tiotropium/olodaterol, compared to 1.09 with tiotropium alone.[3] This represents a rate ratio of 0.89 in favor of the combination therapy.[3]

Outcome Measure	Tiotropium/Olodaterol	Tiotropium	Rate Ratio (95% CI)	p-value
Frequent Exacerbators (≥2 moderate or ≥1 severe exacerbation in prior year)
Annualized rate of moderate/severe exacerbations	0.97	1.09	0.89 (0.82, 0.97)	0.0096
Infrequent Exacerbators (0-1 moderate exacerbation in prior year)
Annualized rate of moderate/severe exacerbations	0.54	0.60	0.90 (0.82, 0.98)	0.0187

Data from the pooled analysis of TONADO 1 & 2 and DYNAGITO trials.[3]

Efficacy in Eosinophilic Phenotype

The role of blood eosinophil count as a biomarker to guide therapy in COPD is an area of active research. A post-hoc analysis of the DYNAGITO trial investigated the relationship between baseline eosinophil counts and exacerbation rates in patients treated with tiotropium/olodaterol or tiotropium.[1][4] In this study, where a significant proportion of patients were also receiving inhaled corticosteroids (ICS), exacerbation history was found to be a more important determinant of exacerbation risk than baseline blood eosinophil count.[1][4] The analysis showed similar rates of moderate-to-severe exacerbations across different eosinophil subgroups.[1][4]

A real-world retrospective cohort study compared outcomes between patients initiating tiotropium/olodaterol and those starting on a single-inhaler triple therapy (fluticasone furoate/umeclidinium/vilanterol) who had a blood eosinophil count of ≤300 cells/μL.[5][6] The study found no significant difference in the annualized rate of moderate-to-severe COPD exacerbations between the two groups.[5][6]

Outcome Measure	Tiotropium/Olodaterol	Fluticasone furoate/umeclidinium/vilanterol	p-value
Patients with Blood Eosinophil Count ≤300 cells/μL
Annualized rate of moderate/severe exacerbations	1.05	0.99	0.535

Data from a retrospective cohort study using claims data.[5][6]

These findings suggest that for patients with low eosinophil counts, dual bronchodilation with Stiolto Respimat may offer a similar level of exacerbation prevention as triple therapy, thereby avoiding potential side effects associated with ICS.

Efficacy in Chronic Bronchitis and Emphysema Phenotypes

Direct, head-to-head clinical trial data on the efficacy of Stiolto Respimat specifically in patients with chronic bronchitis-predominant versus emphysema-predominant COPD is limited. However, the known mechanisms of action of the component drugs provide a basis for understanding their potential effects in these phenotypes.

Tiotropium, as a LAMA, has been shown to reduce mucus hypersecretion and improve mucociliary clearance in patients with COPD, which are key pathophysiological features of chronic bronchitis.[7] Olodaterol, as a LABA, provides potent bronchodilation, which is beneficial in both phenotypes by relaxing airway smooth muscle.[2] By combining these mechanisms, Stiolto Respimat can address both the bronchoconstriction and, to some extent, the mucus-related symptoms characteristic of chronic bronchitis, while also providing the necessary bronchodilation for patients with emphysema who suffer from air trapping and hyperinflation.[3]

Comparison with Other Inhaled Therapies

Stiolto Respimat has been compared with other commonly used inhaled therapies for COPD, including LAMA monotherapy and ICS/LABA combinations.

vs. LAMA Monotherapy (Tiotropium)

As demonstrated in the TONADO and DYNAGITO trials, Stiolto Respimat consistently provides superior improvements in lung function (Forced Expiratory Volume in 1 second, FEV1) compared to tiotropium alone.[8] The pooled analysis of these trials also showed a reduction in the risk of exacerbations, as detailed in the frequent exacerbator section.[3]

vs. ICS/LABA Combinations

The ENERGITO study, a 6-week randomized trial, compared once-daily tiotropium/olodaterol with twice-daily salmeterol/fluticasone propionate (an ICS/LABA combination).[2] Tiotropium/olodaterol demonstrated significantly greater improvements in lung function, as measured by FEV1 Area Under the Curve from 0 to 12 hours (AUC0-12).[2]

A real-world study also suggested that initiating treatment with tiotropium/olodaterol was associated with a lower risk of pneumonia compared to initiating an ICS/LABA combination.[9]

Signaling Pathways and Mechanisms of Action

The synergistic effect of Stiolto Respimat is achieved through the complementary actions of its two components on different signaling pathways that regulate airway smooth muscle tone.

Caption: Dual mechanism of action of Stiolto Respimat leading to bronchodilation.

Experimental Protocols

Detailed methodologies for the key clinical trials provide the framework for understanding the evidence presented.

Caption: Overview of key clinical trial designs for Stiolto Respimat.

TONADO 1 & 2 (NCT01431274, NCT01431287)

These were two replicate, 52-week, multicenter, randomized, double-blind, parallel-group trials.[8] A total of 5,162 patients with moderate to very severe COPD were randomized to receive once-daily tiotropium/olodaterol (5/5 µg or 2.5/5 µg), tiotropium (5 µg or 2.5 µg), or olodaterol (5 µg), all delivered via the Respimat® inhaler. The primary endpoints, assessed at 24 weeks, were the change from baseline in FEV1 AUC0-3h, trough FEV1, and the St. George's Respiratory Questionnaire (SGRQ) total score.[8]

DYNAGITO (NCT02296138)

This was a 52-week, multicenter, randomized, double-blind, active-controlled, parallel-group trial that enrolled 7,880 patients with GOLD 2-4 COPD and a history of one or more moderate or severe exacerbations in the preceding year. Patients were randomized to receive either tiotropium/olodaterol 5/5 µg or tiotropium 5 µg once daily. The primary endpoint was the annualized rate of moderate-to-severe COPD exacerbations.[3]

OTEMTO 1 & 2 (NCT01964352, NCT02006732)

These were replicate 12-week, randomized, double-blind, placebo-controlled trials in patients with moderate to severe COPD. Patients received once-daily tiotropium/olodaterol (5/5 µg or 2.5/5 µg), tiotropium 5 µg, or placebo. The co-primary endpoints were the change from baseline in FEV1 AUC0-3h, trough FEV1, and SGRQ total score.

ENERGITO (NCT01969721)

This was a 6-week, randomized, double-blind, crossover trial involving 229 patients with moderate to severe COPD. Patients received once-daily tiotropium/olodaterol 5/5 µg and twice-daily salmeterol/fluticasone propionate (50/500 µg and 50/250 µg) in a crossover design. The primary endpoint was the FEV1 AUC0-12h response.[2]

Conclusion

Stiolto Respimat is a potent dual bronchodilator that has demonstrated significant and consistent efficacy across a broad range of COPD patients. In the frequent exacerbator phenotype, it reduces the rate of moderate-to-severe exacerbations compared to LAMA monotherapy. In patients with low blood eosinophil counts, its efficacy in preventing exacerbations appears comparable to triple therapy. While direct comparative data in chronic bronchitis and emphysema-predominant phenotypes are lacking, its dual mechanism of action suggests benefits in both patient populations. The robust clinical trial program provides a strong evidence base for its use in the management of COPD. Further research into the differential effects of Stiolto Respimat in specific clinical and biological phenotypes will continue to refine its role in personalized COPD management.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. respiratory-therapy.com [respiratory-therapy.com]
• 3. The Role of Tiotropium+Olodaterol Dual Bronchodilator Therapy in the Management of Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of tiotropium on mucus hypersecretion and airway clearance in patients with COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. respiratory-therapy.com [respiratory-therapy.com]
• 6. Efficacy of tiotropium–olodaterol fixed-dose combination in COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Tiotropium and olodaterol fixed-dose combination versus mono-components in COPD (GOLD 2-4) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

A Head-to-Head Comparison: Stiolto vs. Spiriva for Long-Term COPD Exacerbation Reduction

For researchers and drug development professionals navigating the therapeutic landscape of Chronic Obstructive Pulmonary Disease (COPD), the choice between a long-acting muscarinic antagonist (LAMA) monotherapy and a combination LAMA/long-acting β2-agonist (LABA) is a critical consideration for long-term exacerbation reduction. This guide provides an objective comparison of Stiolto (tiotropium/olodaterol), a LAMA/LABA combination, and Spiriva (tiotropium), a LAMA monotherapy, based on key clinical trial data.

Quantitative Data Summary

The following tables summarize the key findings from pivotal clinical trials comparing the efficacy of Stiolto and Spiriva in reducing COPD exacerbations and improving lung function.

Outcome	Stiolto (Tiotropium/Olodaterol)	Spiriva (Tiotropium)	Rate Ratio (RR) [95% CI]	P-value	Source
Annualized Rate of Moderate-to-Severe Exacerbations
DYNAGITO Trial	-	-	0.93 [99% CI: 0.85–1.02]	0.0498*	[1][2]
Pooled Analysis (TONADO & DYNAGITO)	0.68 per patient-year	0.77 per patient-year	0.89 [95% CI: 0.84, 0.95]	0.0003	[3][4]
Annualized Rate of Hospitalized Exacerbations
Pooled Analysis (TONADO & DYNAGITO)	0.11 per patient-year	0.13 per patient-year	0.86 [95% CI: 0.75, 0.99]	0.0380	[3][4]

*Note: The p-value in the DYNAGITO trial did not meet the pre-specified significance level of p<0.01.[2][5][6]

Outcome	Stiolto (Tiotropium/Olodaterol)	Spiriva (Tiotropium)	Mean Treatment Difference [95% CI]	P-value	Source
Change from Baseline in Trough FEV1 (L) at 12 weeks (Maintenance-Naïve Patients)	0.138	0.082	0.056 [0.033, 0.079]	<0.0001	[7]
Change from Baseline in SGRQ Total Score at 12 weeks (Maintenance-Naïve Patients)	-6.660	-4.880	-1.780 [-3.126, -0.434]	0.0096	[7]

Experimental Protocols

DYNAGITO Trial

The DYNAGITO (DYNamics of Global Initiative for Chronic Obstructive Lung Disease) trial was a 52-week, randomized, double-blind, active-controlled, parallel-group Phase IIIb study.[8][9][10]

• Objective: To determine the efficacy and safety of tiotropium/olodaterol versus tiotropium alone in reducing moderate-to-severe COPD exacerbations.[9][10]

• Patient Population: The trial enrolled over 7,800 patients with a diagnosis of COPD who had experienced at least one moderate-to-severe exacerbation in the previous year.[5][8][9]

• Treatment Arms:

  • Stiolto Respimat (tiotropium 5 µg / olodaterol 5 µg) administered once daily.

  • Spiriva Respimat (tiotropium 5 µg) administered once daily.[8]

• Primary Endpoint: The annualized rate of moderate-to-severe COPD exacerbations.[8][10]

• Statistical Analysis: The pre-defined significance level for the primary endpoint was p<0.01.[2][5][6]

Pooled Analysis of TONADO and DYNAGITO Trials

This post-hoc analysis combined data from the two 52-week, parallel-group, randomized, double-blind, Phase III TONADO trials and the DYNAGITO trial.[3][4]

• Objective: To investigate whether tiotropium/olodaterol reduced the rate of exacerbations compared to tiotropium in a broad range of patients with varying exacerbation histories.[3][4]

• Patient Population: The pooled analysis included over 9,900 patients with moderate-to-very severe COPD.[3][4] The TONADO trials included patients with FEV1 <80% predicted, while DYNAGITO included patients with FEV1 <60% predicted and at least one exacerbation in the previous year.[3]

• Treatment Arms:

  • Tiotropium/Olodaterol (T/O) via Respimat.

  • Tiotropium (tio) via Respimat.[3]

• Endpoints: The analysis focused on the rate of moderate/severe exacerbations and hospitalized exacerbations.[3][4]

Signaling Pathways and Experimental Workflow

Mechanism of Action

Stiolto combines two active ingredients with distinct mechanisms of action. Tiotropium is a long-acting muscarinic antagonist (LAMA) that blocks M3 muscarinic receptors on airway smooth muscle, leading to bronchodilation.[11][12] Olodaterol is a long-acting β2-agonist (LABA) that stimulates β2-adrenergic receptors, also resulting in smooth muscle relaxation and bronchodilation.[13] Spiriva contains only tiotropium.[11][12]

Caption: Mechanism of Action for Stiolto and Spiriva.

DYNAGITO Trial Workflow

The workflow of the DYNAGITO trial followed a standard randomized controlled trial design.

Caption: DYNAGITO Clinical Trial Workflow.

Conclusion

The evidence from the large-scale DYNAGITO trial and the pooled analysis of the TONADO and DYNAGITO trials suggests that Stiolto (tiotropium/olodaterol) offers a statistically significant, albeit modest, benefit over Spiriva (tiotropium) in reducing the rate of moderate-to-severe COPD exacerbations.[3][4][5] The DYNAGITO trial itself showed a 7% lower rate of these exacerbations with Stiolto, although this did not meet the stringent pre-specified level of statistical significance.[2][5][6] However, a pooled analysis of over 9,900 patients demonstrated a statistically significant reduction in both moderate-to-severe and hospitalized exacerbations with Stiolto compared to Spiriva.[3][4]

For lung function, data from maintenance-naïve patients indicates that Stiolto provides significantly greater improvements in trough FEV1 and quality of life (SGRQ total score) compared to Spiriva.[7] Both treatments have a similar safety profile.[5]

For drug development professionals, these findings highlight the potential incremental benefit of dual bronchodilation with a LAMA/LABA combination over LAMA monotherapy for a broad range of COPD patients, particularly in reducing the frequency of exacerbations and improving lung function. The choice of therapy should be guided by individual patient characteristics, including their exacerbation history and baseline lung function.

References

• 1. ajmc.com [ajmc.com]
• 2. Pardon Our Interruption [pro.boehringer-ingelheim.com]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Tiotropium/Olodaterol Decreases Exacerbation Rates Compared with Tiotropium in a Range of Patients with COPD: Pooled Analysis of the TONADO®/DYNAGITO® Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. respiratory-therapy.com [respiratory-therapy.com]
• 6. New Large-Scale Trial Results Show Stiolto® Respimat® Prevents COPD Exacerbations Better Than Spiriva® Respimat® [prnewswire.com]
• 7. Efficacy of Tiotropium/Olodaterol Compared with Tiotropium as a First-Line Maintenance Treatment in Patients with COPD Who Are Naïve to LAMA, LABA and ICS: Pooled Analysis of Four Clinical Trials | springermedizin.de [springermedizin.de]
• 8. copdnewstoday.com [copdnewstoday.com]
• 9. Tiotropium/olodaterol versus tiotropium in Japanese patients with COPD: results from the DYNAGITO study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tiotropium/olodaterol versus tiotropium in Japanese patients with COPD: results from the DYNAGITO study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. droracle.ai [droracle.ai]
• 12. m.youtube.com [m.youtube.com]
• 13. Tiotropium Bromide/Olodaterol (Stiolto Respimat): Once-Daily Combination Therapy for the Maintenance of COPD - PMC [pmc.ncbi.nlm.nih.gov]

Stiolto Respimat: A Comparative Analysis of Real-World Effectiveness for COPD

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the real-world effectiveness of Stiolto Respimat (tiotropium/olodaterol) against other leading therapies for Chronic Obstructive Pulmonary Disease (COPD). The following sections present quantitative data from key clinical trials and real-world studies, detailed experimental protocols, and visualizations of treatment comparisons and study workflows to support evidence-based decision-making in respiratory drug development.

Comparative Efficacy and Safety: Quantitative Data Summary

The following tables summarize the key efficacy and patient-reported outcomes from head-to-head and comparative studies involving Stiolto Respimat.

Table 1: Reduction in COPD Exacerbations

Comparison	Study	Annualized Rate of Moderate-to-Severe Exacerbations	Time to First Moderate-to-Severe Exacerbation
Stiolto Respimat vs. Umeclidinium/Vilanterol	Taiwanese Real-World Cohort Study[1][2][3][4]	Stiolto: 0.19; Umeclidinium/Vilanterol: 0.17 (p > 0.05)	Comparable between groups[1][2][3][4]
Stiolto Respimat vs. Indacaterol/Glycopyrronium	Taiwanese Real-World Cohort Study[1][2][3][4]	Stiolto: 0.19; Indacaterol/Glycopyrronium: 0.38 (p < 0.05)[1][2][3][4]	Comparable between groups[1][2][3][4]
Stiolto Respimat vs. Triple Therapy (LAMA/LABA/ICS)	AIRWISE Trial[1][5][6]	No statistically significant difference	No statistically significant difference[1]
Stiolto Respimat vs. Tiotropium	DYNAGITO Trial[7]	Stiolto: 7% relative risk reduction (p=0.049, not meeting pre-specified significance level of 0.01)[7]	N/A

Table 2: Lung Function Improvement (FEV1)

Comparison	Study	Change from Baseline in Trough FEV1
Stiolto Respimat vs. Umeclidinium/Vilanterol	NCT02799784[8][9][10][11]	Stiolto: 128 mL; Umeclidinium/Vilanterol: 180 mL (p < 0.001)[8][9][11]
Stiolto Respimat vs. Tiotropium	TONADO & OTEMTO (Pooled Analysis)[12][13][14][15][16]	Significantly greater improvement with Stiolto Respimat[12][13][14][15][16]
Stiolto Respimat vs. Olodaterol	TONADO & OTEMTO (Pooled Analysis)[12][13][14][15]	Significantly greater improvement with Stiolto Respimat[12][13][14][15]
Stiolto Respimat vs. Placebo	OTEMTO Trials[7][13][14][17]	Statistically significant improvement with Stiolto Respimat[7][13][14][17]

Table 3: Patient-Reported Outcomes

Comparison	Study	St. George's Respiratory Questionnaire (SGRQ) Total Score	Transition Dyspnea Index (TDI) Focal Score
Stiolto Respimat vs. Tiotropium	TONADO & OTEMTO (Pooled Analysis)[12][13][14][15][16]	Significantly greater improvement with Stiolto Respimat[12][13][14][15][16]	Significantly greater improvement with Stiolto Respimat[12][13][14][15]
Stiolto Respimat vs. Olodaterol	TONADO & OTEMTO (Pooled Analysis)[12][13][14][15]	Significantly greater improvement with Stiolto Respimat[12][13][14][15]	Significantly greater improvement with Stiolto Respimat[12][13][14][15]
Stiolto Respimat vs. Placebo	OTEMTO Trials[7][13][14][17]	Clinically meaningful improvement with Stiolto Respimat[7][13][14][17]	Clinically meaningful improvement with Stiolto Respimat[13][14][17]

Experimental Protocols of Key Comparative Studies

Detailed methodologies for the pivotal trials are outlined below to provide a deeper understanding of the evidence base.

Taiwanese Real-World Cohort Study: Stiolto Respimat vs. Umeclidinium/Vilanterol and Indacaterol/Glycopyrronium

• Study Design: A multicenter, retrospective cohort study evaluating 1-year outcomes.[2][3][4]

• Patient Population: Patients with symptomatic COPD who were initiated on a fixed-dose LAMA/LABA combination therapy.[2][3][4] Propensity score matching (PSM) was utilized to balance baseline characteristics among the treatment groups.[2][3][4]

• Interventions:

  • Stiolto Respimat (tiotropium/olodaterol)

  • Umeclidinium/Vilanterol

  • Indacaterol/Glycopyrronium

• Outcome Measures:

  • Primary: Time to first moderate-to-severe COPD exacerbation.[2][3][4]

  • Secondary: Annualized rate of moderate-to-severe exacerbations, changes in COPD Assessment Test (CAT) and modified Medical Research Council (mMRC) scores.[2][3][4]

• Statistical Analysis: Kaplan-Meier analysis for time-to-event outcomes and appropriate statistical tests for comparing annualized rates and changes in symptom scores.[2][3][4]

NCT02799784: Head-to-Head Trial of Stiolto Respimat vs. Umeclidinium/Vilanterol

• Study Design: A randomized, open-label, two-period crossover study with an 8-week treatment period and a 3-week washout period.[8][9][10][11]

• Patient Population: Symptomatic COPD patients (modified Medical Research Council [mMRC] dyspnea score ≥2) not receiving inhaled corticosteroid (ICS) therapy.[8][9][10][11]

• Interventions:

  • Stiolto Respimat (tiotropium/olodaterol 5/5 mcg) administered via the Respimat inhaler.[8][9][10][11]

  • Anoro Ellipta (umeclidinium/vilanterol 62.5/25 mcg) administered via the Ellipta inhaler.[8][9][10][11]

• Outcome Measures:

  • Primary: Change from baseline in trough Forced Expiratory Volume in 1 second (FEV1) at week 8, with a non-inferiority margin of -50 mL.[8][9][11]

  • Secondary: Proportion of FEV1 responders (≥100 mL improvement), rescue medication use, and patient-rated ease of inhaler use.[8][10]

• Statistical Analysis: Analysis of covariance (ANCOVA) was used to compare the treatment effects on the primary endpoint.[9][11]

AIRWISE Trial (NCT03265145): Stiolto Respimat vs. Triple Therapy (LAMA/LABA/ICS)

• Study Design: A 12-month, randomized, pragmatic clinical trial conducted in a real-world setting.[1][5][6]

• Patient Population: Patients with COPD not adequately controlled on their current maintenance therapy.[5]

• Interventions:

  • Stiolto Respimat (tiotropium/olodaterol).[1][5]

  • Any commercially available open or fixed-dose triple therapy (LAMA/LABA/ICS).[1][5]

• Outcome Measures:

  • Primary: Time to first moderate or severe COPD exacerbation.[1] A moderate exacerbation was defined as requiring treatment with systemic corticosteroids and/or antibiotics, while a severe exacerbation required hospitalization or an emergency room visit.[1]

  • Secondary: Annual rate of moderate or severe exacerbations, time to first severe exacerbation, and annual rate of severe exacerbations.[1]

• Statistical Analysis: A negative binomial model was used to analyze the annual rate of exacerbations, with treatment, baseline ICS use, and logarithm of observational time as covariates.[1] Kaplan-Meier curves were used to analyze time-to-event data.[1]

Visualizations: Workflows and Logical Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow of a key comparative study and the logical relationship of treatment comparisons.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. Comparing Clinical Outcomes of Tiotropium/Olodaterol, Umeclidinium/Vilanterol, and Indacaterol/Glycopyrronium Fixed-Dose Combination Therapy in Patients with Chronic Obstructive Pulmonary Disease in Taiwan: A Multicenter Cohort Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparing Clinical Outcomes of Tiotropium/Olodaterol, Umeclidinium/Vilanterol, and Indacaterol/Glycopyrronium Fixed-Dose Combination Therapy in Patients with Chronic Obstructive Pulmonary Disease in Taiwan: A Multicenter Cohort Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Assessment In a Real World Setting of the Effect of Inhaled Steroid-based Triple Therapy Versus the Combination of Tiotropium and Olodaterol on Reducing Chronic Obstructive Pulmonary Disease (COPD) Exacerbations [AIRWISE] [ctv.veeva.com]
• 6. hcplive.com [hcplive.com]
• 7. Pardon Our Interruption [pro.boehringer-ingelheim.com]
• 8. thorax.bmj.com [thorax.bmj.com]
• 9. Comparative Efficacy of Once-Daily Umeclidinium/Vilanterol and Tiotropium/Olodaterol Therapy in Symptomatic Chronic Obstructive Pulmonary Disease: A Randomized Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Umeclidinium/Vilanterol Versus Tiotropium/Olodaterol in Maintenance-Naïve Patients with Moderate Symptomatic Chronic Obstructive Pulmonary Disease: A Post Hoc Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effect of tiotropium and olodaterol on symptoms and patient-reported outcomes in patients with COPD: results from four randomised, double-blind studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. New Sub-Analyses Presented for STIOLTO RESPIMAT Across a Range of COPD Patient-Reported Outcomes Measures [prnewswire.com]
• 14. copdnewstoday.com [copdnewstoday.com]
• 15. firstwordpharma.com [firstwordpharma.com]
• 16. Benefits of Tiotropium/Olodaterol Compared with Tiotropium in Patients with COPD Receiving only LAMA at Baseline: Pooled Analysis of the TONADO® and OTEMTO® Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. firstwordpharma.com [firstwordpharma.com]

Safety & Regulatory Compliance

Proper Disposal of Stiolto Respimat® in a Laboratory Setting: A Step-by-Step Guide

For Immediate Implementation: The following provides essential safety and logistical procedures for the proper disposal of Stiolto Respimat® (tiotropium bromide and olodaterol) inhalation spray in a research laboratory environment. Adherence to these guidelines is critical for ensuring personnel safety, environmental protection, and regulatory compliance.

The Stiolto Respimat® is a propellant-free, soft mist inhaler, which presents a lower environmental impact compared to traditional pressurized metered-dose inhalers (pMDIs) that contain hydrofluorocarbons (HFCs).[1][2] The inhaler is designed to be reusable for up to six cartridges, a key feature in its waste reduction profile.[3] Proper disposal requires a multi-step approach, encompassing the separation of the reusable device from the disposable cartridges and adherence to pharmaceutical waste regulations.

Quantitative Data for Stiolto Respimat®

Feature	Specification	Notes
Puffs per Cartridge	60	Each cartridge provides 30 doses.[4]
Doses per Cartridge	30	The recommended dosage is two puffs once daily.
Reusable Inhaler Lifespan	Up to 6 cartridges	The device has a cartridge counter to track usage.[3]
Discard After First Use	3 months	The inhaler should be discarded 3 months after the first use, or when it locks.[5]

Experimental Protocols: Disposal Methodology

The proper disposal of Stiolto Respimat® in a laboratory setting involves a systematic process of disassembly, segregation, and disposal according to institutional and regulatory standards for pharmaceutical waste.

Part 1: Disassembly of the Stiolto Respimat® Inhaler

• Confirmation of Empty Cartridge: Before disassembly, verify that the dose indicator on the cartridge is at zero.[3]

• Removal of the Clear Base: Press the safety catch on the side of the inhaler and pull off the clear base.[6]

• Extraction of the Cartridge: The empty medication cartridge can now be removed from the main body of the inhaler.

• Separation of Components: You will now have two primary components: the empty medication cartridge and the reusable plastic inhaler body.

Part 2: Disposal of the Empty Medication Cartridge

The empty cartridge may still contain residual medication and must be disposed of as pharmaceutical waste.

• Segregation: Place the empty Stiolto Respimat® cartridge into a designated pharmaceutical waste container. These containers should be clearly labeled and separate from general, biohazardous, or chemical waste streams.[7][8]

• Pharmacy Take-Back Programs: If your institution has a pharmacy take-back program, this is a highly recommended method for disposal.[4][9] These programs ensure that any remaining medicinal components are handled and destroyed in an environmentally sound manner.

• Disposal as Non-Hazardous Pharmaceutical Waste (if take-back is unavailable):

  • If a take-back program is not accessible, the empty cartridge should be placed in a sealed container to prevent leakage.

  • Follow your institution's specific guidelines for non-hazardous pharmaceutical waste disposal, which typically involves incineration through a licensed waste management vendor.

  • Do not dispose of the cartridge in the regular trash or recycling bins.[9]

Part 3: Disposal of the Reusable Inhaler Body

The reusable plastic body of the Respimat® inhaler, having been used for up to six cartridges, should be disposed of after its lifecycle.

• Decontamination: Although the inhaler body does not directly contain the medication, it is advisable to wipe it down with a suitable disinfectant according to your laboratory's standard operating procedures.

• Disposal: The plastic inhaler body can typically be disposed of as general laboratory waste, unless it is visibly contaminated with hazardous materials.

• Recycling: While some components of inhalers, like plastic and aluminum, can be recycled through specialized programs, general recycling of the Respimat® body is not recommended due to its complex composition and prior contact with a pharmaceutical product.[1][9]

Mandatory Visualization: Stiolto Respimat® Disposal Workflow

Caption: Stiolto Respimat® Disposal Workflow for Laboratory Settings.

References

• 1. shcoalition.org [shcoalition.org]
• 2. Reduced Environmental Impact of the Reusable Respimat® Soft Mist™ Inhaler Compared with Pressurised Metered-Dose Inhalers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nwlmcs.org [nwlmcs.org]
• 4. online.lexi.com [online.lexi.com]
• 5. Tiotropium and olodaterol (inhalation route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 6. brownhealth.org [brownhealth.org]
• 7. docs.boehringer-ingelheim.com [docs.boehringer-ingelheim.com]
• 8. Pardon Our Interruption [patient.boehringer-ingelheim.com]
• 9. sdmedwaste.com [sdmedwaste.com]

Essential Safety and Handling of Stiolto Respimat® Components in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper handling of the active pharmaceutical ingredients (APIs) in Stiolto Respimat®, tiotropium bromide and olodaterol, is paramount to ensure a safe laboratory environment. This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans for these compounds.

Personal Protective Equipment and Safety Handling Summary

When working with the active ingredients of Stiolto Respimat® in a laboratory, adherence to appropriate safety measures is critical. The following table summarizes the recommended personal protective equipment and handling procedures for tiotropium bromide and olodaterol hydrochloride.

Compound	CAS Number	Hazard Statements	Recommended Personal Protective Equipment (PPE)	Handling Procedures & Engineering Controls
Tiotropium Bromide	136310-93-5	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May damage fertility or the unborn child. May cause damage to organs through prolonged or repeated exposure.[1]	- Gloves: Chemical resistant, inspected prior to use. - Eye/Face Protection: Safety glasses with side-shields or goggles.[2][3] - Skin/Body Protection: Laboratory coat, impervious clothing.[2][3] - Respiratory Protection: Use a NIOSH- or CEN-certified respirator if ventilation is inadequate or for spill cleanup.[2]	- Handle in a well-ventilated area. Use in a laboratory fume hood is recommended.[1] - Avoid dust formation.[1] - Wash hands thoroughly after handling.[2] - Facilities should be equipped with an eyewash fountain and safety shower.[2][4]
Olodaterol Hydrochloride	869477-96-3	Harmful if swallowed. Causes serious eye irritation. Causes damage to organs (heart) through prolonged or repeated exposure if inhaled.[5][6]	- Gloves: Protective gloves.[4] - Eye/Face Protection: Safety goggles with side-shields.[4] - Skin/Body Protection: Impervious clothing.[4] - Respiratory Protection: Not specified under normal handling with adequate ventilation.	- Handle with caution and avoid any direct contact.[6] - Material should be handled in a laboratory hood whenever possible.[6] - Ensure adequate ventilation.[4] - Do not eat, drink, or smoke when using this product.[5]

Note: Occupational Exposure Limits (OELs) for tiotropium bromide and olodaterol hydrochloride are not publicly available in the retrieved safety data sheets.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of tiotropium bromide and olodaterol in a laboratory setting, from preparation to disposal.

Caption: Safe handling workflow for laboratory use of tiotropium bromide and olodaterol.

Disposal Plan

Proper disposal of tiotropium bromide, olodaterol hydrochloride, and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification : Chemical waste generators must determine if the discarded chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and local regulations for complete and accurate classification.[2]

• Disposal Method : Excess and expired materials should be offered to a licensed hazardous material disposal company.[3] The product may be burned in a chemical incinerator equipped with an afterburner and scrubber.[3]

• Contaminated Materials : Dispose of contaminated labware (e.g., vials, pipette tips) and PPE as hazardous waste in the same manner as the chemical itself.[7] Do not dispose of these materials in household trash.

• Spill Cleanup : In the event of a spill, wear appropriate PPE, avoid dust generation, and collect the material into a suitable container for disposal.[2][3] Clean the affected surface thoroughly to remove residual contamination.[3] Avoid discharge into drains or water courses.[3]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. aksci.com [aksci.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. biosynth.com [biosynth.com]
• 6. sds.edqm.eu [sds.edqm.eu]
• 7. hoelzel-biotech.com [hoelzel-biotech.com]